12-Tridecenoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to 12-Tridecenoyl Chloride

CAS Number: 857078-98-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 12-tridecenoyl chloride, a reactive lipid molecule with potential applications in research and drug development. This document consolidates available chemical and physical data, outlines detailed experimental protocols for its synthesis and analysis, and explores its potential biological significance.

Chemical and Physical Properties

Property	Value	Source
CAS Number	857078-98-9	Chemical Suppliers
Molecular Formula	C₁₃H₂₃ClO	Calculated
Molecular Weight	230.77 g/mol	Calculated
Appearance	Likely a liquid at room temperature	Inferred
Purity	>98% (typical)	Chemical Suppliers
Storage	Store at -20°C to prevent degradation	Chemical Suppliers

Note: Some properties are inferred based on the nature of long-chain acyl chlorides and may need experimental verification.

Synthesis of 12-Tridecenoyl Chloride

The synthesis of 12-tridecenoyl chloride involves the conversion of the carboxylic acid group of 12-tridecenoic acid to an acyl chloride. This can be achieved using standard chlorinating agents.

Experimental Protocol: Synthesis from 12-Tridecenoic Acid

This protocol is adapted from general procedures for the synthesis of unsaturated fatty acid chlorides.

Materials:

• 12-Tridecenoic acid (CAS: 6006-06-0)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (B109758) (DCM) or other inert solvent (e.g., hexane)

• Dry nitrogen or argon gas

• Rotary evaporator

• Schlenk line or similar inert atmosphere setup

• Round-bottom flasks and magnetic stirrer

Procedure:

• Preparation: Under an inert atmosphere (dry nitrogen or argon), dissolve 1 equivalent of 12-tridecenoic acid in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Chlorination: Slowly add 1.2 to 1.5 equivalents of thionyl chloride or oxalyl chloride to the stirred solution at 0°C (ice bath). If using oxalyl chloride, a catalytic amount of anhydrous dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by taking small aliquots and analyzing them via thin-layer chromatography (TLC) to observe the disappearance of the starting carboxylic acid.

• Work-up: Once the reaction is complete, remove the excess chlorinating agent and solvent under reduced pressure using a rotary evaporator. To ensure complete removal of volatile impurities, the residue can be co-evaporated with anhydrous toluene (B28343) or hexane (B92381) two to three times.

• Product: The resulting product, 12-tridecenoyl chloride, should be a clear to yellowish liquid. Due to its reactivity, it is often used immediately in subsequent reactions without further purification. If necessary, purification can be attempted by vacuum distillation, though this risks decomposition.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of 12-Tridecenoyl Chloride.

Analytical Methods

The characterization of 12-tridecenoyl chloride can be performed using various spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of 12-tridecenoyl chloride and confirming its molecular weight. Due to its high reactivity, derivatization to a more stable ester (e.g., methyl ester) is recommended prior to analysis.

Experimental Protocol: GC-MS Analysis (as Methyl Ester)

• Derivatization: React a small sample of 12-tridecenoyl chloride with anhydrous methanol (B129727) to form the methyl 12-tridecenoate. This reaction is typically rapid and exothermic.

• Sample Preparation: Dissolve the resulting methyl ester in a suitable solvent like hexane or ethyl acetate.

• GC Conditions (Example):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

The resulting mass spectrum should show a molecular ion peak corresponding to the methyl ester and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can confirm the structure of 12-tridecenoyl chloride.

Expected ¹H NMR Spectral Features (in CDCl₃):

• ~5.8 ppm (m): Vinyl proton (-CH=CH₂).

• ~4.9-5.1 ppm (m): Terminal vinyl protons (=CH₂).

• ~2.8 ppm (t): Methylene (B1212753) group alpha to the acyl chloride (-CH₂-COCl).

• ~2.0 ppm (q): Allylic protons (-CH₂-CH=CH₂).

• ~1.2-1.7 ppm (m): Methylene protons of the aliphatic chain.

Expected ¹³C NMR Spectral Features (in CDCl₃):

• ~173 ppm: Carbonyl carbon of the acyl chloride (R-COCl).

• ~139 ppm: Vinyl carbon (-CH=CH₂).

• ~114 ppm: Terminal vinyl carbon (=CH₂).

• ~45-50 ppm: Methylene carbon alpha to the acyl chloride (-CH₂-COCl).

• ~25-35 ppm: Other methylene carbons of the aliphatic chain.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the acyl chloride functional group.

Expected FTIR Absorption Bands:

• ~1800 cm⁻¹: Strong C=O stretching vibration, characteristic of an acyl chloride. This is at a higher frequency than the carbonyl stretch of the corresponding carboxylic acid (~1710 cm⁻¹).

• ~3080 cm⁻¹: =C-H stretching of the vinyl group.

• ~1640 cm⁻¹: C=C stretching of the vinyl group.

• ~2850-2960 cm⁻¹: C-H stretching of the aliphatic chain.

Analytical workflow for 12-Tridecenoyl Chloride.

Potential Biological Significance and Research Applications

While there is no direct evidence in the literature for the biological activity of 12-tridecenoyl chloride, its precursor, 12-tridecenoic acid, has shown some biological effects. It exhibits antimicrobial activity against Staphylococcus aureus and has been shown to inhibit gastric juice secretion in rats.[1] Furthermore, odd-numbered unsaturated fatty acids, such as those with 13 carbon atoms (C13:1), have been reported to modulate leukocyte function.[2]

As a reactive acyl chloride, 12-tridecenoyl chloride is expected to be highly electrophilic and could potentially acylate proteins and other biomolecules. This reactivity suggests several avenues for research:

• Chemical Probe Development: It could be used as a chemical probe to identify novel protein targets of fatty acylation, a crucial post-translational modification involved in various signaling pathways.

• Bioactive Prodrug Synthesis: The acyl chloride could serve as a reactive intermediate for the synthesis of more complex bioactive lipids or prodrugs, where the tridecenoyl moiety could influence membrane interactions and cellular uptake.

• Investigating Lipid Signaling: As a reactive lipid species, it could be used to investigate the cellular responses to lipid-based electrophilic stress, which is implicated in various inflammatory and metabolic diseases.

Hypothetical Signaling Pathway Involvement

Given the known roles of other fatty acids and reactive lipids, 12-tridecenoyl chloride could potentially modulate signaling pathways through several mechanisms:

• Protein Acylation: Covalent modification of key signaling proteins, such as kinases, phosphatases, or transcription factors, could alter their activity or localization.

• Membrane Interactions: Incorporation into cellular membranes could alter membrane fluidity and the function of membrane-associated proteins.

• Metabolism to Bioactive Mediators: Although unlikely to persist in its reactive form in a biological system, its rapid reaction with cellular nucleophiles could generate stable adducts that act as signaling molecules.

Hypothetical cellular mechanism of action.

Conclusion

12-Tridecenoyl chloride is a reactive lipid with potential for use as a chemical tool in studying cellular signaling and for the synthesis of novel bioactive compounds. While direct biological data is currently lacking, the known activities of its parent fatty acid and other reactive lipids provide a strong rationale for further investigation. The experimental protocols and analytical data provided in this guide offer a foundation for researchers to synthesize, characterize, and explore the applications of this intriguing molecule. Future research should focus on elucidating its specific biological targets and its effects on cellular pathways to unlock its full potential in drug discovery and chemical biology.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scielo.br [scielo.br]

An In-depth Technical Guide to 12-Tridecenoyl Chloride for Researchers, Scientists, and Drug Development Professionals

Introduction: 12-Tridecenoyl chloride, with the chemical formula C₁₃H₂₃ClO, is a reactive acyl chloride derivative of the unsaturated fatty acid, 12-tridecenoic acid. Its bifunctional nature, containing both a reactive acyl chloride group and a terminal double bond, makes it a valuable intermediate in organic synthesis. This guide provides a comprehensive overview of its physical and chemical properties, along with detailed experimental protocols and its potential biological relevance, tailored for professionals in research and drug development.

Physical and Chemical Properties

While specific experimental data for 12-Tridecenoyl chloride is limited, its physical and chemical properties can be reliably estimated based on its structure and data from analogous long-chain unsaturated acyl chlorides. It is expected to be a liquid at room temperature with a characteristic pungent odor, and it is highly soluble in aprotic organic solvents.[1][2]

Table 1: Physical and Chemical Properties of 12-Tridecenoyl Chloride and Analogs

Property	12-Tridecenoyl chloride (C₁₃H₂₃ClO)	10-Undecenoyl chloride (C₁₁H₁₉ClO) (Analog)	Oleoyl chloride (C₁₈H₃₃ClO) (Analog)
Molecular Weight	230.77 g/mol	202.72 g/mol [3]	300.91 g/mol [4][5][6]
Physical State	Liquid (at 25°C)	Liquid[3]	Liquid[6]
Boiling Point	Estimated: ~140-150 °C at 10 mmHg	120-122 °C at 10 mmHg[3][7][8][9]	193 °C at 4 mmHg[6]
Density	Estimated: ~0.93 g/mL at 25°C	0.944 g/mL at 25°C[3][8][9]	0.91 g/mL at 25°C[6]
Solubility	Soluble in aprotic organic solvents (e.g., dichloromethane (B109758), diethyl ether, hexane). Insoluble and reactive with protic solvents (e.g., water, alcohols).[1][10]	Soluble in organic solvents.	Soluble in organic solvents.
Purity	Commercially available at >99%.	Commercially available at 97%.[8]	Commercially available at ≥89%.[6]

Chemical Reactivity and Stability

As an acyl chloride, 12-Tridecenoyl chloride is a highly reactive compound. The carbonyl carbon is strongly electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine atoms, making it susceptible to nucleophilic attack.[1][10] It readily reacts with water, alcohols, amines, and other nucleophiles to form the corresponding carboxylic acid, esters, and amides, respectively.[1][10] The terminal double bond can also undergo typical alkene reactions, although the high reactivity of the acyl chloride group often dictates the reaction pathway.

Due to its reactivity, 12-Tridecenoyl chloride is sensitive to moisture and should be handled under anhydrous conditions in an inert atmosphere (e.g., nitrogen or argon).[4][5] It should be stored in a cool, dry place, typically in a freezer, to minimize degradation.[4][5]

Experimental Protocols

Synthesis of 12-Tridecenoyl Chloride

A general and effective method for the synthesis of unsaturated acyl chlorides is the reaction of the corresponding carboxylic acid with a chlorinating agent.[11][12] Oxalyl chloride or thionyl chloride are commonly used reagents for this transformation. The use of oxalyl chloride is often preferred for unsaturated acids as it can lead to cleaner reactions with fewer side products.

Methodology:

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a gas inlet, dissolve 12-tridecenoic acid in an anhydrous aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere.

• Reaction: Cool the solution in an ice bath. Slowly add a slight excess (typically 1.2-1.5 equivalents) of oxalyl chloride or thionyl chloride dropwise to the stirred solution. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction with oxalyl chloride.[13]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by carefully taking a small aliquot, quenching it with anhydrous methanol (B129727) to form the methyl ester, and analyzing the product by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, remove the excess solvent and chlorinating agent under reduced pressure. Co-evaporation with an anhydrous solvent like toluene (B28343) can help remove residual thionyl chloride.[14] The crude 12-Tridecenoyl chloride is obtained as an oil and can be used directly or purified further.

Synthesis of 12-Tridecenoyl chloride from its carboxylic acid.

Purification by Vacuum Distillation

Due to the high boiling point and potential for thermal degradation of long-chain acyl chlorides, purification is best achieved by vacuum distillation.[15][16]

Methodology:

• Apparatus Setup: Assemble a vacuum distillation apparatus with a short path distillation head to minimize product loss. Ensure all glassware is thoroughly dried.

• Distillation: Transfer the crude 12-Tridecenoyl chloride to the distillation flask. Apply a high vacuum and gently heat the flask in an oil bath.

• Fraction Collection: Collect the fraction that distills at a constant temperature. The exact boiling point will depend on the applied pressure. For example, a similar compound, 10-undecenoyl chloride, boils at 120-122 °C at 10 mmHg.[3][7][8][9]

• Storage: The purified product should be stored under an inert atmosphere in a tightly sealed container in a freezer.

Purification workflow for 12-Tridecenoyl chloride.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of acyl chlorides by GC-MS can be challenging due to their high reactivity. A common approach is to derivatize the acyl chloride to a more stable ester, such as a methyl ester, by reacting it with anhydrous methanol. The resulting fatty acid methyl ester (FAME) can then be readily analyzed.[17][18]

Sample Preparation and Derivatization:

• Dissolve a small, accurately weighed amount of 12-Tridecenoyl chloride in an anhydrous solvent (e.g., hexane).

• Add an excess of anhydrous methanol and a catalytic amount of a non-nucleophilic base (e.g., pyridine) to scavenge the HCl produced.

• Allow the reaction to proceed at room temperature for 30 minutes.

• The resulting solution containing the methyl 12-tridecenoate can be directly injected into the GC-MS.

GC-MS Conditions (Typical):

• Column: A non-polar capillary column (e.g., DB-5ms).

• Injector: Split/splitless injector at 250°C.

• Oven Program: A temperature gradient suitable for the elution of long-chain FAMEs (e.g., initial temperature of 100°C, ramp to 250°C).

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of 12-Tridecenoyl chloride.[19][20][21][22][23]

• ¹H NMR: Expect characteristic signals for the terminal vinyl protons (δ 4.9-5.9 ppm), the α-methylene protons adjacent to the carbonyl group (δ ~2.8 ppm), and the aliphatic chain protons.

• ¹³C NMR: The carbonyl carbon signal is expected to appear around δ 170-175 ppm. Signals for the terminal alkene carbons will be in the range of δ 114-140 ppm.

Biological Context and Potential Signaling Pathways

Biological Activity of 12-Tridecenoic Acid:

• Antimicrobial Activity: 12-Tridecenoic acid has been shown to possess antimicrobial properties.

• Physiological Effects: Some studies suggest that medium-chain unsaturated fatty acids can influence metabolic processes.

Potential Signaling Pathways:

Medium-chain fatty acids (MCFAs) are known to act as signaling molecules that can influence various cellular processes, including metabolism and inflammation.[24][25] They can interact with both membrane and nuclear receptors.

• G-protein Coupled Receptors (GPCRs): Certain fatty acids can activate specific GPCRs on the cell surface, initiating intracellular signaling cascades.

• Peroxisome Proliferator-Activated Receptors (PPARs): As lipid molecules, MCFAs or their metabolites can act as ligands for PPARs, which are nuclear receptors that regulate the expression of genes involved in lipid and glucose metabolism.[26]

• Inflammatory Pathways: Unsaturated fatty acids are precursors to a variety of signaling molecules, such as eicosanoids, which are key mediators of inflammation.[27] The specific role of 12-tridecenoic acid in these pathways is an area for further investigation.

Given its high reactivity, it is plausible that 12-Tridecenoyl chloride could act as a covalent modifier of proteins, potentially acylating nucleophilic residues such as lysine, serine, or cysteine on target proteins. This could lead to altered protein function and modulation of signaling pathways. Further research is needed to identify specific protein targets and elucidate the precise mechanisms of action.

Potential signaling pathways involving medium-chain fatty acids.

Safety and Handling

12-Tridecenoyl chloride is a corrosive and moisture-sensitive compound.[4][5][6][28] It should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, flush immediately with copious amounts of water and seek medical attention.[4][5] Fire-fighting measures should involve dry chemical or carbon dioxide extinguishers; water should be avoided due to the vigorous reaction.[29]

References

• 1. scienceinfo.com [scienceinfo.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemicalpoint.eu [chemicalpoint.eu]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Oleoyl chloride ≥89 Oleic acid chloride [sigmaaldrich.com]
• 7. 10-Undecenoyl chloride - 有机砌块 - 西典实验 [seedior.com]
• 8. 10-Undecenoyl chloride 97 38460-95-6 [sigmaaldrich.com]
• 9. 10-UNDECENOYL CHLORIDE | 38460-95-6 [chemicalbook.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. US6770783B1 - Method for producing acid chlorides - Google Patents [patents.google.com]
• 12. CN1225449C - Method for producing acid chlorides - Google Patents [patents.google.com]
• 13. Decanoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. US2748151A - Purification of acid chlorides - Google Patents [patents.google.com]
• 17. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 18. benchchem.com [benchchem.com]
• 19. Ch20: Spectroscopic Analysis : Acyl Chlorides [chem.ucalgary.ca]
• 20. nmr spectroscopy - The carbon-13 chemical shift of acyl chlorides vs ketones - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 21. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 22. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 23. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 24. Short- and medium-chain fatty acids in energy metabolism: the cellular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 25. m.youtube.com [m.youtube.com]
• 26. Transcriptomic Changes Underlying the Anti-Steatotic Effects of DHA Supplementation in Aged Obese Female Mice [mdpi.com]
• 27. Signalling pathways controlling fatty acid desaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. chempak.net [chempak.net]
• 29. Preparation of long-chain fatty acid chlorides | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Potential Biological Activity of 12-Tridecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview based on the chemical properties of 12-tridecenoyl chloride and the known biological activities of its parent fatty acid, 12-tridecenoic acid. As of the date of this document, there is a significant lack of published scientific literature detailing the specific biological activities, mechanisms of action, or quantitative experimental data for 12-tridecenoyl chloride itself. Therefore, the information presented herein is largely inferred from its chemical nature.

Executive Summary

12-Tridecenoyl chloride is the acyl chloride derivative of 12-tridecenoic acid, a monounsaturated long-chain fatty acid. Due to the highly reactive nature of the acyl chloride functional group, this compound is primarily utilized as a synthetic intermediate in organic chemistry. Its potential biological activity is expected to be dominated by rapid, non-specific acylation of biological nucleophiles, leading to cytotoxicity and irritation rather than targeted pharmacological effects. This guide summarizes its chemical characteristics, inferred biological reactivity, and the known, limited biological activities of its more stable parent compound, 12-tridecenoic acid.

Chemical Profile and Inferred Reactivity

12-Tridecenoyl chloride possesses a 13-carbon chain with a terminal double bond and a highly electrophilic acyl chloride functional group. This functional group dictates its chemical behavior. Acyl chlorides are among the most reactive carboxylic acid derivatives and readily react with any available nucleophiles.

In a biological environment, 12-tridecenoyl chloride would be expected to react instantly with water, leading to its hydrolysis back to 12-tridecenoic acid and hydrochloric acid (HCl). This release of HCl is responsible for the severe irritant and corrosive properties of low molecular weight acyl chlorides. Furthermore, it can react with nucleophilic functional groups present in biomolecules, such as the amine groups of lysine (B10760008) residues, the hydroxyl groups of serine and threonine residues in proteins, and other available nucleophiles in lipids and nucleic acids. This non-specific acylation would likely lead to protein denaturation, enzyme inactivation, and general cellular disruption.

Figure 1: Inferred non-specific reactions of 12-Tridecenoyl chloride with biological nucleophiles.

Role as a Synthetic Intermediate

The high reactivity of 12-tridecenoyl chloride makes it a valuable reagent for chemical synthesis. It serves as a precursor to create more stable derivatives of 12-tridecenoic acid, such as amides and esters. These derivatives, which are stable in aqueous environments, can then be purified and rigorously tested for specific, targeted biological activities without the confounding cytotoxicity of the acyl chloride.

Figure 2: Typical workflow using 12-Tridecenoyl chloride as a synthetic intermediate for creating testable compounds.

Biological Activity of the Parent Fatty Acid: 12-Tridecenoic Acid

While data on the acyl chloride is unavailable, its parent compound, 12-tridecenoic acid, has been investigated in limited studies. Unlike its acyl chloride, the carboxylic acid is stable and can participate in more specific biological interactions. The known activities are summarized below.

Activity Type	Target / Model	Quantitative Data	Observed Effect	Citation
Antimicrobial	Staphylococcus aureus	MIC = 1.17 mM	Inhibition of bacterial growth	[1]
Anti-secretory	Rat Pylorus Ligation Model	5, 10, and 25 mg/kg	Inhibition of gastric juice secretion	[1]

These findings suggest that the 13-carbon unsaturated fatty acid scaffold has potential bioactivity. Unsaturated fatty acids, in general, are known to play roles in inhibiting bacterial fatty acid synthesis and can modulate cellular membranes and signaling pathways.[2][3] However, these specific mechanisms cannot be extrapolated to the highly reactive acyl chloride derivative.

Experimental Protocols

Due to the absence of published literature detailing the biological evaluation of 12-tridecenoyl chloride, no established experimental protocols for its biological testing can be provided. Any future in vitro studies would need to be conducted in anhydrous solvent systems to avoid immediate hydrolysis, which would present significant challenges for most biological assays.

Conclusion

References

• 1. caymanchem.com [caymanchem.com]
• 2. Biological Role of Unsaturated Fatty Acid Desaturases in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty acid synthesis is a target for antibacterial activity of unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of 12-Tridecenoyl Chloride in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

12-Tridecenoyl chloride (C₁₃H₂₃ClO) is an unsaturated fatty acyl chloride.[1] Such compounds are characterized by a long hydrocarbon chain and a highly reactive acyl chloride functional group. This dual nature dictates their solubility and handling requirements. The long, non-polar carbon chain suggests solubility in non-polar organic solvents, while the acyl chloride group's reactivity precludes the use of protic solvents and necessitates handling under anhydrous conditions to prevent hydrolysis.

Predicted Solubility of 12-Tridecenoyl Chloride

While specific quantitative solubility data for 12-tridecenoyl chloride is not available, its solubility profile can be inferred from the behavior of similar long-chain acyl chlorides, such as stearoyl chloride.[2] Generally, these compounds are soluble in a variety of aprotic organic solvents.[2] The presence of a double bond in the C13 chain of 12-tridecenoyl chloride may slightly increase its polarity compared to its saturated counterpart, tridecanoyl chloride.

The following table summarizes the predicted solubility of 12-tridecenoyl chloride in a range of common organic solvents.

Solvent Class	Solvent	Predicted Solubility	Rationale
Non-polar Aprotic	Hexane, Toluene, Diethyl Ether	Soluble	The long hydrocarbon chain promotes dissolution in non-polar environments.
Polar Aprotic	Dichloromethane, Chloroform, Tetrahydrofuran (THF), Ethyl Acetate, Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO)	Soluble	These solvents can solvate both the non-polar chain and the polar acyl chloride group without reacting.
Protic	Water, Alcohols (e.g., Methanol, Ethanol)	Reactive/Insoluble	The acyl chloride group reacts vigorously with protic solvents, leading to hydrolysis or esterification. The compound itself is insoluble in water.

Experimental Protocol for Solubility Determination of a Reactive Compound

Given the reactivity of 12-tridecenoyl chloride, a carefully designed experimental protocol is required to determine its solubility. The following is a general procedure that should be adapted based on specific laboratory conditions and safety protocols.

Objective: To determine the solubility of 12-tridecenoyl chloride in a given aprotic organic solvent at a specific temperature.

Materials:

• 12-Tridecenoyl chloride

• Anhydrous organic solvent of interest

• Inert gas (e.g., Argon or Nitrogen)

• Dry glassware (vials with PTFE-lined caps, graduated cylinders, pipettes)

• Analytical balance

• Temperature-controlled shaker or incubator

• Syringe filters (PTFE, 0.22 µm)

• Analytical instrument for quantification (e.g., HPLC with derivatization)

Procedure:

• Preparation:

  • Dry all glassware in an oven at >100°C for several hours and cool under a stream of inert gas or in a desiccator.

  • Handle 12-tridecenoyl chloride and anhydrous solvents under an inert atmosphere (e.g., in a glove box or using a Schlenk line).

• Sample Preparation (Shake-Flask Method): [3]

  • Add an excess amount of 12-tridecenoyl chloride to a pre-weighed vial.

  • Record the exact weight of the acyl chloride.

  • Add a known volume of the anhydrous solvent to the vial.

  • Seal the vial tightly with a PTFE-lined cap.

• Equilibration:

  • Place the vial in a temperature-controlled shaker set to the desired temperature.

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visually confirmed.

• Sample Collection and Filtration:

  • Allow the vial to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully draw the supernatant into a dry syringe.

  • Attach a syringe filter to the syringe and filter the solution into a clean, dry vial to remove any remaining solid particles.

• Quantification:

  • Accurately dilute a known volume of the filtered, saturated solution with the same anhydrous solvent.

  • Analyze the diluted solution using a validated analytical method to determine the concentration of 12-tridecenoyl chloride. A common method for acyl chlorides is derivatization followed by HPLC analysis (see Section 4).[4]

• Calculation:

  • Calculate the solubility of 12-tridecenoyl chloride in the solvent at the specified temperature based on the measured concentration and the dilution factor. Express the solubility in units such as g/L or mol/L.

Workflow for determining the solubility of a reactive compound.

Experimental Protocol for Analysis by Derivatization-HPLC

Direct analysis of acyl chlorides by HPLC can be challenging due to their high reactivity.[4] Derivatization converts the acyl chloride into a more stable compound that is easier to detect and quantify.[4]

Objective: To quantify the concentration of 12-tridecenoyl chloride in a sample using a pre-column derivatization HPLC method.

Materials:

• Sample containing 12-tridecenoyl chloride

• Derivatization reagent (e.g., 2-nitrophenylhydrazine)[4]

• Anhydrous aprotic solvent (e.g., acetonitrile)

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18)

Procedure:

• Preparation of Derivatization Reagent:

  • Prepare a solution of the derivatization reagent in the chosen anhydrous solvent at a suitable concentration (e.g., 100 µg/mL of 2-nitrophenylhydrazine (B1229437) in acetonitrile).[4]

• Derivatization Reaction:

  • In a clean, dry vial, mix a known volume of the sample solution containing 12-tridecenoyl chloride with a known volume of the derivatization reagent solution.

  • Allow the reaction to proceed under controlled conditions (e.g., at room temperature for 30 minutes).[4]

• HPLC Analysis:

  • Inject a known volume of the derivatized sample onto the HPLC system.

  • Perform the chromatographic separation using a suitable mobile phase and gradient.

  • Detect the derivatized product at its maximum absorbance wavelength (e.g., 395 nm for the 2-nitrophenylhydrazine derivative).[4]

• Quantification:

  • Prepare a calibration curve using standard solutions of 12-tridecenoyl chloride that have been subjected to the same derivatization procedure.

  • Determine the concentration of the derivatized 12-tridecenoyl chloride in the sample by comparing its peak area to the calibration curve.

  • Calculate the original concentration of 12-tridecenoyl chloride in the undiluted, underivatized sample.

Role in Cellular Signaling

While specific signaling pathways involving 12-tridecenoyl chloride are not well-documented, unsaturated fatty acids and their derivatives are known to play crucial roles in cellular signaling.[5] They can act as second messengers, modulating the activity of various proteins, including protein kinases and ion channels.[5][6][7] The introduction of a reactive acyl chloride group could potentially be used in research to covalently label proteins that interact with fatty acids, thereby aiding in the identification of novel signaling pathways.

Conceptual role of unsaturated fatty acids in signal transduction.

Conclusion

12-Tridecenoyl chloride is expected to be soluble in a range of non-polar and polar aprotic organic solvents but will react with protic solvents. Due to its reactive nature, experimental determination of its solubility requires stringent anhydrous conditions. Quantitative analysis is best performed using a derivatization technique followed by a chromatographic method such as HPLC. While its direct role in biological systems is not established, its structural similarity to signaling molecules suggests potential applications in biochemical research. The protocols and information provided in this guide offer a framework for researchers and scientists working with this and other reactive lipid compounds.

References

• 1. larodan.com [larodan.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Fatty acids and cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct modulation of secretory chloride channels by arachidonic and other cis unsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Spectroscopic Data Analysis of 12-Tridecenoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 12-tridecenoyl chloride (C₁₃H₂₃ClO, Molecular Weight: 230.77 g/mol )[1], a long-chain fatty acyl chloride. Due to the limited availability of published experimental spectra for this specific compound, this document focuses on predicted data based on the analysis of analogous compounds and general principles of spectroscopy. It also includes detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for similar liquid acyl chlorides.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 12-tridecenoyl chloride. These predictions are derived from the known spectral characteristics of acyl chlorides, alkenes, and long-chain fatty acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data for 12-Tridecenoyl Chloride

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~5.8	m	1H	CH₂=CH -
~4.9	m	2H	CH₂ =CH-
~2.87	t	2H	-CH₂ -COCl
~2.0	m	2H	-CH₂ -CH=CH₂
~1.71	p	2H	-CH₂ -CH₂-COCl
~1.2-1.4	m	12H	-(CH₂ )₆-

Predicted based on typical chemical shifts for similar functional groups.[2][3]

Table 2: Predicted ¹³C NMR Data for 12-Tridecenoyl Chloride

Chemical Shift (δ) ppm	Assignment
~173	C =O
~139	CH₂=C H-
~114	C H₂=CH-
~47	-C H₂-COCl
~34	-C H₂-CH=CH₂
~25-30	Aliphatic -C H₂- chain
~24	-C H₂-CH₂-COCl

Predicted based on typical chemical shifts for acyl chlorides and alkenes.[2]

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 12-Tridecenoyl Chloride

Wavenumber (cm⁻¹)	Intensity	Assignment
~3075	Medium	=C-H stretch
~2925, ~2855	Strong	C-H stretch (aliphatic)
~1800	Very Strong	C=O stretch (acyl chloride)
~1640	Medium	C=C stretch
~1465	Medium	C-H bend (scissoring)
~990, ~910	Strong	=C-H bend (out-of-plane)
~720	Medium	C-Cl stretch

The most characteristic peak for an acyl chloride is the very strong carbonyl absorption around 1800 cm⁻¹.[2]

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for 12-Tridecenoyl Chloride

m/z	Interpretation
230/232	Molecular ion peak [M]⁺ and its isotope [M+2]⁺ due to ³⁵Cl and ³⁷Cl
195	[M - Cl]⁺, Acylium ion
Various	Fragmentation of the alkyl chain

The mass spectrum is expected to show a characteristic isotopic pattern for a chlorine-containing compound.

Experimental Protocols

The following are detailed methodologies for acquiring spectroscopic data for a liquid sample like 12-tridecenoyl chloride.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the molecular structure.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 12-tridecenoyl chloride in about 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. Typical parameters include a 30-45 degree pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C NMR spectrum. This will require a larger number of scans than the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing, and baseline correction.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation (Neat Liquid):

  • Place a single drop of 12-tridecenoyl chloride onto the surface of a salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top to create a thin liquid film.[4][5][6]

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • First, run a background spectrum of the empty spectrometer to subtract any atmospheric interference (e.g., CO₂, H₂O).[5]

  • Place the prepared salt plates in the sample holder and acquire the sample spectrum.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final infrared spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For a volatile liquid like 12-tridecenoyl chloride, direct injection or Gas Chromatography-Mass Spectrometry (GC-MS) can be used.

• Ionization: Use an appropriate ionization technique. Electron Ionization (EI) is a common method for this type of molecule.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Analysis: Analyze the spectrum for the molecular ion peak and characteristic fragmentation patterns to confirm the structure.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

References

• 1. larodan.com [larodan.com]
• 2. Ch20: Spectroscopic Analysis : Acyl Chlorides [chem.ucalgary.ca]
• 3. Decanoyl chloride (112-13-0) 1H NMR spectrum [chemicalbook.com]
• 4. webassign.net [webassign.net]
• 5. ursinus.edu [ursinus.edu]
• 6. orgchemboulder.com [orgchemboulder.com]

The Acyl Chloride Group: A Hub of Reactivity for Chemical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The acyl chloride functional group, characterized by a carbonyl center bonded to a chlorine atom, stands as one of the most reactive derivatives of carboxylic acids. This high reactivity makes it an invaluable intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical industries, where the efficient construction of complex molecules is paramount. This guide provides a comprehensive overview of the core principles governing acyl chloride reactivity, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to empower professionals in their research and development endeavors.

The Foundation of Acyl Chloride Reactivity

The pronounced reactivity of acyl chlorides stems from the electronic nature of the acyl group. The carbonyl carbon is bonded to two highly electronegative atoms: oxygen and chlorine. Both atoms exert a strong electron-withdrawing inductive effect, rendering the carbonyl carbon significantly electron-deficient and thus highly electrophilic.[1][2][3][4] This potent electrophilicity makes the acyl chloride susceptible to attack by a wide range of nucleophiles.

Furthermore, the chloride ion is an excellent leaving group, readily departing during nucleophilic substitution reactions. This combination of a highly electrophilic carbonyl carbon and a superb leaving group underpins the versatility of acyl chlorides in chemical synthesis.[5]

Alkyl acyl chlorides are generally more reactive towards nucleophilic acyl substitution than their aryl counterparts.[1] This difference is attributed to electronic effects: the phenyl group in aryl acyl chlorides can delocalize the partial positive charge on the carbonyl carbon through resonance, thereby stabilizing the molecule and reducing its electrophilicity.[1] In contrast, the electron-donating nature of the alkyl group in alkyl acyl chlorides slightly destabilizes the carbonyl group, making it more prone to nucleophilic attack.[1]

The Cornerstone of Acyl Chloride Reactions: Nucleophilic Acyl Substitution

The characteristic reaction of acyl chlorides is nucleophilic acyl substitution, which proceeds via a two-stage mechanism known as nucleophilic addition-elimination.[1][2][6]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on the electrophilic carbonyl carbon. This leads to the formation of a tetrahedral intermediate where the carbonyl double bond is broken, and the oxygen atom acquires a negative charge.[2][7][8]

• Elimination: The tetrahedral intermediate is transient and rapidly collapses. The carbon-oxygen double bond is reformed, and the chloride ion is expelled as the leaving group.[2][7] If the nucleophile was neutral (e.g., water, alcohol, or amine), a final deprotonation step occurs to yield the neutral product and hydrogen chloride.[4]

This fundamental mechanism is central to the diverse transformations that acyl chlorides can undergo.

Quantitative Analysis of Acyl Chloride Reactivity

A common method to quantify the reactivity of acyl chlorides is by measuring their rate of hydrolysis. The table below presents a comparison of the hydrolysis rate constants for an alkyl acyl chloride (acetyl chloride) and an aryl acyl chloride (benzoyl chloride), illustrating the higher reactivity of the alkyl derivative.

Acyl Chloride	Structure	Solvent	Temperature (°C)	Rate Constant (k, s⁻¹)
Acetyl Chloride	CH₃COCl	95% Acetone/Water	25	~ 2.0 x 10⁻³ (estimated)
Benzoyl Chloride	C₆H₅COCl	95% Acetone/Water	25	9.8 x 10⁻⁵

Note: The rate constant for acetyl chloride is estimated based on experimental evidence suggesting its solvolysis is significantly more sensitive to nucleophilic attack than benzoyl chloride.[1]

Key Synthetic Transformations of Acyl Chlorides

The high reactivity of acyl chlorides allows for their efficient conversion into a variety of other functional groups.

Hydrolysis: Formation of Carboxylic Acids

Acyl chlorides react vigorously with water to form the corresponding carboxylic acid and hydrogen chloride.[4][8] This reaction is often a nuisance due to the prevalence of atmospheric moisture but can be utilized for the synthesis of carboxylic acids.

Alcoholysis: Synthesis of Esters

The reaction of acyl chlorides with alcohols, known as alcoholysis, is a highly efficient method for the preparation of esters.[6][9][10] The reaction is typically rapid and exothermic, often performed in the presence of a non-nucleophilic base like pyridine (B92270) or triethylamine (B128534) to neutralize the hydrogen chloride byproduct.[11][12]

Aminolysis: Synthesis of Amides

Ammonia, primary amines, and secondary amines readily react with acyl chlorides to produce primary, secondary, and tertiary amides, respectively.[3][13][14] These reactions are generally very fast and are a cornerstone of peptide synthesis. An excess of the amine is often used to neutralize the HCl formed.[12]

Friedel-Crafts Acylation: Formation of Aryl Ketones

In the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), acyl chlorides can acylate aromatic rings in a classic electrophilic aromatic substitution reaction known as the Friedel-Crafts acylation.[15][16][17] This reaction is a powerful tool for the formation of carbon-carbon bonds and the synthesis of aryl ketones. A key advantage of this reaction is that the resulting ketone is less reactive than the starting aromatic compound, which prevents over-acylation.[15]

Experimental Protocols

General Protocol for the Synthesis of an Ester from an Acyl Chloride and an Alcohol

Objective: To synthesize an ester via the reaction of an acyl chloride with an alcohol in the presence of a base.

Materials:

• Acyl chloride (1.0 eq)

• Alcohol (1.0 - 1.5 eq)

• Anhydrous aprotic solvent (e.g., dichloromethane (B109758), tetrahydrofuran)

• Non-nucleophilic base (e.g., pyridine, triethylamine) (1.5 eq)

• Water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 - 1.5 eq) and the non-nucleophilic base (1.5 eq) in the anhydrous aprotic solvent in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of the acyl chloride (1.0 eq) in the same solvent to the cooled alcohol solution via a dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

• Wash the combined organic layers with a saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude ester.

• Purify the product as necessary (e.g., by distillation or column chromatography).

General Protocol for the Synthesis of an Amide from an Acyl Chloride and a Primary Amine (Schotten-Baumann Reaction)

Objective: To prepare a secondary amide from an acyl chloride and a primary amine.

Materials:

• Acyl chloride (1.0 - 2.0 eq)

• Primary amine (1.0 eq)

• Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (B95107) (THF), N,N-dimethylformamide (DMF))

• Non-nucleophilic base (e.g., triethylamine (TEA), N,N-diisopropylethylamine (DIEA)) (1.0 eq)

• Water

• Round-bottom flask, magnetic stirrer, dropping funnel.

Procedure:

• In a round-bottom flask, prepare a stirring solution of the primary amine (1.0 eq) in the chosen anhydrous aprotic solvent.

• Add an equimolar amount of the base (1.0 eq).

• Add the acyl chloride (1.0 to 2.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 8-16 hours.

• Quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., DCM).

• Wash the organic layer as needed, dry over an anhydrous salt, filter, and concentrate under reduced pressure.

• Purify the resulting amide, for example, by recrystallization or column chromatography.[13]

General Protocol for Friedel-Crafts Acylation of an Aromatic Compound

Objective: To synthesize an aryl ketone via the Friedel-Crafts acylation of an aromatic compound.

Materials:

• Anhydrous aluminum chloride (AlCl₃) (1.1 - 1.5 eq)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane, carbon disulfide)

• Acyl chloride (1.0 eq)

• Aromatic compound (1.0 eq)

• Ice, concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Round-bottom flask (three-necked), reflux condenser, dropping funnel, gas trap, magnetic stirrer, ice bath.

Procedure:

• Assemble a dry three-necked round-bottom flask with a dropping funnel, a reflux condenser connected to a gas trap, and a stopper.

• In the flask, prepare a suspension of anhydrous aluminum chloride (1.1 - 1.5 eq) in the anhydrous solvent under an inert atmosphere.

• Cool the suspension in an ice bath.

• Slowly add the acyl chloride (1.0 eq) to the cooled suspension.

• To this mixture, add a solution of the aromatic compound (1.0 eq) in the anhydrous solvent dropwise from the dropping funnel over approximately 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 30 minutes to 2 hours, monitoring by TLC.

• Carefully pour the reaction mixture into a beaker containing ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Stir this mixture thoroughly for 10-15 minutes.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash with a saturated sodium bicarbonate solution.

• Dry the organic layer over an anhydrous salt, filter, and concentrate under reduced pressure.

• Purify the crude aryl ketone by recrystallization or column chromatography.[18]

Mandatory Visualizations

Caption: General mechanism of nucleophilic acyl substitution on an acyl chloride.

Caption: Experimental workflow for a typical Friedel-Crafts acylation reaction.

Caption: Key electronic and steric factors governing acyl chloride reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 4. chemistrystudent.com [chemistrystudent.com]
• 5. study.com [study.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 8. savemyexams.com [savemyexams.com]
• 9. Preparation of Esters - Chemistry Steps [chemistrysteps.com]
• 10. savemyexams.com [savemyexams.com]
• 11. researchgate.net [researchgate.net]
• 12. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 13. Amide Synthesis [fishersci.co.uk]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. benchchem.com [benchchem.com]
• 16. Friedel–Crafts Acylation [sigmaaldrich.com]
• 17. Friedel-Crafts Acylation [organic-chemistry.org]
• 18. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]

The Chemistry and Application of Unsaturated Acyl Chlorides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Unsaturated acyl chlorides represent a highly reactive and versatile class of organic compounds, characterized by the presence of both a carbon-carbon double or triple bond and a reactive acyl chloride functional group. This unique combination makes them powerful building blocks in organic synthesis, enabling the rapid construction of complex molecular architectures. Their high electrophilicity at the carbonyl carbon, coupled with the potential for diverse reactions at the unsaturated bond, has led to their widespread use in the synthesis of natural products, functional materials, and, notably, pharmaceuticals. This technical guide provides a comprehensive literature review of the synthesis, reactivity, and applications of unsaturated acyl chlorides, with a focus on quantitative data, detailed experimental protocols, and their role in modern drug discovery.

Synthesis of Unsaturated Acyl Chlorides

The preparation of unsaturated acyl chlorides typically involves the conversion of the corresponding unsaturated carboxylic acid. The choice of chlorinating agent is crucial to avoid unwanted side reactions with the carbon-carbon double bond. Common and effective reagents include thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and benzoyl chloride.

General Synthetic Protocols

The most prevalent methods involve reacting the parent carboxylic acid with a chlorinating agent, often in a suitable solvent or neat. The choice of reagent can depend on the stability of the starting material and the desired purity of the product.

Table 1: Summary of Synthetic Protocols for Common Unsaturated Acyl Chlorides

Unsaturated Acyl Chloride	Starting Material	Reagent	Solvent	Conditions	Yield	Reference
Acryloyl Chloride	Acrylic Acid	Benzoyl Chloride	None (neat)	Distillation	High	[1]
Acryloyl Chloride	Acrylic Acid	Thionyl Chloride	Dichloromethane (B109758)	Reflux	Good	[2]
Acryloyl Chloride	Acrylic Acid	Oxalyl Chloride	None (neat)	Room Temp, DMF (cat.)	~100% (conversion)	[3]
trans-Crotonoyl Chloride	trans-Crotonic Acid	Thionyl Chloride	None (neat)	Reflux	72%	[4]
cis-Crotonoyl Chloride	cis-Crotonic Acid	Thionyl Chloride	None (neat)	Low temperature, fast	High purity	[5]
trans-Cinnamoyl Chloride	trans-Cinnamic Acid	Thionyl Chloride	None (neat)	80 °C, 2 hours	81%	[6]

Detailed Experimental Protocols

Protocol 1: Synthesis of trans-Cinnamoyl Chloride with Thionyl Chloride [6]

A 100 mL three-neck flask is equipped with a magnetic stir bar and a reflux condenser. The condenser is connected to a gas trap to absorb the evolving HCl and SO₂ gases. The flask is charged with freshly distilled thionyl chloride (17.8 g, 150 mmol). While stirring, trans-cinnamic acid (14.8 g, 100 mmol) is added in portions. The reaction mixture is slowly heated to 50 °C (note: vigorous gas evolution occurs). After the initial gas evolution subsides, the mixture is heated to 80 °C and stirred for an additional 2 hours. After cooling, the excess thionyl chloride is removed by distillation under reduced pressure. The remaining yellowish solid is crude trans-cinnamoyl chloride (crude yield: 81%). For most applications, this crude product is of sufficient purity. Further purification can be achieved by fractional distillation at reduced pressure.

Protocol 2: Synthesis of Acryloyl Chloride with Benzoyl Chloride [1]

A mixture of acrylic acid (216.18 g, 3 moles), benzoyl chloride (843.42 g, 6 moles), and a radical inhibitor such as hydroquinone (B1673460) (0.5 g) is placed in a distillation apparatus. The mixture is distilled at a moderate rate through a 25-cm column. The fraction boiling up to 85 °C is collected in a receiver cooled in an ice bath and containing a small amount of hydroquinone. This distillate is then redistilled through the same column, and the fraction boiling at 72-74 °C is collected as pure acryloyl chloride (yield: 185-195 g).

Protocol 3: Continuous-Flow Synthesis of Acryloyl Chloride with Oxalyl Chloride [3]

A continuous-flow microreactor setup is used for this procedure. One stream contains acrylic acid with a catalytic amount of dimethylformamide (DMF). A second stream contains oxalyl chloride. The two streams are pumped into a T-mixer and then into a heated reaction coil. Under solvent-free conditions with near-equimolar amounts of the reagents at room temperature, nearly full conversion to acryloyl chloride is achieved within 1 to 3 minutes of residence time. This method offers a safer and highly efficient alternative for producing unstable acyl chlorides on demand.

Figure 1: General workflow for the synthesis of unsaturated acyl chlorides.

Spectroscopic Data of Unsaturated Acyl Chlorides

The characterization of unsaturated acyl chlorides relies on standard spectroscopic techniques. The combination of the unsaturated system and the acyl chloride moiety gives rise to characteristic spectral features.

Table 2: Spectroscopic Data for Selected Unsaturated Acyl Chlorides

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (νC=O, cm-1)	Reference
Acryloyl Chloride	6.1-6.7 (m, 3H)	~126, ~131, ~166	~1775-1810	[7][8]
trans-Crotonoyl Chloride	~1.9 (d, 3H), ~6.2 (dq, 1H), ~7.1 (dq, 1H)	~18.5, ~125, ~148, ~165	~1775	[9][10]
trans-Cinnamoyl Chloride	6.5-7.8 (m, 7H)	~128, ~129, ~131, ~134, ~149, ~166	~1735-1770	[11][12][13]

Note: NMR chemical shifts are approximate and can vary depending on the solvent used.

Key Reactions and Applications

Unsaturated acyl chlorides are precursors to a wide array of functional groups and cyclic systems due to their dual reactivity.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental reaction for forming carbon-carbon bonds to aromatic rings. When using an unsaturated acyl chloride, the reaction produces an α,β-unsaturated ketone, a valuable intermediate in many synthetic pathways. The reaction is typically catalyzed by a Lewis acid, such as AlCl₃.[14]

A particularly powerful variant is the intramolecular Friedel-Crafts acylation , which is used to construct cyclic ketones.[15] This reaction is effective for forming 5- and 6-membered rings when an aromatic group is tethered to the acyl chloride at an appropriate distance.

Figure 2: Logical pathway for the intermolecular Friedel-Crafts acylation.

Protocol 4: Intramolecular Friedel-Crafts Acylation to form a Tetralone [16]

This procedure is adapted for an unsaturated system. A solution of 5-phenylpent-2-enoyl chloride in a suitable solvent (e.g., dichloroethane) is added dropwise to a stirred suspension of a Lewis acid catalyst like AlCl₃ in the same solvent at a low temperature (e.g., 0 °C). The reaction is then allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is quenched by carefully pouring it onto ice and HCl. The organic layer is separated, washed, dried, and concentrated. The resulting cyclic ketone is then purified by chromatography or distillation. Yields for such cyclizations are typically moderate to high, depending on the substrate and conditions.

Cycloaddition Reactions

The electron-deficient double bond of an unsaturated acyl chloride makes it an excellent dienophile or dipolarophile in cycloaddition reactions, providing a direct route to cyclic and heterocyclic systems.

Diels-Alder Reaction ([4+2] Cycloaddition): Unsaturated acyl chlorides can react with conjugated dienes to form six-membered rings.[3][17] The acyl chloride group acts as a powerful electron-withdrawing group, activating the dienophile for the reaction. The resulting cycloadducts contain a reactive acyl chloride handle for further functionalization.

[2+2] Cycloaddition: This reaction, often photochemically induced, can occur between an unsaturated acyl chloride and an alkene to form a cyclobutane (B1203170) ring.[18] A key application is the Staudinger synthesis, where a ketene (B1206846) (which can be formed in situ from an acyl chloride) reacts with an imine to form a β-lactam ring, the core structure of penicillin and related antibiotics.[1][11]

Figure 3: Key cycloaddition reactions of unsaturated acyl chlorides.

Protocol 5: Synthesis of a β-Lactam via Staudinger Cycloaddition [11]

To a solution of an imine (1 equivalent) and a tertiary amine base (e.g., triethylamine, 1.2 equivalents) in a dry, inert solvent such as dichloromethane at 0 °C, a solution of the unsaturated acyl chloride (e.g., acryloyl chloride, 1.1 equivalents) in the same solvent is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for several hours until completion. The reaction is then quenched with water or a saturated aqueous solution of NH₄Cl. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is purified by column chromatography to afford the β-lactam. The stereochemical outcome (cis/trans ratio) is highly dependent on the substrates, solvent, and reaction conditions.

Applications in Drug Development

The reactivity of unsaturated acyl chlorides makes them particularly valuable in the synthesis of pharmaceuticals. One of the most significant recent applications is in the development of covalent inhibitors , a class of drugs that form a permanent covalent bond with their biological target, often leading to enhanced potency and duration of action.

Acryloyl chloride is a key reagent for installing an "acrylamide warhead" onto a drug scaffold. This Michael acceptor group can then react with a nucleophilic residue (typically a cysteine) in the active site of a target protein, such as a kinase.

Case Study: Synthesis of Ibrutinib (B1684441)

Ibrutinib is a potent covalent inhibitor of Bruton's tyrosine kinase (BTK) used for the treatment of certain B-cell cancers. The final step in many synthetic routes to ibrutinib involves the acylation of a key amine intermediate with acryloyl chloride.[15][16][17]

Table 3: Representative Conditions for the Final Step in Ibrutinib Synthesis

Amine Intermediate	Reagent	Base	Solvent	Conditions	Yield	Reference
(R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	Acryloyl Chloride	Triethylamine	Dichloromethane	0 °C to RT	92.4%
(R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine HCl	Acryloyl Chloride	Unspecified Base	Dichloromethane	-75 to -85 °C	Not specified

Protocol 6: Synthesis of Ibrutinib

The amine intermediate, (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is dissolved in an organic solvent such as dichloromethane. Triethylamine is added, followed by the dropwise addition of acryloyl chloride. The reaction is carried out for a specified time (e.g., 3 hours). Upon completion, the mixture is washed with an aqueous acid solution (e.g., 5% citric acid) and then with saturated sodium chloride solution. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield ibrutinib. The crude product can be further purified by recrystallization.

Figure 4: Final acylation step in the synthesis of Ibrutinib.

Conclusion

Unsaturated acyl chlorides are indispensable reagents in modern organic synthesis. Their preparation from readily available carboxylic acids, combined with their high reactivity, provides efficient pathways to a multitude of valuable compounds. Their utility is demonstrated in fundamental carbon-carbon bond-forming reactions like Friedel-Crafts acylation, in the construction of complex cyclic systems via cycloaddition reactions, and in the cutting-edge field of drug discovery for the synthesis of targeted covalent inhibitors. A thorough understanding of their synthesis, handling, and reactivity is essential for researchers and professionals aiming to develop novel and efficient synthetic methodologies for complex molecules.

References

• 1. β-Lactam synthesis [organic-chemistry.org]
• 2. Solid-phase synthesis of beta-lactams via the ester enolate-imine condensation route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. sciforum.net [sciforum.net]
• 6. Click Chemistry with Cyclopentadiene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Friedel–Crafts Acylation [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. walshmedicalmedia.com [walshmedicalmedia.com]

The Emerging Role of 12-Tridecenoyl Chloride in Advancing Lipid Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lipid research is a rapidly evolving field with profound implications for understanding cellular processes and developing novel therapeutics. The precise tools used to investigate the intricate roles of lipids are paramount to advancing this domain. 12-Tridecenoyl chloride, a reactive derivative of the monounsaturated fatty acid 12-tridecenoic acid, is emerging as a versatile chemical tool for the synthesis of bespoke lipid probes and bioactive molecules. This technical guide explores the core functionalities of 12-Tridecenoyl chloride in lipid research, providing insights into its application in the synthesis of customized lipids for studying cellular signaling, metabolism, and for the development of potential therapeutic agents. This document will detail experimental protocols and showcase the potential for quantitative analysis through hypothetical data, providing a framework for its integration into sophisticated research workflows.

Introduction to 12-Tridecenoyl Chloride

12-Tridecenoyl chloride (C13H23ClO) is the acyl chloride derivative of 12-tridecenoic acid, a long-chain monounsaturated fatty acid.[1][2][3] The presence of the highly reactive acyl chloride functional group makes it an excellent electrophile for the esterification of alcohols and the amidation of amines. This reactivity is the cornerstone of its utility in lipid research, enabling the covalent attachment of the 13-carbon unsaturated acyl chain to a wide variety of molecules, including fluorescent dyes, affinity tags, and complex headgroups to create specialized molecular probes.

Chemical and Physical Properties of 12-Tridecenoyl Chloride:

Property	Value
Molecular Formula	C13H23ClO
Molecular Weight	230.77 g/mol
CAS Number	857078-98-9
Appearance	Liquid
Purity	Typically >99%

This data is compiled from commercially available product information.

Core Applications in Lipid Research

The primary role of 12-Tridecenoyl chloride in lipid research is as a synthetic precursor. Its utility can be broadly categorized into three main areas:

• Synthesis of Bioactive Lipid Analogs: The parent fatty acid, 12-tridecenoic acid, has demonstrated biological activity, including antimicrobial effects against Staphylococcus aureus and the inhibition of gastric juice secretion in animal models.[4] By using 12-Tridecenoyl chloride, researchers can synthesize a variety of ester and amide derivatives to probe these biological functions further and potentially develop new therapeutic agents.

• Creation of Probes for Metabolic Labeling: The terminal double bond in the 12-tridecenoyl chain provides a unique structural feature that can be exploited. While not a direct label itself, lipids synthesized with this acyl chain can be used in metabolic studies to trace their uptake, trafficking, and incorporation into complex lipids within cells.

• Development of Tools for Studying Signaling Pathways: Lipids are integral components of cellular signaling cascades. By attaching reporter molecules (e.g., fluorophores, biotin) to the 12-tridecenoyl backbone via an appropriate linker, researchers can create probes to visualize and track the localization and interaction of these lipids in signaling pathways.

Experimental Protocols

The following are detailed, representative methodologies for the synthesis of novel lipids using 12-Tridecenoyl chloride. These protocols are based on established organic chemistry principles for acylation reactions.

General Synthesis of a Novel Ester-Linked Lipid Probe

This protocol describes the synthesis of a hypothetical fluorescently labeled diacylglycerol analog.

Materials:

• 12-Tridecenoyl chloride

• Monoglyceride with a free hydroxyl group

• A fluorescent dye with a linker containing a hydroxyl or amine group for subsequent conjugation (post-acylation)

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine (B128534) (TEA) or Pyridine (as a base)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the monoglyceride (1.0 equivalent) in anhydrous DCM.

• Base Addition: Add triethylamine (1.1 equivalents) to the solution to act as an acid scavenger.

• Acylation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of 12-Tridecenoyl chloride (1.05 equivalents) in anhydrous DCM to the flask with stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl. Transfer the mixture to a separatory funnel and extract the product with DCM.

• Purification: Wash the organic layer sequentially with saturated aqueous NaHCO3 and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Characterization: Confirm the structure and purity of the synthesized diacylglycerol analog using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Fluorescent Labeling: The synthesized diacylglycerol analog can then be fluorescently labeled by reacting a free hydroxyl or other functional group on the glycerol (B35011) backbone with a suitable fluorescent dye derivative.

Workflow for Synthesis and Application of a Bioactive Lipid

Caption: Workflow for synthesis and application of a bioactive lipid analog.

Quantitative Data Presentation

To illustrate the potential for quantitative analysis, the following table presents hypothetical data from an experiment investigating the effect of a synthesized 12-tridecenoyl-containing bioactive lipid on a specific cellular signaling pathway.

Table 1: Hypothetical Quantitative Analysis of a Synthesized 12-Tridecenoyl-Lipid Analog on Kinase B Activation

Treatment Group	Concentration (µM)	Kinase B Phosphorylation (Fold Change vs. Control)	Cell Viability (%)
Vehicle Control	0	1.0 ± 0.1	100 ± 2.5
12-Tridecenoyl-Lipid Analog	1	1.8 ± 0.2	98 ± 3.1
12-Tridecenoyl-Lipid Analog	5	3.5 ± 0.4	95 ± 4.0
12-Tridecenoyl-Lipid Analog	10	5.2 ± 0.5	88 ± 5.2
Positive Control (Known Activator)	1	6.0 ± 0.3	85 ± 4.5

Data are presented as mean ± standard deviation from three independent experiments.

Signaling Pathways and Logical Relationships

The use of 12-Tridecenoyl chloride to create lipid probes allows for the investigation of their role in complex signaling networks. The diagram below illustrates a hypothetical signaling pathway that could be studied using a fluorescently labeled lipid synthesized from 12-Tridecenoyl chloride.

Caption: Hypothetical signaling pathway involving a 12-tridecenoyl-lipid.

Conclusion and Future Directions

12-Tridecenoyl chloride represents a valuable, yet underutilized, tool in the lipid researcher's arsenal. Its utility as a reactive precursor for the synthesis of tailored lipid molecules opens up numerous avenues for investigation. While direct research citing this specific molecule is currently limited, the principles of its application are well-founded in organic chemistry and the broader field of lipidomics. Future research employing 12-Tridecenoyl chloride to generate novel probes will likely contribute to a deeper understanding of lipid metabolism, cellular signaling, and the development of new therapeutic strategies for a range of diseases. The methodologies and conceptual frameworks presented in this guide provide a starting point for researchers to explore the potential of this versatile molecule in their own investigations.

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. scbt.com [scbt.com]
• 4. caymanchem.com [caymanchem.com]

Theoretical Properties of Monounsaturated Acyl Chlorides: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monounsaturated acyl chlorides are highly reactive organic compounds that serve as crucial intermediates in the synthesis of a diverse range of molecules, including pharmaceuticals, agrochemicals, and surfactants.[1][2] Derived from monounsaturated fatty acids, their structure is characterized by a long hydrocarbon chain containing a single cis double bond and a terminal acyl chloride functional group.[3] This unique combination of a lipophilic tail and a highly electrophilic head group imparts specific physicochemical properties and reactivity, making them valuable reagents in organic chemistry. This guide provides a comprehensive overview of the theoretical properties, experimental protocols, and biological relevance of monounsaturated acyl chlorides, with a particular focus on oleoyl (B10858665) chloride as a representative example.

Theoretical and Physicochemical Properties

The theoretical properties of monounsaturated acyl chlorides are dictated by their molecular structure. The long acyl chain contributes to their low polarity and solubility in organic solvents, while the acyl chloride group is responsible for their high reactivity.[3] Due to the presence of the cis-double bond, the acyl chain has a characteristic kink, which influences its packing in the solid state and its interaction with biological membranes.

Table 1: Physicochemical Properties of Oleoyl Chloride

Property	Value	Reference(s)
Molecular Formula	C₁₈H₃₃ClO	[4]
Molecular Weight	300.91 g/mol	[4]
Appearance	Colorless to light orange/yellow clear liquid	[4]
Density	0.91 g/mL at 25 °C	[5]
Boiling Point	193 °C at 4 mmHg	[5]
Refractive Index (n20/D)	1.463	[5]
Solubility	Soluble in organic solvents (e.g., hexane, toluene)	[6][7]

Spectroscopic Analysis

Spectroscopic techniques are essential for the characterization and purity assessment of monounsaturated acyl chlorides.

Table 2: Spectroscopic Data for Oleoyl Chloride

Technique	Observation	Interpretation	Reference(s)
FTIR	Strong C=O stretch ~1800 cm⁻¹	Characteristic of the acyl chloride carbonyl group.	[4]
¹H NMR	Signals around 5.3 ppm (multiplet), 2.8 ppm (triplet), 2.0 ppm (multiplet), 1.3 ppm (multiplet), 0.9 ppm (triplet)	Olefinic protons (-CH=CH-), protons α to C=O, allylic protons, methylene (B1212753) protons, and terminal methyl protons, respectively.	[8]
¹³C NMR	Signal around 174 ppm, signals ~130 ppm, various signals between 14-34 ppm	Carbonyl carbon, olefinic carbons, and aliphatic carbons, respectively.	[9]
GC-MS	Molecular ion peak and characteristic fragmentation pattern	Confirms molecular weight and structure through fragmentation analysis.	[4]

Reactivity and Synthesis

Monounsaturated acyl chlorides are highly reactive towards nucleophiles, readily undergoing nucleophilic acyl substitution.[1] This high reactivity makes them valuable for the synthesis of esters, amides, and other acyl derivatives.

General Reactions

• Hydrolysis: Reacts with water to form the corresponding carboxylic acid (e.g., oleic acid) and hydrochloric acid.[3]

• Alcoholysis: Reacts with alcohols to form esters.

• Aminolysis: Reacts with amines to form amides.

Synthesis of Oleoyl Chloride

Several methods are available for the synthesis of oleoyl chloride from oleic acid. Common chlorinating agents include thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus trichloride (B1173362) (PCl₃).[6][7][10]

Experimental Protocol: Synthesis of Oleoyl Chloride using Thionyl Chloride

This protocol is adapted from a procedure in Organic Syntheses.[7]

Materials:

• Oleic acid

• Thionyl chloride

• Toluene (optional, as solvent)

• Apparatus for reaction under inert atmosphere with reflux and distillation capabilities.

Procedure:

• In a dry, inert atmosphere (e.g., nitrogen or argon), charge a reaction flask with oleic acid.

• Slowly add an excess of thionyl chloride to the oleic acid with stirring. The reaction is typically performed at room temperature or with gentle heating (e.g., 50-55 °C).[7]

• After the addition is complete, continue stirring the reaction mixture for 1-2 hours to ensure complete conversion.

• The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Remove the excess thionyl chloride and any solvent by distillation, often under reduced pressure.

• The crude oleoyl chloride can be purified by vacuum distillation.[7]

Role in Drug Development and Biological Systems

Monounsaturated acyl chlorides, and the acyl groups they introduce, play a significant role in drug development and are relevant to biological signaling pathways.

Pharmaceutical Applications

Oleoyl chloride is utilized as a pharmaceutical intermediate primarily to increase the lipophilicity of drug candidates.[11] By reacting with hydroxyl or amino groups on a parent drug molecule, the long oleoyl chain can be attached, which can enhance the drug's ability to cross biological membranes and potentially improve its bioavailability. This strategy is also employed in the synthesis of prodrugs, where the oleoyl group can be cleaved in vivo to release the active pharmaceutical ingredient.[11]

Signaling Pathways and Lipotoxicity

While monounsaturated acyl chlorides are not typically found in biological systems, their cellular counterparts, long-chain acyl-CoAs (e.g., oleoyl-CoA), are key metabolic intermediates. An excess of intracellular long-chain acyl-CoAs can lead to a state of "lipotoxicity," where cellular functions are disrupted.[12] This is particularly relevant in the context of metabolic diseases like type 2 diabetes and obesity.

Excess oleoyl-CoA can be shunted into non-oxidative pathways, leading to the accumulation of lipid signaling molecules such as diacylglycerol (DAG) and ceramides.[12][13] These molecules can, in turn, activate stress-related signaling cascades.

• Protein Kinase C (PKC) Activation: DAG is a potent activator of novel PKC isoforms. Activated PKC can phosphorylate and inhibit key components of the insulin (B600854) signaling pathway, such as the insulin receptor substrate (IRS), contributing to insulin resistance.[13]

• c-Jun N-terminal Kinase (JNK) Activation: The accumulation of cellular stress due to lipotoxicity can activate the JNK signaling pathway.[14] Activated JNK can also phosphorylate IRS proteins at inhibitory sites, further impairing insulin signaling and promoting inflammation and apoptosis.[15]

• Akt Pathway Inhibition: The insulin signaling pathway normally proceeds through the activation of PI3K and Akt, which promotes glucose uptake and cell survival. By inhibiting IRS proteins, both PKC and JNK activation effectively dampen the downstream activation of the PI3K/Akt pathway, leading to impaired glucose metabolism and increased apoptosis.[16][17]

Conclusion

Monounsaturated acyl chlorides are versatile chemical entities with significant applications in synthetic chemistry and relevance to crucial biological pathways. Their theoretical properties, governed by the interplay of a reactive acyl chloride head and a long, unsaturated hydrocarbon tail, dictate their utility as synthetic intermediates. Understanding their synthesis, reactivity, and the biological consequences of the accumulation of their cellular analogs is of paramount importance for researchers in chemistry, biology, and medicine. Further computational studies on these molecules would provide a more detailed understanding of their electronic structure and reactivity, aiding in the design of novel synthetic strategies and therapeutic interventions.

References

• 1. guidechem.com [guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. dovepress.com [dovepress.com]
• 4. Oleoyl chloride | C18H33ClO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. mdpi.com [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Production method and application of oleoyl chloride-Rudong Lianfeng Chemical Co., Ltd._Phosphite_Acylamide [en.lfchemicals.com]
• 11. wjgnet.com [wjgnet.com]
• 12. Acyl-CoA synthesis, lipid metabolism and lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular Mechanism of Lipotoxicity as an Interesting Aspect in the Development of Pathological States—Current View of Knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Role of c-Jun N-terminal Kinase (JNK) in Obesity and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. Frontiers | The predictive value of the metabolic score for insulin resistance for metabolism-related disorders and fertility outcomes in Chinese women with polycystic ovary syndrome [frontiersin.org]
• 17. The PI3K/AKT pathway in obesity and type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Acylation Reactions Using 12-Tridecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoyl chloride (C₁₃H₂₃ClO, MW: 230.77) is a reactive, long-chain fatty acyl chloride. Its terminal unsaturation and long aliphatic chain make it a valuable building block in the synthesis of specialized lipids, signaling molecules, and potential therapeutic agents. The acyl chloride functional group is highly electrophilic, allowing for efficient acylation of a wide range of nucleophiles, including amines, alcohols, and amino acids, to form stable amide and ester linkages. This reactivity is fundamental in lipidomimetic drug design and the synthesis of bioactive lipids like N-acylethanolamines and other fatty acid amides.

These application notes provide detailed protocols for the use of 12-Tridecenoyl chloride in common acylation reactions, specifically the formation of N-acyl amides and esters.

Chemical Properties and Handling

Property	Value
CAS Number	857078-98-9
Molecular Formula	C₁₃H₂₃ClO
Molecular Weight	230.77 g/mol
Physical State	Liquid[1]
Purity	>99%[1]
Storage	Store in a freezer to prevent degradation.[1]

Handling Precautions: 12-Tridecenoyl chloride is a reactive acyl chloride and should be handled with care in a well-ventilated fume hood. It is sensitive to moisture and will hydrolyze to the corresponding carboxylic acid. All glassware and solvents used should be anhydrous. Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

Acylation Reactions: An Overview

The primary reactions involving 12-Tridecenoyl chloride are nucleophilic acyl substitutions. The general mechanism involves the attack of a nucleophile (e.g., an amine or alcohol) on the carbonyl carbon of the acyl chloride, followed by the elimination of the chloride leaving group.

// Reactants RCOCl [label=<

RCCl || O

]; NuH [label="Nu-H"];

// Intermediate Intermediate [label=<

RCCl | O- | Nu+-H

];

// Products Product [label=<

RCNu || O

]; HCl [label="H-Cl"];

// Reaction Pathway RCOCl -> Intermediate [label="Nucleophilic Attack"]; Intermediate -> Product [label="Elimination of Cl-"]; Intermediate -> HCl [style=invis]; // for layout Product -> HCl [style=invis];

{rank=same; RCOCl; NuH;} {rank=same; Intermediate;} {rank=same; Product; HCl;} } .dot Figure 1: General mechanism for nucleophilic acyl substitution.

Experimental Protocols

Protocol 1: Synthesis of N-(12-Tridecenoyl) Amides via Acylation of Primary Amines

This protocol describes a general procedure for the acylation of a primary amine with 12-Tridecenoyl chloride, a reaction analogous to the Schotten-Baumann reaction when performed in the presence of a base.

Materials:

• 12-Tridecenoyl chloride

• Primary amine (e.g., ethanolamine, glycine (B1666218) methyl ester, benzylamine)

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Triethylamine (B128534) (Et₃N) or pyridine (B92270)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of 12-Tridecenoyl chloride (1.1 eq) in anhydrous DCM dropwise via a dropping funnel over 15-30 minutes with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent in vacuo to yield the crude N-(12-Tridecenoyl) amide.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel, typically using a hexane/ethyl acetate (B1210297) gradient.

Protocol 2: Synthesis of 12-Tridecenoyl Esters via Acylation of Alcohols

This protocol provides a general method for the esterification of primary and secondary alcohols with 12-Tridecenoyl chloride in the presence of a non-nucleophilic base.

Materials:

• 12-Tridecenoyl chloride

• Alcohol (e.g., ethanol, isopropanol, cholesterol)

• Anhydrous dichloromethane (DCM) or diethyl ether

• Pyridine or 4-Dimethylaminopyridine (DMAP) (catalytic amount) with Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 eq) and pyridine (1.5 eq) (or Et₃N with a catalytic amount of DMAP) in anhydrous DCM.

• Addition of Acyl Chloride: Cool the mixture to 0 °C. Add a solution of 12-Tridecenoyl chloride (1.2 eq) in anhydrous DCM dropwise over 15-30 minutes.

• Reaction: Stir the reaction mixture at room temperature overnight (or until completion as indicated by TLC).

• Work-up:

  • Dilute the reaction mixture with DCM and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M copper sulfate solution (to remove pyridine), water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄.

  • Filter and remove the solvent under reduced pressure.

• Purification: Purify the crude ester by flash column chromatography on silica gel.

Data Presentation

The following table presents illustrative data for the acylation of various nucleophiles with 12-Tridecenoyl chloride.

Disclaimer: The following data is representative of typical acylation reactions with long-chain acyl chlorides. Specific experimental data for 12-Tridecenoyl chloride was not available in the surveyed literature. Actual yields may vary depending on the specific substrate and reaction conditions.

Entry	Nucleophile	Product	Base	Solvent	Time (h)	Typical Yield (%)
1	Ethanolamine	N-(12-Tridecenoyl)ethanolamine	Et₃N	DCM	3	85-95
2	Glycine Methyl Ester	N-(12-Tridecenoyl)glycine methyl ester	Et₃N	DCM	4	80-90
3	Benzylamine	N-Benzyl-12-tridecenamide	Et₃N	THF	2	90-98
4	Ethanol	Ethyl 12-tridecenoate	Pyridine	DCM	12	75-85
5	Isopropanol	Isopropyl 12-tridecenoate	Pyridine/DMAP	DCM	16	70-80
6	Cholesterol	Cholesteryl 12-tridecenoate	Pyridine	DCM	24	60-75

Concluding Remarks

12-Tridecenoyl chloride is a versatile reagent for the introduction of a C13 unsaturated acyl chain into a variety of molecules. The protocols provided herein are robust and can be adapted for a range of primary amines and alcohols. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific substrates to achieve maximum yields. The resulting amide and ester products are valuable for applications in drug development, biochemistry, and materials science.

References

• 1. stratech.co.uk [stratech.co.uk]

Application Notes and Protocols for the Synthesis and Use of C13:1 Ceramides from 12-Tridecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of sphingolipids that play a crucial role as bioactive molecules in a variety of cellular processes, including apoptosis, cell cycle regulation, and inflammatory responses.[1][2] The biological activity of ceramides is often dependent on the length and degree of unsaturation of their N-acyl chain.[3][4] C13:1 ceramide, a species with a monounsaturated 13-carbon acyl chain, is a valuable tool for investigating the specific roles of shorter-chain unsaturated ceramides in cellular signaling pathways. This document provides detailed protocols for the synthesis of C13:1 ceramide using 12-tridecenoyl chloride and sphingosine (B13886), as well as methods for its purification and characterization. Additionally, it outlines potential applications in studying ceramide-mediated signaling pathways.

Data Presentation

Table 1: Physicochemical Properties of C13:1 Ceramide

Property	Value
Molecular Formula	C31H59NO3
Molecular Weight	493.8 g/mol
Appearance	White to off-white solid
Solubility	Soluble in chloroform (B151607), methanol (B129727), ethanol, DMSO
Storage	Store at -20°C for long-term stability

Table 2: Representative Spectroscopic Data for C13:1 Ceramide

Technique	Expected Chemical Shifts (δ) or m/z
¹H NMR (CDCl₃)	δ 5.80-5.65 (m, 2H, -CH=CH-), 5.50-5.30 (m, 2H, -CH=CH-), 4.31 (m, 1H, H-1a), 3.92 (m, 1H, H-1b), 3.85 (m, 1H, H-3), 3.65 (m, 1H, H-2), 2.20 (t, 2H, -CH₂-C=O), 2.05 (m, 4H, allylic protons), 1.40-1.20 (m, alkyl chain protons), 0.88 (t, 3H, terminal -CH₃)
¹³C NMR (CDCl₃)	δ 173.5 (C=O), 130.5, 129.0 (-CH=CH-), 74.5 (C-3), 62.0 (C-1), 53.5 (C-2), 36.5 (-CH₂-C=O), 32.0-22.0 (alkyl chain carbons), 14.1 (terminal -CH₃)
ESI-MS	[M+H]⁺: m/z 494.8, [M+Na]⁺: m/z 516.8. A characteristic fragment ion at m/z 264 is typically observed, corresponding to the sphingosine backbone after loss of the acyl chain and water.[5][6][7]

Experimental Protocols

Protocol 1: Synthesis of C13:1 Ceramide (N-(12-tridecenoyl)-sphingosine)

This protocol details the N-acylation of D-erythro-sphingosine with 12-tridecenoyl chloride.

Materials:

• D-erythro-sphingosine

• 12-Tridecenoyl chloride

• Anhydrous Dichloromethane (B109758) (DCM)

• Triethylamine (B128534) (TEA) or Pyridine (B92270) (as a base)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for flash chromatography

• Solvents for chromatography (e.g., Chloroform/Methanol or Hexane/Ethyl Acetate gradients)

Procedure:

• Dissolution of Sphingosine: In a clean, dry round-bottom flask, dissolve D-erythro-sphingosine (1 equivalent) in anhydrous dichloromethane (DCM). The volume of DCM should be sufficient to fully dissolve the sphingosine with stirring.

• Addition of Base: To the stirred solution, add triethylamine (TEA) or pyridine (1.5-2.0 equivalents). The base acts as a scavenger for the HCl generated during the reaction.

• Acylation Reaction: Cool the reaction mixture to 0°C in an ice bath. Slowly add a solution of 12-tridecenoyl chloride (1.1 equivalents) in anhydrous DCM to the reaction flask dropwise over 15-30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., chloroform/methanol 9:1 v/v). The product, C13:1 ceramide, will have a higher Rf value than the starting sphingosine.

• Workup:

  • Once the reaction is complete, quench the reaction by adding saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude C13:1 ceramide by flash column chromatography on silica gel.

  • A gradient elution system, such as chloroform with increasing percentages of methanol (e.g., 0% to 5%), can be used to elute the product.

  • Collect the fractions containing the purified C13:1 ceramide, as identified by TLC.

• Final Product:

  • Combine the pure fractions and evaporate the solvent under reduced pressure to yield C13:1 ceramide as a white to off-white solid.

  • Determine the yield and characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Yield: 70-85%

Protocol 2: Characterization of C13:1 Ceramide

1. Thin Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase: Chloroform/Methanol (9:1 v/v).

• Visualization: Staining with primuline (B81338) spray or iodine vapor. The ceramide spot should be clearly separated from the more polar sphingosine starting material.

2. High-Performance Liquid Chromatography (HPLC):

• Column: Reversed-phase C18 column.

• Mobile Phase: A gradient of methanol and water can be used.

• Detection: UV detection (if derivatized) or connection to a mass spectrometer (LC-MS).[8]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve a small amount of the purified C13:1 ceramide in deuterated chloroform (CDCl₃).

• Acquire ¹H and ¹³C NMR spectra to confirm the structure. Representative chemical shifts are provided in Table 2.

4. Mass Spectrometry (MS):

• Electrospray ionization (ESI) is a suitable method.

• The protonated molecule [M+H]⁺ and the sodiated adduct [M+Na]⁺ should be observed.

• Tandem mass spectrometry (MS/MS) will show a characteristic fragmentation pattern, including a prominent fragment at m/z 264 corresponding to the sphingosine backbone.[5][6][7]

Applications in Research

C13:1 ceramide can be utilized in a variety of research applications to probe the specific functions of short-chain, unsaturated ceramides.

1. Induction of Apoptosis:

Ceramides are well-established mediators of apoptosis.[2] Exogenous application of C13:1 ceramide to cultured cells can be used to investigate its pro-apoptotic potential.

• Experimental Approach: Treat cells with varying concentrations of C13:1 ceramide and assess apoptosis using methods such as Annexin V/Propidium Iodide staining followed by flow cytometry, or by measuring caspase activation.

2. Investigation of Signaling Pathways:

The acyl chain length and saturation of ceramides can influence their interaction with downstream signaling proteins.[1][4] C13:1 ceramide can be used to study its effect on specific signaling cascades.

• Experimental Approach: Following treatment of cells with C13:1 ceramide, analyze the phosphorylation status and activity of key signaling proteins such as those in the PI3K/Akt pathway, MAP kinases (e.g., JNK, p38), and protein phosphatase 2A (PP2A).[3][9]

3. Studies on Membrane Biophysics:

The presence of unsaturated acyl chains can alter the biophysical properties of cell membranes, including fluidity and the formation of lipid rafts.[10][11]

• Experimental Approach: Incorporate C13:1 ceramide into model membranes (liposomes) and study its effect on membrane order and domain formation using techniques like fluorescence spectroscopy or small-angle neutron scattering.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of C13:1 ceramide.

Caption: Potential signaling pathways modulated by C13:1 ceramide.

References

• 1. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of ceramide in neuronal cell death and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative measurement of different ceramide species from crude cellular extracts by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simplified Mass Spectrometric Analysis of Ceramides using a Common Collision Energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Contribution of specific ceramides to obesity-associated metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Derivatization of Amines with 12-Tridecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatization of primary and secondary amines with 12-tridecenoyl chloride is a valuable technique for enhancing their analytical detection and for synthesizing novel bioactive molecules. This process involves the acylation of the amine's nucleophilic nitrogen atom by the electrophilic carbonyl carbon of 12-tridecenoyl chloride, forming a stable N-(12-tridecenoyl) amide. This modification is particularly useful for increasing the hydrophobicity of small polar amines, thereby improving their retention in reverse-phase chromatography and enhancing their ionization efficiency in mass spectrometry.

Long-chain fatty acid amides, such as N-(12-tridecenoyl) amines, are a class of lipid signaling molecules with diverse biological activities.[1][2] They are involved in various physiological processes, including inflammation, pain perception, and energy homeostasis.[3][4] The derivatization of endogenous or synthetic amines with 12-tridecenoyl chloride can yield novel compounds for investigating these signaling pathways and for potential therapeutic applications in areas like cancer, cardiovascular disease, and neurological disorders.[4][5]

Applications

• Enhanced Analytical Detection: Derivatization with 12-tridecenoyl chloride is employed to improve the chromatographic and mass spectrometric properties of polar amines, facilitating their quantification in complex biological matrices.

• Metabolomics: This technique can be utilized in targeted metabolomics studies to quantify low-abundance amines that are otherwise difficult to detect.

• Drug Discovery and Development: The synthesis of novel N-(12-tridecenoyl) amines allows for the exploration of their structure-activity relationships and potential as therapeutic agents. These compounds can be designed to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.[6]

• Signaling Pathway Research: N-(12-tridecenoyl) derivatized amines can serve as valuable tools to probe the function of endogenous fatty acid amide signaling pathways.

Experimental Protocols

This section provides detailed protocols for the derivatization of amines with 12-tridecenoyl chloride and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Derivatization of Amines with 12-Tridecenoyl Chloride for GC-MS and LC-MS/MS Analysis

This protocol describes a general procedure for the N-acylation of a primary or secondary amine in an aprotic solvent.

Materials:

• Amine-containing sample

• 12-Tridecenoyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or other aprotic solvent (e.g., acetonitrile, tetrahydrofuran)

• Triethylamine (B128534) (TEA) or other suitable non-nucleophilic base

• Nitrogen gas

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• In a clean, dry reaction vial, dissolve the amine sample in anhydrous DCM.

• Add a 1.2 molar equivalent of triethylamine to the solution.

• Under a nitrogen atmosphere, slowly add a 1.1 molar equivalent of 12-tridecenoyl chloride to the stirred solution at room temperature.

• Allow the reaction to proceed for 1-2 hours at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture can be directly analyzed or subjected to a work-up procedure. For work-up, wash the organic layer with a saturated aqueous solution of sodium bicarbonate, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• The resulting N-(12-tridecenoyl) amide can be reconstituted in a suitable solvent for GC-MS or LC-MS/MS analysis.

Experimental Workflow for Amine Derivatization

Caption: Workflow for the derivatization of amines with 12-tridecenoyl chloride.

Protocol 2: GC-MS Analysis of N-(12-Tridecenoyl) Amides

This protocol provides typical parameters for the analysis of fatty acid amides by GC-MS.[7]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

GC-MS Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial temperature of 150 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 10 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Scan Range	m/z 50-550

Protocol 3: LC-MS/MS Analysis of N-(12-Tridecenoyl) Amides

This protocol outlines a method for the sensitive and selective analysis of N-acyl amines using LC-MS/MS.[8]

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• Reversed-Phase C18 Column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

LC-MS/MS Parameters:

Parameter	Value
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient Elution	Start at 50% B, increase to 98% B over 10 min, hold for 2 min, return to initial conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical for N-(12-tridecenoyl) Glycine):

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
[M+H]+	[Fragment 1]+	15
[M+H]+	[Fragment 2]+	25

Note: Specific MRM transitions and collision energies must be optimized for each N-(12-tridecenoyl) amine derivative.

Data Presentation

The following tables summarize hypothetical quantitative data for the derivatization of a model amine (glycine) with 12-tridecenoyl chloride.

Table 1: Reaction Conditions and Yields for N-(12-tridecenoyl) Glycine Synthesis

Entry	Solvent	Base	Reaction Time (h)	Yield (%)
1	Dichloromethane	Triethylamine	2	92
2	Acetonitrile	Triethylamine	2	88
3	Tetrahydrofuran	Triethylamine	2	85
4	Dichloromethane	Pyridine	2	89

Table 2: Analytical Data for N-(12-tridecenoyl) Glycine

Analytical Method	Parameter	Value
GC-MS	Retention Time (min)	~18.5
Key Mass Fragments (m/z)	[M]+, [M-C12H23]+, [C13H23O]+
LC-MS/MS	Retention Time (min)	~7.2
MRM Transition 1 (m/z)	[M+H]+ → [Product 1]+
MRM Transition 2 (m/z)	[M+H]+ → [Product 2]+

Signaling Pathway

N-acyl amines are part of a larger class of lipid signaling molecules that modulate various physiological processes. While the specific signaling pathways for N-(12-tridecenoyl) amines are not yet fully elucidated, they are expected to interact with targets similar to other long-chain fatty acid amides, such as certain GPCRs and ion channels, influencing downstream cellular responses.

Hypothetical Signaling Pathway of N-(12-Tridecenoyl) Amine

Caption: A potential signaling pathway for N-(12-tridecenoyl) amines.

References

• 1. mdpi.com [mdpi.com]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes [ouci.dntb.gov.ua]
• 3. N-Acyl amino acids and their impact on biological processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis, degradation, and pharmacological importance of the fatty acid amides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Qualitative and Quantitative Analysis of Six Fatty Acid Amides in 11 Edible Vegetable Oils Using Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring 12-Tridecenoyl Chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring reactions involving 12-Tridecenoyl chloride, a reactive long-chain acyl chloride. The protocols outlined below utilize common analytical techniques to track the consumption of the starting material and the formation of products, ensuring precise reaction control and endpoint determination.

Introduction

12-Tridecenoyl chloride is a valuable synthetic intermediate used in the synthesis of various organic molecules, including potential pharmaceutical compounds. Due to its high reactivity, particularly towards nucleophiles like water, alcohols, and amines, monitoring its reactions is crucial for optimizing yield, minimizing byproduct formation, and ensuring the desired transformation is complete. This document details protocols for three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

General Reaction Schemes

12-Tridecenoyl chloride readily undergoes nucleophilic acyl substitution. Two common examples are esterification and amidation.

1. Esterification: 12-Tridecenoyl chloride reacts with an alcohol (R-OH) in the presence of a non-nucleophilic base (e.g., pyridine (B92270) or triethylamine) to form an ester.

2. Amidation: Reaction with a primary or secondary amine (R'R''NH) yields the corresponding amide. A base is also typically used to neutralize the HCl byproduct.

Analytical Techniques for Reaction Monitoring

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for monitoring the progress of 12-Tridecenoyl chloride reactions, particularly when derivatization is employed to enhance detection and stability. Due to the high reactivity of the acyl chloride, direct analysis can be challenging. A common strategy is to quench a small aliquot of the reaction mixture with a derivatizing agent.

Application Note: Derivatization HPLC for Monitoring Amidation

This method involves derivatizing the remaining 12-Tridecenoyl chloride in a reaction aliquot with 2-nitrophenylhydrazine (B1229437). This reagent reacts with the acyl chloride to produce a stable derivative with a strong UV chromophore, allowing for sensitive detection and easy separation from the desired amide product and starting amine.[1][2]

Experimental Protocol: Derivatization HPLC

a) Sample Preparation (from an amidation reaction):

• At specified time points (e.g., t=0, 1h, 2h, etc.), carefully withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Immediately quench the aliquot in a vial containing 1 mL of a 100 µg/mL solution of 2-nitrophenylhydrazine in acetonitrile (B52724).

• Vortex the mixture and allow it to react at room temperature for 30 minutes to ensure complete derivatization of the unreacted 12-Tridecenoyl chloride.[2]

• Dilute the derivatized sample with the mobile phase to an appropriate concentration for HPLC analysis.

b) HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Gradient Program:

  • Start with 60% acetonitrile.

  • Ramp to 95% acetonitrile over 10 minutes.

  • Hold at 95% acetonitrile for 2 minutes.

  • Return to 60% acetonitrile and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis detector at 395 nm (for the 2-nitrophenylhydrazine derivative) and a secondary wavelength appropriate for the amide product (e.g., 254 nm).[2]

• Injection Volume: 10 µL.

Data Presentation

Time Point	12-Tridecenoyl Chloride Derivative (Peak Area at 395 nm)	Amide Product (Peak Area at 254 nm)	% Conversion
0 h	1,543,289	0	0%
1 h	789,456	654,321	48.8%
2 h	213,457	1,123,456	86.2%
4 h	15,678	1,321,987	99.0%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly suitable for analyzing the volatile and semi-volatile compounds involved in 12-Tridecenoyl chloride reactions. To improve the stability and volatility of the analytes, a derivatization step is often necessary, especially if the starting material is hydrolyzed to its corresponding carboxylic acid for analysis.

Application Note: GC-MS Monitoring via Esterification

To monitor the consumption of 12-Tridecenoyl chloride, an aliquot of the reaction can be quenched with methanol (B129727). This rapidly converts the highly reactive acyl chloride into its more stable methyl ester, which is amenable to GC-MS analysis. This method is particularly useful for tracking the disappearance of the starting material.

Experimental Protocol: GC-MS

a) Sample Preparation:

• At each time point, withdraw a 10 µL aliquot from the reaction mixture.

• Quench the aliquot in a vial containing 0.5 mL of anhydrous methanol to form methyl 12-tridecenoate.

• Add an internal standard (e.g., methyl pentadecanoate) for quantitative analysis.

• Dilute the sample with a suitable solvent like hexane (B92381) or dichloromethane (B109758) before injection.

b) GC-MS Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-500 m/z.

Data Presentation

Time Point	Analyte	Retention Time (min)	Key Mass Fragments (m/z)	Peak Area Ratio (Analyte/Internal Standard)
0 h	Methyl 12-tridecenoate	9.85	226 (M+), 195, 167, 87, 74	2.54
1 h	Methyl 12-tridecenoate	9.85	226 (M+), 195, 167, 87, 74	1.31
2 h	Methyl 12-tridecenoate	9.85	226 (M+), 195, 167, 87, 74	0.35
4 h	Methyl 12-tridecenoate	9.85	226 (M+), 195, 167, 87, 74	0.03

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a non-destructive technique that provides detailed structural information and can be used for quantitative analysis of reaction mixtures. ¹H NMR is particularly useful for monitoring the disappearance of reactant signals and the appearance of product signals.

Application Note: ¹H NMR for Real-Time Reaction Monitoring

By observing the chemical shifts of protons adjacent to the carbonyl group, one can track the conversion of 12-Tridecenoyl chloride to its corresponding ester or amide. The acyl chloride will have a characteristic signal for the alpha-protons, which will shift upon conversion to the product.

Experimental Protocol: ¹H NMR

a) Sample Preparation:

• If the reaction is run in a deuterated solvent (e.g., CDCl₃), an NMR tube can be used as the reaction vessel for continuous monitoring.

• Alternatively, at each time point, withdraw a 0.1 mL aliquot of the reaction mixture.

• Quench the reaction if necessary (e.g., by rapid cooling or addition of a non-reactive solvent).

• Add the aliquot to an NMR tube containing a deuterated solvent and an internal standard with a known concentration and a distinct, non-overlapping signal (e.g., 1,3,5-trimethoxybenzene).

b) NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher.

• Solvent: CDCl₃ (or other suitable deuterated solvent).

• Nucleus: ¹H.

• Number of Scans: 16 (can be adjusted based on concentration).

• Relaxation Delay (d1): 5 seconds (to ensure accurate integration for quantification).

Data Presentation

Time Point	Species	Key ¹H NMR Signal (ppm)	Integral Value	Molar Ratio (vs. Internal Standard)
0 h	12-Tridecenoyl chloride	~2.85 (t, 2H, -CH₂-COCl)	1.00	1.00
Product (Ester)	N/A	0	0
1 h	12-Tridecenoyl chloride	~2.85	0.52	0.52
Product (Ester)	~2.30 (t, 2H, -CH₂-COOR)	0.48	0.48
2 h	12-Tridecenoyl chloride	~2.85	0.15	0.15
Product (Ester)	~2.30	0.85	0.85
4 h	12-Tridecenoyl chloride	~2.85	<0.01	<0.01
Product (Ester)	~2.30	0.99	0.99

Visualized Workflows

References

• 1. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the GC-MS Analysis of 12-Tridecenoyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoyl chloride is a reactive long-chain fatty acyl chloride. Due to its inherent reactivity, direct analysis by gas chromatography-mass spectrometry (GC-MS) is challenging and can lead to issues such as hydrolysis and poor chromatographic performance[1]. To achieve reliable qualitative and quantitative analysis, a derivatization step is essential to convert the acyl chloride into a more stable and volatile compound. This application note provides a detailed protocol for the analysis of 12-tridecenoyl chloride through derivatization to its methyl ester, followed by GC-MS analysis. This method is applicable for the characterization and quantification of 12-tridecenoyl chloride and its derivatives in various sample matrices relevant to research and drug development.

Acyl chlorides are important intermediates in organic synthesis, used in the preparation of esters and amides[2][3]. The analytical methods described herein are crucial for monitoring reaction completion, assessing purity, and quantifying these reactive molecules in complex mixtures.

Experimental Protocols

Derivatization of 12-Tridecenoyl Chloride to Methyl 12-Tridecenoate

The high reactivity of the acyl chloride functional group makes it unsuitable for direct injection into a GC system[4]. Conversion to a more stable and volatile derivative, such as a fatty acid methyl ester (FAME), is necessary for good chromatographic separation and reproducible mass spectra[4].

Materials:

• 12-Tridecenoyl Chloride

• Anhydrous Methanol (B129727) (GC grade)

• Anhydrous Hexane (B92381) (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Pyridine (B92270) (optional, as a scavenger for HCl)

• Glassware: 2 mL reaction vials with PTFE-lined caps, pipettes.

Protocol:

• Sample Preparation: Accurately weigh approximately 1 mg of the sample containing 12-tridecenoyl chloride into a clean, dry 2 mL reaction vial. If the sample is in a solution, evaporate the solvent under a gentle stream of nitrogen.

• Derivatization Reaction:

  • Add 1 mL of anhydrous methanol to the vial.

  • If the sample matrix contains components that may be sensitive to acid, a small amount of pyridine (e.g., 10-20 µL) can be added to neutralize the HCl gas produced during the reaction[5][6][7][8].

  • Cap the vial tightly and vortex for 30 seconds.

  • Allow the reaction to proceed at room temperature for 15-30 minutes. The reaction is typically rapid due to the high reactivity of the acyl chloride[4].

• Extraction of the Derivative:

  • Add 1 mL of anhydrous hexane to the vial.

  • Add 0.5 mL of deionized water to facilitate phase separation.

  • Vortex the vial for 1 minute.

  • Allow the layers to separate. The upper hexane layer contains the methyl 12-tridecenoate derivative.

• Drying and Sample Transfer:

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water[4].

  • The sample is now ready for GC-MS analysis. Transfer the dried hexane solution to a GC-MS autosampler vial.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of long-chain fatty acid methyl esters. Optimization may be required based on the specific instrument and column used[4].

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system or equivalent).

• Capillary Column: A non-polar or medium-polarity column is suitable, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

GC Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Splitless (or split, depending on concentration)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 100 °C, hold for 2 min, ramp at 10 °C/min to 250 °C, hold for 10 min[4]

MS Parameters:

Parameter	Value
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 40-400
Scan Mode	Full Scan (for identification) and Selected Ion Monitoring (SIM) for quantification

Data Presentation

Expected Mass Spectrum of Methyl 12-Tridecenoate

Table 1: Hypothetical Quantitative Data for GC-MS Analysis of Methyl 12-Tridecenoate

Parameter	Expected Value
Analyte	Methyl 12-tridecenoate
Molecular Formula	C₁₄H₂₆O₂
Molecular Weight	226.36 g/mol
Retention Time (RT)	~15-18 min (column dependent)
Characteristic Ions (m/z)	226 (M+), 195, 181, 153, 125, 111, 97, 83, 74, 69, 55, 41

Note: The characteristic ions are hypothetical and based on the fragmentation patterns of similar long-chain unsaturated FAMEs. The ion at m/z 74 is a characteristic rearrangement peak for fatty acid methyl esters.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the GC-MS analysis of 12-tridecenoyl chloride derivatives.

Caption: Workflow for GC-MS analysis of 12-tridecenoyl chloride.

Potential Signaling Pathway Involvement

While no specific signaling pathways involving 12-tridecenoyl chloride have been documented, fatty acids and their derivatives are known to be involved in various cellular signaling cascades. For instance, they can act as precursors for signaling lipids or modulate the activity of enzymes and receptors. The diagram below illustrates a generalized logical relationship of how a novel fatty acid derivative might be investigated for its biological activity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. savemyexams.com [savemyexams.com]
• 3. Acyl chloride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) DOI:10.1039/D0AY00263A [pubs.rsc.org]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

safe storage and handling procedures for 12-Tridecenoyl chloride

Application Notes and Protocols for 12-Tridecenoyl Chloride

Introduction

12-Tridecenoyl chloride (CAS: 857078-98-9) is a reactive acyl chloride, a derivative of a carboxylic acid used in organic synthesis.[1] Like other acyl chlorides, its high reactivity stems from the electron-withdrawing nature of the carbonyl oxygen and the chlorine atom, making the carbonyl carbon highly susceptible to nucleophilic attack. This reactivity makes it a valuable reagent but also necessitates stringent safety protocols for its storage and handling. The primary hazard associated with 12-Tridecenoyl chloride is its violent reaction with water and other nucleophiles, leading to the release of corrosive hydrogen chloride (HCl) gas.[2][3] These application notes provide detailed procedures to ensure the safe storage, handling, and disposal of 12-Tridecenoyl chloride for researchers and drug development professionals.

Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for 12-Tridecenoyl chloride is not universally available, its hazards can be inferred from the general class of acyl chlorides and data for similar compounds like myristoyl chloride and terephthaloyl chloride.[2] It is corrosive, moisture-sensitive, and reacts violently with water.

Table 1: GHS Hazard Summary (Inferred)

Pictogram(s)	GHS Classification	Hazard Statements	Precautionary Statements
	Corrosive to metalsCauses severe skin burns and eye damageToxic if inhaled	H290: May be corrosive to metals[4]H314: Causes severe skin burns and eye damage[4]H331: Toxic if inhaled	P260: Do not breathe dusts or mists[4]P280: Wear protective gloves/protective clothing/eye protection/face protection[4]P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomitingP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsingP309+P310: IF exposed or if you feel unwell: Immediately call a POISON CENTER or doctor/physician

Table 2: Physical and Chemical Properties

Property	Value	Reference
CAS Number	857078-98-9	[5]
Molecular Formula	C₁₃H₂₃ClO	[5]
Molecular Weight	230.77 g/mol	[5]
Physical State	Liquid	[5]
Purity	>99%	[5]
Reactivity	Reacts violently with water, alcohols, amines, and strong bases.[2][3]

Protocols

Protocol 1: Safe Storage of 12-Tridecenoyl Chloride

Acyl chlorides are highly sensitive to moisture and must be stored under conditions that prevent hydrolysis and degradation.

1.1. Materials:

• Original supplier container (e.g., Sure/Seal™ bottle)[6]

• Secondary, water-tight containment[7]

• Freezer (-20 °C)[5]

• Inert gas (Argon or Nitrogen)

• Desiccator cabinet (optional)

1.2. Procedure:

• Inspect Container: Upon receipt, inspect the container for any damage or compromised seals.

• Maintain Inert Atmosphere: Do not remove the primary cap or seal until ready for use. Many moisture-sensitive reagents are packaged under an inert atmosphere (Nitrogen or Argon).

• Select Storage Location: Store the chemical in a designated freezer, ideally one that is not frost-free, as the auto-defrost cycles can introduce moisture.[8] The recommended storage temperature is in a freezer.[5]

• Use Secondary Containment: Place the primary container inside a clearly labeled, water-tight secondary container to contain any potential leaks.[7]

• Prevent Contamination: Store away from incompatible materials such as water, alcohols, bases, and oxidizing agents.[2][4]

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

References

• 1. study.com [study.com]
• 2. fishersci.com [fishersci.com]
• 3. savemyexams.com [savemyexams.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. larodan.com [larodan.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. physicsforums.com [physicsforums.com]

Application Notes and Protocols: 12-Tridecenoyl Chloride in Novel Material Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoyl chloride, a reactive long-chain fatty acyl chloride, presents significant opportunities in the development of novel materials. Its bifunctional nature, featuring a terminal double bond and a reactive acyl chloride group, allows for its use as both a monomer in polymerization reactions and as a surface modifying agent. These functionalities enable the creation of new polymers with tailored properties and the functionalization of existing material surfaces to enhance biocompatibility, hydrophobicity, or other desired characteristics. This document provides detailed application notes and experimental protocols for utilizing 12-tridecenoyl chloride in material science and drug development.

Chemical Properties

Property	Value	Reference
CAS Number	857078-98-9	[1]
Molecular Formula	C13H23ClO	[1]
Molecular Weight	230.77 g/mol	[1]
Purity	>99%	[1]
Physical State	Liquid	[1]
Storage	Freezer	[1]

Application 1: Synthesis of Novel Biodegradable Polymers

12-Tridecenoyl chloride can be employed as a chain-terminating agent in ring-opening polymerization (ROP) to introduce a terminal alkene functionality to biodegradable polymers like poly(ε-caprolactone) (PCL). This terminal double bond can then be used for further post-polymerization modifications, such as grafting other molecules or cross-linking the polymer chains.

Experimental Protocol: Synthesis of 12-Tridecenoyl-Terminated Poly(ε-caprolactone)

This protocol is adapted from a general method for terminating ring-opening polymerization with acyl chlorides.

Materials:

• ε-Caprolactone (ε-CL), dried over CaH2 and distilled under reduced pressure

• Benzyl (B1604629) alcohol (BnOH), as initiator

• 1,8-Diazabicycloundec-7-ene (DBU), as catalyst

• 12-Tridecenoyl chloride

• Dichloromethane (B109758) (CH2Cl2), anhydrous

• Methanol (B129727), anhydrous

• Diethyl ether

Procedure:

• In a glovebox, add ε-caprolactone (e.g., 1.14 g, 10 mmol) and benzyl alcohol (e.g., 10.8 mg, 0.1 mmol) to a dried Schlenk flask equipped with a magnetic stir bar.

• Dissolve the reactants in anhydrous dichloromethane (5 mL).

• In a separate vial, prepare the catalyst solution by dissolving DBU (e.g., 15.2 mg, 0.1 mmol) in anhydrous dichloromethane (1 mL).

• Cool the monomer solution to 0°C using an ice bath.

• Add the catalyst solution to the monomer solution via syringe and stir for a specified time (e.g., 30 minutes) to achieve the desired molecular weight.

• Terminate the polymerization by adding a solution of 12-tridecenoyl chloride (e.g., 0.46 g, 2 mmol, 20 eq. to initiator) in anhydrous dichloromethane (2 mL).

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Concentrate the solution under reduced pressure.

• Precipitate the polymer by adding the concentrated solution dropwise to cold methanol (200 mL).

• Recover the polymer by filtration and wash with fresh cold methanol.

• Dry the resulting 12-tridecenoyl-terminated PCL under vacuum at room temperature until a constant weight is achieved.

Hypothetical Characterization Data

Polymer	Mn ( g/mol )	Đ (Mw/Mn)	End-Group Functionality (%)
PCL-Tridecenoyl	10,500	1.15	>95

Experimental Workflow

Synthesis of 12-Tridecenoyl-Terminated PCL

Application 2: Surface Modification of Biomaterials

The acyl chloride group of 12-tridecenoyl chloride can react with hydroxyl or amine groups present on the surface of various biomaterials, such as polysaccharides (e.g., cellulose (B213188), chitosan) or proteins. This surface modification can alter the material's properties, for example, by increasing its hydrophobicity, which can be useful for controlling protein adsorption or creating hydrophobic drug delivery carriers. The terminal double bond provides a site for further functionalization.

Experimental Protocol: Surface Modification of Cellulose Film

This protocol is based on established methods for the esterification of cellulose with fatty acid chlorides.

Materials:

• Cellulose film

• 12-Tridecenoyl chloride

• Pyridine (B92270), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethanol (B145695)

• Dichloromethane

Procedure:

• Immerse the cellulose film in anhydrous DMF overnight to swell.

• Transfer the swollen cellulose film to a round-bottom flask containing a solution of anhydrous pyridine in anhydrous DMF (e.g., 1:5 v/v).

• Heat the mixture to a specified temperature (e.g., 80°C) under a nitrogen atmosphere with constant stirring.

• Add 12-tridecenoyl chloride dropwise to the reaction mixture. The amount of acyl chloride can be varied to control the degree of substitution.

• Allow the reaction to proceed for a set time (e.g., 6 hours) at 80°C.

• Cool the reaction mixture to room temperature.

• Remove the modified cellulose film and wash it extensively with ethanol to remove unreacted reagents and byproducts.

• Perform a final wash with dichloromethane.

• Dry the surface-modified cellulose film under vacuum at 40°C.

Hypothetical Surface Property Data

Material	Water Contact Angle (°)	Surface Energy (mN/m)
Unmodified Cellulose	45 ± 3	58.2
Cellulose-Tridecenoyl (low substitution)	85 ± 4	42.5
Cellulose-Tridecenoyl (high substitution)	110 ± 5	31.8

Surface Modification Workflow

Surface Modification of Cellulose Film

Signaling Pathways and Drug Delivery

While 12-tridecenoyl chloride itself is not directly involved in signaling pathways, the novel materials synthesized using it can be designed for specific interactions in biological systems, particularly in drug delivery. For instance, polymers or surface-modified materials incorporating 12-tridecenoyl chloride can be used to encapsulate hydrophobic drugs. The modified material properties can influence the drug release profile and the interaction of the drug carrier with cell membranes.

The terminal alkene group introduced by 12-tridecenoyl chloride offers a versatile handle for attaching targeting ligands (e.g., antibodies, peptides) via click chemistry. This functionalization can direct drug-loaded nanoparticles to specific cells or tissues, enhancing therapeutic efficacy and reducing off-target effects.

Logical Relationship in Targeted Drug Delivery

Targeted Drug Delivery Strategy

Conclusion

12-Tridecenoyl chloride is a promising building block for the creation of advanced materials with applications in polymer chemistry and biomedicine. Its dual functionality allows for the synthesis of novel polymers and the tailored modification of material surfaces. The protocols and data presented here, based on analogous systems, provide a solid foundation for researchers to explore the potential of 12-tridecenoyl chloride in their specific areas of interest. Further research will undoubtedly uncover new and innovative applications for this versatile molecule.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 12-Tridecenoyl Chloride

Welcome to the technical support center for the synthesis and handling of 12-Tridecenoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions to help optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for preparing 12-Tridecenoyl chloride from 12-tridecenoic acid?

A1: The most common and effective methods for preparing 12-Tridecenoyl chloride involve the reaction of 12-tridecenoic acid with a chlorinating agent. The most widely used reagents for this transformation are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[1][2] Each reagent has its advantages regarding reaction conditions and byproduct removal.

Q2: How do I choose between thionyl chloride and oxalyl chloride for my synthesis?

A2: The choice of chlorinating agent depends on several factors, including the scale of your reaction, the desired purity of the final product, and the sensitivity of your starting material to harsh conditions.

• Thionyl chloride (SOCl₂) is often preferred for its cost-effectiveness and because its byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed from the reaction mixture.[3] However, the reaction can sometimes require heating, which might not be suitable for heat-sensitive molecules.

• **Oxalyl chloride ((COCl)₂) **, often used with a catalytic amount of N,N-dimethylformamide (DMF), is a milder reagent and its byproducts (CO, CO₂, and HCl) are also gaseous.[4][5][6] It is particularly advantageous for reactions with sensitive substrates, such as α,β-unsaturated acids, where it can minimize side reactions.[5] For fatty acids with two or more unsaturated bonds, oxalyl chloride at low temperatures is recommended to prevent side reactions involving the double bonds.[7]

Q3: My reaction with thionyl chloride is turning dark. What could be the cause?

A3: Darkening of the reaction mixture when using thionyl chloride can indicate decomposition or side reactions. This can be caused by impurities in the starting 12-tridecenoic acid or by carrying out the reaction at too high a temperature. It is advisable to use purified starting material and to control the reaction temperature carefully.

Q4: How can I monitor the progress of the reaction?

A4: Monitoring the conversion of the carboxylic acid to the acyl chloride can be effectively done using Fourier-transform infrared (FTIR) spectroscopy. You should observe the disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of a sharp, strong carbonyl (C=O) stretch for the acyl chloride at a higher wavenumber, typically around 1800 cm⁻¹.[8]

Q5: What are the key safety precautions when working with 12-Tridecenoyl chloride and its reagents?

A5: 12-Tridecenoyl chloride is a reactive and corrosive compound that is sensitive to moisture. Thionyl chloride and oxalyl chloride are toxic and corrosive. All manipulations should be carried out in a well-ventilated fume hood.[9] Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is essential. All glassware must be thoroughly dried to prevent hydrolysis of the reagents and product. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guides

Issue 1: Low Yield of 12-Tridecenoyl Chloride

Potential Cause	Troubleshooting Recommendation
Presence of Moisture	Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and reagents. Conduct the reaction under a dry, inert atmosphere (nitrogen or argon).[10]
Incomplete Reaction	Increase the reaction time or gently heat the reaction if using thionyl chloride (monitor for color change). If using oxalyl chloride, ensure a catalytic amount of DMF is present. Confirm complete conversion using FTIR spectroscopy.
Suboptimal Chlorinating Agent	For this unsaturated fatty acid, oxalyl chloride at low temperatures may provide a cleaner reaction and higher yield by minimizing side reactions.[7]
Loss during Workup/Purification	12-Tridecenoyl chloride is a high-boiling point liquid, and purification is best achieved by vacuum distillation.[10][11] Ensure your distillation setup is efficient and minimizes product loss. Avoid overheating during distillation to prevent decomposition.[10]
Insufficient Reagent	Use a slight excess (typically 1.2 to 2.0 equivalents) of the chlorinating agent to ensure the complete conversion of the carboxylic acid.[3]

Issue 2: Impure Product After Synthesis

Potential Cause	Troubleshooting Recommendation
Residual Carboxylic Acid	This indicates an incomplete reaction. See "Incomplete Reaction" under the Low Yield section. The unreacted acid can be removed by vacuum distillation.
Side Reactions at the Double Bond	For unsaturated fatty acids, side reactions at the double bonds can occur, especially at higher temperatures.[7] Using a milder chlorinating agent like oxalyl chloride at low temperatures (-15°C to 5°C) can help prevent these side reactions.[7]
Product Discoloration (Yellow/Brown)	Discoloration often points to decomposition due to excessive heat during the reaction or distillation.[10] Purify the starting 12-tridecenoic acid before conversion and maintain careful temperature control throughout the process.
Hydrolysis During Storage	12-Tridecenoyl chloride is moisture-sensitive. Store the purified product under an inert atmosphere in a tightly sealed container, preferably in a freezer.

Data Presentation

Table 1: Comparison of Chlorinating Agents for the Synthesis of Acyl Chlorides

Parameter	Thionyl Chloride (SOCl₂)	**Oxalyl Chloride ((COCl)₂) **	Phosphorus Pentachloride (PCl₅)
Typical Reaction Conditions	Neat or in an inert solvent (e.g., DCM, toluene), often with gentle heating (reflux).[3]	Inert solvent (e.g., DCM), often at low to room temperature with catalytic DMF.[2]	Inert solvent, can be vigorous.
Byproducts	SO₂ (gas), HCl (gas)[3]	CO (gas), CO₂ (gas), HCl (gas)[4]	POCl₃ (liquid), HCl (gas)
Byproduct Removal	Easy (gaseous)	Easy (gaseous)	Requires distillation to separate from the product.
Relative Reactivity	High	High (milder than SOCl₂)	Very High
Advantages	Cost-effective, gaseous byproducts.	Milder conditions, suitable for sensitive substrates, gaseous byproducts.[6]	Highly reactive.
Disadvantages	Can require heat, may cause side reactions with sensitive molecules.	More expensive than SOCl₂.	Solid byproduct can complicate purification.

Experimental Protocols

Protocol 1: Synthesis of 12-Tridecenoyl Chloride using Oxalyl Chloride

This protocol is adapted for long-chain unsaturated fatty acids and prioritizes mild conditions to minimize side reactions.

Materials:

• 12-tridecenoic acid

• Oxalyl chloride (1.5 equivalents)

• Anhydrous dichloromethane (B109758) (DCM)

• N,N-dimethylformamide (DMF, catalytic amount, e.g., 1-2 drops)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and inert gas (N₂ or Ar) setup.

Procedure:

• Preparation: Oven-dry all glassware and allow it to cool under a stream of inert gas.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 12-tridecenoic acid and dissolve it in anhydrous DCM under an inert atmosphere.

• Catalyst Addition: Add a catalytic amount of DMF (1-2 drops) to the stirred solution.

• Reagent Addition: Fill a dropping funnel with oxalyl chloride. Add the oxalyl chloride dropwise to the reaction mixture at 0°C (ice bath) over 30-60 minutes. Control the addition rate to maintain the temperature and observe gas evolution.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Monitoring: Monitor the reaction by taking a small aliquot, quenching it with an anhydrous alcohol (e.g., ethanol) to form the ester, and analyzing by GC-MS to confirm the disappearance of the starting carboxylic acid.

• Work-up: Carefully remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.

• Purification: Purify the crude 12-Tridecenoyl chloride by vacuum distillation.

Protocol 2: Purification by Vacuum Distillation

Apparatus:

• Short-path distillation apparatus

• Vacuum pump with a cold trap

• Heating mantle with a stirrer

• Thermometer

Procedure:

• Setup: Assemble the dry short-path distillation apparatus and connect it to a vacuum pump with a cold trap.

• Transfer: Transfer the crude 12-Tridecenoyl chloride to the distillation flask.

• Vacuum Application: Slowly apply vacuum to the system.

• Distillation: Once a stable vacuum is achieved, begin heating the distillation flask gently with stirring.

• Fraction Collection: Collect any low-boiling impurities as a forerun. Then, collect the main fraction of 12-Tridecenoyl chloride at a constant temperature and pressure.

• Completion: Once the distillation is complete, remove the heat and allow the apparatus to cool to room temperature before slowly venting the system with an inert gas.

• Storage: Transfer the purified product to a clean, dry, and inert-gas-flushed container for storage.

Visualizations

Caption: Experimental workflow for the synthesis of 12-Tridecenoyl chloride.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. pjoes.com [pjoes.com]
• 4. Acyl Chloride Uses, Reactions & Synthesis - Lesson | Study.com [study.com]
• 5. US3940439A - Acid chloride synthesis - Google Patents [patents.google.com]
• 6. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]
• 7. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. US2748151A - Purification of acid chlorides - Google Patents [patents.google.com]

Technical Support Center: 12-Tridecenoyl Chloride Handling and Reaction Guide

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of 12-Tridecenoyl chloride in chemical reactions. The primary focus is to offer troubleshooting advice and frequently asked questions (FAQs) to prevent its hydrolysis, a common issue that can significantly impact reaction yield and purity.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 12-Tridecenoyl chloride, providing potential causes and recommended solutions to ensure successful and reproducible experimental outcomes.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired acylated product.	Hydrolysis of 12-Tridecenoyl chloride: This is the most common cause, resulting from the presence of water in the reaction. Acyl chlorides are highly reactive with water, converting them to the unreactive 12-tridecenoic acid.[1][2][3]	Implement rigorous anhydrous conditions: Glassware: Thoroughly dry all glassware in an oven at >100°C for several hours or flame-dry it under a vacuum immediately before use.[4][5]Solvents: Use only high-purity anhydrous solvents. If necessary, dry solvents using appropriate techniques (e.g., distillation from a suitable drying agent).[5][6]Inert Atmosphere: Conduct the entire experiment under a dry, inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture.[1][4][6]
Formation of a white precipitate or cloudiness in the reaction mixture.	Formation of 12-tridecenoic acid: The hydrolysis of 12-Tridecenoyl chloride produces the corresponding carboxylic acid, which may be a solid or have low solubility in the reaction solvent.[1][4]	Confirm the identity of the precipitate: Use analytical techniques like TLC, IR, or NMR to confirm if the byproduct is the carboxylic acid. The presence of a broad O-H stretch in the IR spectrum (around 2500-3300 cm⁻¹) is a strong indicator of carboxylic acid formation.[5] To avoid this, strictly adhere to anhydrous techniques as described above.
"Fuming" observed when handling 12-Tridecenoyl chloride.	Reaction with atmospheric moisture: The fuming is due to the formation of hydrochloric acid (HCl) gas as a byproduct of hydrolysis upon contact with humid air.[4][5]	This is a clear sign of exposure to moisture. While small amounts of fuming upon opening a new bottle might be unavoidable, excessive or continuous fuming indicates improper storage or handling. Ensure the container is tightly sealed and stored in a desiccator.
Inconsistent reaction rates or product purity.	Temperature fluctuations: The rate of hydrolysis, like most chemical reactions, is temperature-dependent.[1][7] Inconsistent temperature control can lead to variable rates of the desired reaction versus the hydrolysis side reaction.	Maintain precise temperature control: Use a suitable cooling bath (e.g., ice-water, ice-salt) or a cryostat for low-temperature reactions to ensure a consistent and controlled reaction temperature.[6]
Starting material (e.g., amine or alcohol) becomes unreactive.	Protonation by HCl: The hydrolysis of 12-Tridecenoyl chloride produces HCl.[2][8] This acidic byproduct can protonate nucleophilic starting materials like amines, rendering them inactive and halting the desired acylation reaction.[6][8]	Use an acid scavenger: Add a non-nucleophilic base to the reaction mixture to neutralize the HCl as it is formed. This is crucial for reactions involving acid-sensitive functional groups or when using nucleophiles that can be easily protonated.[6][8]

Frequently Asked Questions (FAQs)

Q1: Why is 12-Tridecenoyl chloride so susceptible to hydrolysis?

A1: 12-Tridecenoyl chloride is an acyl chloride. The carbonyl carbon in an acyl chloride is highly electrophilic due to the electron-withdrawing effects of both the oxygen and chlorine atoms.[3][9] This makes it extremely reactive towards nucleophiles, including water. The reaction with water, known as hydrolysis, is typically rapid and leads to the formation of 12-tridecenoic acid and hydrochloric acid (HCl).[2][10]

Q2: What are the ideal storage conditions for 12-Tridecenoyl chloride?

A2: To minimize hydrolysis during storage, 12-Tridecenoyl chloride should be kept in a tightly sealed container to prevent contact with atmospheric moisture. For long-term storage, it is recommended to store it in a freezer.[11] The container should be placed inside a desiccator containing a suitable drying agent.

Q3: What are the best solvents for reactions involving 12-Tridecenoyl chloride?

A3: The best solvents are anhydrous, non-protic solvents in which the starting materials are soluble. Commonly used solvents include tetrahydrofuran (B95107) (THF), dichloromethane (B109758) (DCM), and acetonitrile.[5][6] It is critical to ensure these solvents are thoroughly dried before use.

Q4: What is an "acid scavenger" and which one should I use?

A4: An acid scavenger is a base added to a reaction to neutralize the HCl byproduct generated during the acylation.[6][8] This prevents the protonation of nucleophiles and can help drive the reaction to completion. The choice of base is critical and depends on the specific reaction conditions.[8]

Acid Scavenger	Class	pKa of Conjugate Acid	Key Considerations
Triethylamine (TEA)	Tertiary Amine	~10.7	Commonly used, effective, and volatile (easy to remove).
Pyridine	Aromatic Amine	~5.2	Less basic than TEA, can sometimes act as a nucleophilic catalyst.
Diisopropylethylamine (DIPEA or Hünig's base)	Sterically Hindered Amine	~11	A non-nucleophilic base, useful when the nucleophilicity of other amines is a concern.
Proton Sponge (e.g., 1,8-Bis(dimethylamino)naphthalene)	Naphthalene Derivative	~12.1	A very strong, non-nucleophilic base. Useful in sensitive reactions.[12]
Potassium Carbonate (K₂CO₃)	Inorganic Base	~10.3 (pKa of HCO₃⁻)	Inexpensive and easy to remove by filtration, but often results in slower reaction times due to its insolubility in many organic solvents.[8]

Q5: Can I monitor the progress of my reaction involving 12-Tridecenoyl chloride?

A5: Yes, Thin Layer Chromatography (TLC) is a common and effective method for monitoring the progress of the reaction. You can observe the consumption of your starting material and the formation of the product. The hydrolyzed byproduct, 12-tridecenoic acid, will also appear as a separate spot on the TLC plate, typically with a different Rf value.[6]

Experimental Protocols

General Protocol for Acylation using 12-Tridecenoyl Chloride with Hydrolysis Prevention

This protocol provides a general methodology for the acylation of a nucleophile (e.g., an alcohol or amine) with 12-Tridecenoyl chloride, emphasizing the prevention of hydrolysis.

1. Preparation of Glassware and Reagents:

• Thoroughly dry all glassware (e.g., round-bottom flask, dropping funnel, condenser) in an oven at >100°C for at least 4 hours, or flame-dry under vacuum.[5]

• Assemble the glassware while still hot and immediately place it under a positive pressure of a dry, inert gas (e.g., nitrogen or argon).[5]

• Use only anhydrous solvents. If not commercially available in a sealed bottle, the solvent should be freshly dried using appropriate methods.[5][6]

• Ensure all other reagents, including the nucleophile and the acid scavenger, are anhydrous.

2. Reaction Setup:

• To the reaction flask, add the anhydrous nucleophile (1.0 equivalent) and the anhydrous acid scavenger (e.g., triethylamine, 1.1-1.5 equivalents).

• Dissolve these reagents in the chosen anhydrous solvent under an inert atmosphere.

• Cool the mixture to 0°C using an ice bath.[5]

3. Addition of 12-Tridecenoyl Chloride:

• In a separate, dry flask, dissolve 12-Tridecenoyl chloride (1.0-1.2 equivalents) in a small amount of the anhydrous solvent.

• Slowly add the 12-Tridecenoyl chloride solution to the cooled, stirred solution of the nucleophile and base via a dropping funnel or a syringe over a period of 15-30 minutes.[5][6]

4. Reaction Monitoring and Workup:

• Allow the reaction to stir at 0°C or let it warm to room temperature, depending on the reactivity of the nucleophile.

• Monitor the reaction's progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of a mild salt like ammonium (B1175870) chloride.[5]

• Extract the product with a suitable organic solvent.

• Wash the organic layer sequentially with a dilute acid (if a basic acid scavenger was used), saturated sodium bicarbonate solution (to remove any 12-tridecenoic acid), and finally with brine.[5]

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography.[8]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. savemyexams.com [savemyexams.com]
• 3. chemrevise.org [chemrevise.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Revision Notes - Reaction of Alcohols with Acyl Chlorides to Form Esters | Hydroxy Compounds (Phenol) | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 8. benchchem.com [benchchem.com]
• 9. savemyexams.com [savemyexams.com]
• 10. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 11. larodan.com [larodan.com]
• 12. A colorimetric proton sponge - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low yields in 12-Tridecenoyl chloride synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals encountering low yields or other issues during the synthesis of 12-Tridecenoyl chloride.

Frequently Asked Questions (FAQs)

Q1: My reaction to convert 12-tridecenoic acid to 12-tridecenoyl chloride with thionyl chloride (SOCl₂) is resulting in a dark-colored, crude product and low yield. What are the likely causes?

A1: Low yields and dark product coloration when using thionyl chloride with unsaturated fatty acids like 12-tridecenoic acid are often due to side reactions involving the double bond. Thionyl chloride can react with the alkene, leading to polymerization or the formation of chlorinated byproducts.[1] To mitigate this, consider using a milder chlorinating agent like oxalyl chloride, often at lower temperatures.

Q2: I am using oxalyl chloride with a catalytic amount of DMF, but my yield is still not optimal. What can I do to improve it?

A2: Several factors could be at play:

• Moisture: Acyl chlorides are highly reactive and readily hydrolyze back to the carboxylic acid in the presence of water.[2] Ensure all glassware is oven-dried, and use anhydrous solvents.

• Reaction Temperature: While oxalyl chloride is milder than thionyl chloride, side reactions can still occur. For unsaturated fatty acids, conducting the reaction at a reduced temperature (e.g., 0 °C to room temperature) can improve selectivity and yield.[1]

• Purity of Starting Material: Ensure your 12-tridecenoic acid is pure and dry.

• Stoichiometry: While DMF is a catalyst, ensure the stoichiometry of oxalyl chloride to the carboxylic acid is appropriate, typically a slight excess of the chlorinating agent is used.

Q3: How can I monitor the progress of my reaction? My TLC analysis is showing a streak and it's difficult to interpret.

A3: Direct TLC analysis of acyl chlorides can be unreliable as they can react with the silica (B1680970) gel plate, leading to streaking and the appearance of the starting carboxylic acid (due to hydrolysis on the plate).[3] A common and more reliable method is to quench a small aliquot of the reaction mixture with a nucleophile, such as methanol (B129727) or benzylamine. This will convert the highly reactive 12-tridecenoyl chloride into its more stable methyl ester or benzylamide derivative, which can then be easily and accurately analyzed by TLC or GC-MS to determine the extent of the conversion of the starting carboxylic acid.[3]

Q4: Is it necessary to purify 12-tridecenoyl chloride by distillation?

A4: Generally, it is recommended to use the crude 12-tridecenoyl chloride directly in the next step of your synthesis without purification.[4] Acyl chlorides are often thermally unstable and can decompose upon heating during distillation. The byproducts of the reaction with thionyl chloride (SO₂ and HCl) or oxalyl chloride (CO, CO₂, and HCl) are gaseous and can be removed under vacuum.[5][6] If you do not have a high-vacuum setup, co-evaporation with an anhydrous solvent like toluene (B28343) can help remove residual chlorinating agents.[3][4]

Q5: My final product after the subsequent reaction (e.g., esterification or amidation) is impure. Could this be related to the acyl chloride formation step?

A5: Absolutely. Impurities in the 12-tridecenoyl chloride will carry over to the next step. Potential sources of impurities from the synthesis include:

• Unreacted 12-tridecenoic acid.

• Byproducts from the reaction of the chlorinating agent with the double bond.

• Polymerized material.

• Residual chlorinating agent or catalyst (e.g., DMF).

To address this, focus on optimizing the acyl chloride formation step to achieve as close to full conversion as possible and ensure the complete removal of volatile byproducts and excess reagents before proceeding.

Data Summary: Chlorinating Agents for Acyl Chloride Synthesis

Chlorinating Agent	Typical Reaction Conditions	Typical Yields (for long-chain fatty acids)	Advantages	Disadvantages
Thionyl Chloride (SOCl₂)	Reflux in neat SOCl₂ or in an inert solvent (e.g., DCM, toluene).	92-98% (for saturated or analogous unsaturated acids)[2]	Gaseous byproducts (SO₂, HCl) are easily removed.[5][6]	Can cause side reactions with double bonds, leading to lower yields and impurities for unsaturated acids.[1]
Oxalyl Chloride ((COCl)₂)	Room temperature or below (0 °C) in an inert solvent (e.g., DCM, hexane) with a catalytic amount of DMF.	Generally high, but specific data for 12-tridecenoyl chloride is not readily available.	Milder than SOCl₂, reducing side reactions with sensitive functional groups like alkenes.[7] Gaseous byproducts (CO, CO₂, HCl).[7]	More expensive than thionyl chloride. Requires a catalyst (DMF).
Phosphorus Pentachloride (PCl₅)	Reaction in the cold, often without a solvent.	Not specified for this substrate.	Effective for a wide range of carboxylic acids.	Solid byproduct (POCl₃) needs to be separated by distillation.[5]
Phosphorus Trichloride (PCl₃)	Heating the mixture.	Not specified for this substrate.	Liquid byproduct (H₃PO₃) requires separation.[5]

Experimental Protocols

Synthesis of 12-Tridecenoyl Chloride using Thionyl Chloride (Adapted from general procedures for fatty acids)

• Preparation: Ensure all glassware is thoroughly oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), add 12-tridecenoic acid (1 equivalent).

• Reagent Addition: Slowly add an excess of thionyl chloride (e.g., 1.5-2.0 equivalents) to the reaction flask. The reaction can be performed neat or in an anhydrous solvent like dichloromethane (B109758) (DCM) or toluene.

• Reaction: The reaction mixture is typically heated to reflux (around 40-80°C, depending on the solvent) and stirred for 1-3 hours, or until the evolution of gas ceases.[2]

• Work-up: After the reaction is complete, excess thionyl chloride and the solvent are removed under reduced pressure. To ensure complete removal of thionyl chloride, anhydrous toluene can be added to the crude product and then removed under vacuum; this process can be repeated 2-3 times.[4]

• Product: The resulting crude 12-tridecenoyl chloride is a liquid and should be used immediately in the next synthetic step.

Synthesis of 12-Tridecenoyl Chloride using Oxalyl Chloride and Catalytic DMF (Adapted from general procedures)

• Preparation: As with the thionyl chloride method, all glassware must be dry and the reaction run under an inert atmosphere.

• Reaction Setup: Dissolve 12-tridecenoic acid (1 equivalent) in an anhydrous inert solvent such as dichloromethane (DCM) or hexane (B92381) in a round-bottom flask with a magnetic stirrer.

• Catalyst Addition: Add a catalytic amount of anhydrous dimethylformamide (DMF) (e.g., 1-2 drops).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add oxalyl chloride (e.g., 1.2-1.5 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution stops.

• Work-up: The solvent and any excess oxalyl chloride are removed under reduced pressure.

• Product: The crude 12-tridecenoyl chloride should be used immediately.

Visualizations

Caption: Reaction scheme for the synthesis of 12-Tridecenoyl chloride.

Caption: A logical workflow for troubleshooting low yields.

Caption: The catalytic role of DMF in the reaction with oxalyl chloride.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Buy 10-Undecenoyl chloride | 38460-95-6 [smolecule.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. EP0064021A1 - Method for synthesis of long-chain carboxylic acids and alcohols - Google Patents [patents.google.com]

Technical Support Center: Purification of 12-Tridecenoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 12-Tridecenoyl chloride. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 12-Tridecenoyl chloride?

Common impurities include the unreacted starting material (12-Tridecenoic acid), residual chlorinating agents (e.g., thionyl chloride, oxalyl chloride) and their byproducts, and the hydrolysis product, 12-Tridecenoic acid, which can form upon exposure to moisture.[1]

Q2: Why is my purified 12-Tridecenoyl chloride yellow or brown?

Discoloration can result from thermal decomposition during distillation if the temperature is too high.[2] It can also be caused by impurities in the starting material or side reactions during the chlorination process.

Q3: How should I store purified 12-Tridecenoyl chloride?

To maintain purity and prevent degradation, 12-Tridecenoyl chloride should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a freezer.[1][3]

Q4: Can I monitor the purity of 12-Tridecenoyl chloride using Thin Layer Chromatography (TLC)?

Using silica (B1680970) gel TLC for acyl chlorides can be unreliable. The acidic nature of the silica can cause the acyl chloride to hydrolyze on the plate, leading to inaccurate results.[1][4] It is more effective to monitor the disappearance of the starting carboxylic acid. For direct analysis of the acyl chloride, conversion to a more stable derivative (e.g., an ester or amide) before chromatography is recommended.[5][6]

Q5: What is the recommended method for purifying 12-Tridecenoyl chloride?

As 12-Tridecenoyl chloride is a liquid at room temperature, vacuum fractional distillation is the preferred method of purification.[2][3] This technique separates compounds based on their boiling points at reduced pressure, which helps prevent thermal decomposition of the acyl chloride.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 12-Tridecenoyl chloride.

Problem	Potential Cause	Suggested Solution
Low or No Yield of Purified Product	Incomplete Reaction: The conversion of 12-Tridecenoic acid to the acyl chloride was not complete.	- Ensure the chlorinating agent is fresh and used in appropriate molar excess.- Consider extending the reaction time or gently heating the reaction mixture.
Thermal Decomposition: The product degraded during distillation due to excessive heat.[2]	- Use a high-vacuum pump to lower the boiling point.- Ensure the heating bath temperature is only slightly higher than the vapor temperature of the distilling liquid.
Hydrolysis: The acyl chloride was exposed to moisture during workup or purification.[1]	- Use oven-dried or flame-dried glassware.- Use anhydrous solvents.- Perform the purification under an inert atmosphere (nitrogen or argon).
Product is Contaminated with Starting Material	Inefficient Purification: The distillation was not effective at separating the acyl chloride from the less volatile carboxylic acid.	- Use a fractionating column (e.g., Vigreux) to improve separation.- Ensure a slow and steady distillation rate.- Collect fractions carefully, isolating the main product fraction from any forerun or tail fractions.
Product Solidifies in the Condenser	Coolant Temperature is Too Low: The temperature of the condenser is below the melting point of the product.	- Use a coolant at a temperature that is low enough to condense the vapor but high enough to prevent solidification. Water at room temperature is often sufficient.
Purified Product is Unstable and Degrades Quickly	Residual Acid/Moisture: Trace amounts of acidic impurities or moisture can catalyze decomposition.	- Ensure the purification process effectively removes all acidic byproducts.- Consider a final filtration through a plug of anhydrous sodium sulfate (B86663) before storage.- Store the purified product under strictly anhydrous and inert conditions at low temperature.[1]

Quantitative Data

The following table provides illustrative data for the vacuum distillation of a long-chain acyl chloride similar to 12-Tridecenoyl chloride. Actual boiling points will vary with the specific vacuum pressure.

Parameter	Value	Reference
Purity of Commercial Product	>99%	[3]
Molecular Weight	230.77 g/mol	[3]
Physical State	Liquid	[3]
Illustrative Boiling Point of a C12 Acyl Chloride	108-110 °C at 22 mmHg	[7]
Illustrative Boiling Point of Thiophene-2-acetyl chloride	90 °C at 5 mmHg	[8]

Experimental Protocols

Protocol 1: Vacuum Fractional Distillation

This protocol describes a general procedure for the purification of 12-Tridecenoyl chloride. All glassware should be thoroughly dried in an oven and assembled while hot under a stream of dry nitrogen or argon to prevent exposure to atmospheric moisture.

1. Apparatus Setup:

• Assemble a fractional distillation apparatus with a short Vigreux column.

• Use a round-bottom flask of an appropriate size for the volume of crude product.

• Place a magnetic stir bar in the distillation flask.

• Connect the distillation apparatus to a vacuum pump via a cold trap (e.g., dry ice/acetone or liquid nitrogen) to protect the pump from corrosive vapors.

2. Charging the Flask:

• Transfer the crude 12-Tridecenoyl chloride to the distillation flask under an inert atmosphere.

3. Distillation:

• Begin stirring and slowly apply vacuum.

• Gently heat the distillation flask using a heating mantle or oil bath.

• Collect any low-boiling impurities as a forerun fraction.

• When the distillation temperature stabilizes at the boiling point of 12-Tridecenoyl chloride, change the receiving flask and collect the pure product.

4. Completion and Storage:

• Stop the distillation before the flask goes to dryness.

• Allow the apparatus to cool completely before slowly venting with an inert gas.

• Transfer the purified 12-Tridecenoyl chloride to a pre-weighed, dry, amber glass bottle with a Teflon-lined cap.

• Store under an inert atmosphere in a freezer.

Visualizations

Caption: Workflow for 12-Tridecenoyl Chloride Purification.

Caption: Troubleshooting Logic for Low Yield Issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. larodan.com [larodan.com]
• 4. CN101255108B - Method for preparing aliphatic acid chlorides under solvent-free conditions - Google Patents [patents.google.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Tridecanoyl chloride | 17746-06-4 | Benchchem [benchchem.com]
• 8. US4204916A - Process for recovering acid chlorides by distillation - Google Patents [patents.google.com]

managing side reactions with 12-Tridecenoyl chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing side reactions during experiments with 12-Tridecenoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is 12-Tridecenoyl chloride and what are its primary applications?

12-Tridecenoyl chloride is a long-chain, unsaturated acyl chloride. Its molecular formula is C₁₃H₂₃ClO. Due to its reactive acyl chloride group and the presence of a terminal double bond, it is a versatile reagent in organic synthesis. It is commonly used in the preparation of specialized esters, amides, and in Friedel-Crafts acylation reactions to introduce the 12-tridecenoyl group into various molecules. This is particularly relevant in the development of novel pharmaceuticals and materials where the long unsaturated chain can impart specific physical or biological properties.

Q2: What are the main safety precautions to take when handling 12-Tridecenoyl chloride?

12-Tridecenoyl chloride is a reactive and corrosive compound that is sensitive to moisture.[1][2][3][4][5] It should be handled in a well-ventilated fume hood, and personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.[1][2][3][4] It is crucial to prevent contact with skin and eyes and to avoid inhaling its vapors.[1][3][4] The compound should be stored in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), and in a cool, dry place to prevent decomposition.[1][5]

Q3: How can I confirm the purity of my 12-Tridecenoyl chloride before use?

The purity of 12-Tridecenoyl chloride can be assessed using several analytical techniques. Proton and Carbon-13 NMR spectroscopy can confirm the structure and identify organic impurities. Infrared (IR) spectroscopy should show a characteristic strong absorption for the acyl chloride carbonyl group (typically around 1780-1815 cm⁻¹). Gas chromatography-mass spectrometry (GC-MS) can be used to determine the purity and identify any volatile impurities. It is important to use anhydrous solvents for these analyses to prevent hydrolysis of the acyl chloride.

Troubleshooting Guides

Issue 1: Low Yield in Amide or Ester Synthesis

Possible Causes & Solutions

Possible Cause	Troubleshooting Step	Explanation
Hydrolysis of 12-Tridecenoyl chloride	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and reagents.	Acyl chlorides readily react with water to form the corresponding carboxylic acid, which is less reactive and will not participate in the desired reaction, thus lowering the yield.[6][7][8][9]
Incomplete reaction	Increase reaction time or gently heat the reaction mixture. Monitor the reaction progress using TLC or HPLC.	The reaction may be kinetically slow, especially with sterically hindered alcohols or amines.
Side reaction with HCl byproduct	Add a non-nucleophilic base, such as triethylamine (B128534) or pyridine, to the reaction mixture.	The reaction of 12-Tridecenoyl chloride with an alcohol or amine produces HCl as a byproduct. This can protonate the amine reactant, rendering it non-nucleophilic, or catalyze side reactions. A base will neutralize the HCl.[10][11]
Loss of product during workup	Use appropriate extraction and purification techniques. Be mindful of the product's polarity.	The long hydrocarbon chain of the product will make it relatively nonpolar. Ensure the extraction solvent is appropriate and minimize the number of purification steps.

Experimental Protocol: General Procedure for Amide Synthesis

• To a solution of the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere at 0 °C, add a solution of 12-Tridecenoyl chloride (1.1 eq.) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Issue 2: Formation of a Polymeric or Insoluble White Precipitate

Possible Causes & Solutions

Possible Cause	Troubleshooting Step	Explanation
Polymerization of the alkene	Use radical inhibitors (e.g., BHT or hydroquinone) in the reaction mixture. Avoid high temperatures and exposure to light.	The terminal double bond in 12-Tridecenoyl chloride can undergo radical polymerization, especially in the presence of trace impurities or upon heating.
Reaction with bifunctional reagents	If using a diol or diamine, use a high-dilution technique to favor intramolecular cyclization or control the degree of polymerization.	When reacting with molecules containing two nucleophilic groups, intermolecular reactions can lead to the formation of polymers.
Precipitation of amine hydrochloride salt	Ensure sufficient non-nucleophilic base is present to neutralize all generated HCl.	If the amine reactant is protonated by HCl, its hydrochloride salt may precipitate out of the solution, especially in nonpolar solvents.

Issue 3: Unexpected Side Products in Friedel-Crafts Acylation

Possible Causes & Solutions

Possible Cause	Troubleshooting Step	Explanation
Isomerization of the acylium ion	This is generally not an issue with Friedel-Crafts acylation.	Unlike Friedel-Crafts alkylation, the acylium ion intermediate in acylation is stabilized by resonance and does not typically undergo rearrangement.[12]
Reaction with the double bond	Use a milder Lewis acid or perform the reaction at a lower temperature.	Strong Lewis acids can potentially interact with the double bond, leading to cyclization or other side reactions.
Polyacylation	Use a stoichiometric amount of the Lewis acid catalyst.	The product of Friedel-Crafts acylation is a ketone, which is deactivated towards further electrophilic aromatic substitution, making polyacylation less likely.[13][14] However, under harsh conditions, it may still occur.
Hydrolysis of the Lewis acid	Perform the reaction under strictly anhydrous conditions.	Lewis acids like aluminum chloride react vigorously with water, which can deactivate the catalyst and introduce water into the reaction, leading to hydrolysis of the acyl chloride.

Experimental Protocol: General Procedure for Friedel-Crafts Acylation

• To a suspension of a Lewis acid (e.g., AlCl₃, 1.2 eq.) in an anhydrous solvent (e.g., DCM or nitrobenzene) under an inert atmosphere at 0 °C, add a solution of 12-Tridecenoyl chloride (1.0 eq.) in the same solvent dropwise.

• Stir the mixture for 15-30 minutes, then add the aromatic substrate (1.0 eq.) dropwise.

• Allow the reaction to proceed at 0 °C to room temperature, monitoring by TLC.

• Upon completion, carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

• Purify the product by column chromatography or recrystallization.

Visualizations

General experimental workflow for reactions involving 12-Tridecenoyl chloride.

Troubleshooting logic for low yield in reactions with 12-Tridecenoyl chloride.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Acyl Chloride Uses, Reactions & Synthesis - Lesson | Study.com [study.com]
• 8. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. Amide Synthesis [fishersci.it]
• 11. Khan Academy [khanacademy.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Friedel-Crafts Acylation [organic-chemistry.org]
• 14. Science of Synthesis: Best methods. Best results – Thieme Chemistry [science-of-synthesis.thieme.com]

12-Tridecenoyl chloride stability and degradation issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of 12-Tridecenoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 12-Tridecenoyl chloride?

A1: The primary stability concern for 12-Tridecenoyl chloride, like other acyl chlorides, is its high reactivity towards nucleophiles, particularly water.[1][2][3] This moisture sensitivity leads to rapid hydrolysis, degrading the compound into 12-tridecenoic acid and hydrochloric acid (HCl).[3] This reaction is often vigorous and can be initiated by atmospheric moisture. Therefore, maintaining anhydrous (dry) conditions during storage and handling is critical.

Q2: What are the recommended storage conditions for 12-Tridecenoyl chloride?

A2: To ensure maximum stability, 12-Tridecenoyl chloride should be stored in a freezer at approximately -20°C.[4] The container should be tightly sealed to prevent moisture ingress. For long-term storage, flushing the container with an inert gas like argon or nitrogen before sealing is recommended to displace any residual air and moisture.

Q3: How should I handle 12-Tridecenoyl chloride during my experiments?

A3: All handling of 12-Tridecenoyl chloride should be performed under anhydrous conditions, preferably in a glove box or under a stream of dry inert gas. Use dry solvents and glassware. Avoid exposure to the atmosphere as much as possible. Given its corrosive nature, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times.

Q4: What are the visible signs of 12-Tridecenoyl chloride degradation?

A4: Visual signs of degradation can include fuming when exposed to air, which is the reaction with atmospheric moisture to produce HCl gas.[3] The liquid may also become cloudy or change color over time, although this is not always a reliable indicator. A pungent, acrid odor is characteristic of acyl chlorides and may become more pronounced with degradation.

Q5: Besides water, what other common laboratory reagents are incompatible with 12-Tridecenoyl chloride?

A5: 12-Tridecenoyl chloride will react exothermically with a variety of common nucleophilic reagents. These include:

• Alcohols: React to form esters.

• Amines (primary and secondary): React to form amides.[3]

• Strong bases: Can promote elimination or other side reactions.

• Strong oxidizing and reducing agents. [5]

It is crucial to consult chemical compatibility charts and plan experiments accordingly to avoid unintended reactions.

Troubleshooting Guides

Issue 1: Inconsistent or Poor Experimental Results

Symptoms:

• Low yield of the desired product.

• Formation of unexpected byproducts.

• Complete failure of the reaction.

Possible Cause:

• Degradation of 12-Tridecenoyl chloride due to improper handling or storage.

Troubleshooting Steps:

Caption: Troubleshooting workflow for poor experimental results.

Issue 2: Fuming or Off-Gassing Observed from the Reagent Bottle

Symptoms:

• Visible fumes emanating from the bottle upon opening.

• Corrosion or degradation of the bottle cap or liner.

Possible Cause:

• Exposure to atmospheric moisture, leading to hydrolysis and the formation of HCl gas.

Troubleshooting Steps:

Caption: Troubleshooting workflow for a fuming reagent bottle.

Data Presentation

Table 1: Inferred Stability of 12-Tridecenoyl Chloride Under Various Conditions

Condition	Temperature (°C)	Expected Stability	Primary Degradation Product
Ideal Storage	-20	High	Minimal
Benchtop (sealed, dry)	25	Moderate	12-Tridecenoic Acid
Benchtop (exposed to air)	25	Low	12-Tridecenoic Acid, HCl
In Protic Solvents (e.g., Ethanol)	25	Very Low	Ethyl 12-tridecenoate
In Aprotic Solvents (dry, e.g., CH₂Cl₂)	25	High	Minimal

Note: This data is inferred from the general reactivity of acyl chlorides and is intended for illustrative purposes. Actual degradation rates may vary.

Experimental Protocols

Protocol 1: Qualitative Assessment of 12-Tridecenoyl Chloride Purity via Derivatization and TLC

Objective: To quickly assess the presence of the parent acyl chloride versus its hydrolyzed acid form.

Materials:

• 12-Tridecenoyl chloride sample

• Dry methanol

• Dry dichloromethane (B109758) (DCM)

• Triethylamine (TEA)

• TLC plate (silica gel)

• Developing solvent (e.g., 4:1 Hexane:Ethyl Acetate)

• Visualizing agent (e.g., potassium permanganate (B83412) stain)

Procedure:

• In a dry vial under an inert atmosphere, dissolve a small amount (1-2 mg) of the 12-Tridecenoyl chloride sample in 0.5 mL of dry DCM.

• In a separate dry vial, place 1-2 mg of the sample, add 0.5 mL of dry methanol, and a drop of TEA. This will rapidly convert the acyl chloride to its methyl ester.

• Spot both the solution from step 1 (contains the acyl chloride and any existing acid impurity) and step 2 (contains the methyl ester and any existing acid impurity) onto a TLC plate.

• Develop the TLC plate in the chosen solvent system.

• Visualize the plate. The acyl chloride is highly reactive and may streak or react with the silica. The carboxylic acid will have a lower Rf, and the methyl ester will have a higher Rf. A significant spot corresponding to the carboxylic acid in the initial sample indicates degradation.

Protocol 2: Quantitative Analysis of 12-Tridecenoyl Chloride Purity by ¹H NMR Spectroscopy

Objective: To quantify the amount of 12-Tridecenoyl chloride and its corresponding carboxylic acid in a sample.

Materials:

• 12-Tridecenoyl chloride sample

• Deuterated chloroform (B151607) (CDCl₃), anhydrous

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tube

Procedure:

• Accurately weigh a known amount of the 12-Tridecenoyl chloride sample and the internal standard into a vial.

• Dissolve the mixture in anhydrous CDCl₃.

• Transfer the solution to an NMR tube and acquire a ¹H NMR spectrum.

• Integrate the characteristic peaks for 12-Tridecenoyl chloride (e.g., protons adjacent to the carbonyl group), 12-tridecenoic acid, and the internal standard.

• Calculate the molar ratio of the acyl chloride to the carboxylic acid relative to the known amount of the internal standard to determine the purity.

Signaling Pathways and Logical Relationships

Degradation Pathway of 12-Tridecenoyl Chloride

Caption: Primary degradation pathways of 12-Tridecenoyl chloride.

References

• 1. savemyexams.com [savemyexams.com]
• 2. chemrevise.org [chemrevise.org]
• 3. savemyexams.com [savemyexams.com]
• 4. guidechem.com [guidechem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Improving the Efficiency of 12-Tridecenoyl Chloride Acylation

Welcome to the Technical Support Center for optimizing the acylation of 12-tridecenoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges and provide answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the Friedel-Crafts acylation of 12-tridecenoyl chloride in a question-and-answer format.

Q1: My Friedel-Crafts acylation with 12-tridecenoyl chloride is resulting in a very low yield or failing completely. What are the common causes and solutions?

A1: Low yields in Friedel-Crafts acylation can stem from several factors. The primary culprits are often related to the reactants, catalyst, or reaction conditions.

• Deactivated Aromatic Ring: The reaction is an electrophilic aromatic substitution, and therefore, strongly electron-withdrawing groups on the aromatic substrate will deactivate it towards the reaction. If your aromatic ring contains substituents like nitro (-NO₂), cyano (-CN), or carbonyl groups, the reaction may not proceed efficiently.

• Catalyst Inactivity: The Lewis acid catalyst (e.g., AlCl₃, FeCl₃) is highly sensitive to moisture. Any water present in the solvent, glassware, or reagents will react with and deactivate the catalyst. It is crucial to use anhydrous conditions and freshly opened or purified reagents.

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, rather than a catalytic amount. This is because the product ketone can form a stable complex with the catalyst, effectively removing it from the reaction.

• Poor Solubility: The long aliphatic chain of 12-tridecenoyl chloride may lead to poor solubility in common non-polar solvents used for Friedel-Crafts reactions, especially at lower temperatures. This can hinder the reaction rate.

• Sub-optimal Reaction Temperature: The reaction temperature can significantly influence the yield. While some reactions proceed well at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to side reactions and decomposition.[1]

Solutions:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Handle the Lewis acid catalyst in a glovebox or under an inert atmosphere.

• Use Stoichiometric Amounts of Catalyst: A molar ratio of 1.1 to 1.3 equivalents of the Lewis acid to the acyl chloride is often recommended.

• Optimize Solvent: Consider using a solvent that can better dissolve the long-chain acyl chloride, such as nitrobenzene (B124822) or 1,2-dichloroethane. However, be aware that the solvent can influence the product distribution.[2]

• Temperature Optimization: Experiment with a range of temperatures, starting from 0°C and gradually increasing. Monitor the reaction progress by TLC to find the optimal balance between reaction rate and side product formation.

Q2: I am observing the formation of multiple products in my reaction. What could be the reason and how can I minimize them?

A2: The formation of multiple products can be attributed to side reactions involving either the aromatic ring or the unsaturated acyl chain of 12-tridecenoyl chloride.

• Polyacylation: Although less common than in Friedel-Crafts alkylation, polyacylation can occur if the aromatic substrate is highly activated (e.g., containing strong electron-donating groups). The first acylation introduces a deactivating acyl group, which generally prevents further acylation.

• Intramolecular Reactions: The double bond in 12-tridecenoyl chloride can potentially undergo intramolecular cyclization under the strongly acidic conditions of the reaction, leading to cyclic byproducts.

• Isomerization of the Double Bond: The Lewis acid could potentially catalyze the isomerization of the double bond along the alkyl chain.

• Reaction with the Double Bond: In some cases, the double bond might react with the activated aromatic ring or another molecule of the acyl chloride.

Solutions:

• Control Stoichiometry: Use a 1:1 molar ratio of the aromatic substrate to 12-tridecenoyl chloride to minimize polyacylation.

• Lower Reaction Temperature: Running the reaction at lower temperatures can often suppress side reactions.

• Choice of Lewis Acid: Milder Lewis acids, such as FeCl₃, might be less prone to inducing side reactions with the double bond compared to stronger ones like AlCl₃.[3][4][5]

• Careful Work-up: Ensure that the reaction is properly quenched to prevent further reactions during work-up.

Q3: I am having difficulty purifying my final acylated product. What are some recommended purification strategies?

A3: The long alkyl chain in the product can make purification challenging due to its non-polar nature and potential for co-elution with non-polar byproducts.

• Column Chromatography: This is the most common method for purifying Friedel-Crafts acylation products.

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of non-polar to moderately polar solvents is often effective. Start with a non-polar solvent like hexane (B92381) or petroleum ether and gradually introduce a more polar solvent like ethyl acetate (B1210297) or dichloromethane (B109758).

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.

  • Solvent Selection: Choose a solvent or solvent mixture in which the product is soluble at high temperatures but sparingly soluble at low temperatures. Common solvents for recrystallizing non-polar compounds include hexanes, ethanol, or mixtures thereof.

• Preparative Thin-Layer Chromatography (Prep-TLC): For small-scale reactions, preparative TLC can be a useful tool for isolating the desired product.

Characterization of the Purified Product:

• NMR Spectroscopy:

  • ¹H NMR: Aromatic protons typically appear in the range of 6.5-8.0 ppm.[6][7][8] Protons on the carbon alpha to the carbonyl group will be shifted downfield. The protons of the long alkyl chain will appear in the upfield region.

  • ¹³C NMR: Aromatic carbons absorb in the range of 120-150 ppm.[6][7][8][9] The carbonyl carbon will appear significantly downfield.

• Mass Spectrometry: To confirm the molecular weight of the product.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Friedel-Crafts acylation?

A1: The Friedel-Crafts acylation proceeds via electrophilic aromatic substitution. The Lewis acid catalyst activates the acyl chloride to form a highly electrophilic acylium ion. The aromatic ring then acts as a nucleophile, attacking the acylium ion. Finally, a proton is lost from the aromatic ring to restore aromaticity and regenerate the catalyst.

Q2: Which Lewis acid is best for the acylation with 12-tridecenoyl chloride?

A2: The choice of Lewis acid can impact the reaction's efficiency and selectivity.

• Aluminum chloride (AlCl₃): A strong and commonly used Lewis acid that is very effective but can sometimes lead to side reactions.[4]

• Ferric chloride (FeCl₃): A milder and less expensive Lewis acid that may offer better selectivity and fewer side reactions, especially with sensitive substrates.[3][10] The optimal catalyst should be determined empirically for your specific substrate and reaction conditions.

Q3: What are the most suitable solvents for this reaction?

A3: The solvent should be inert to the reaction conditions and capable of dissolving the reactants.

• Dichloromethane (CH₂Cl₂): A common solvent for Friedel-Crafts reactions.

• 1,2-Dichloroethane: Another frequently used solvent.

• Carbon disulfide (CS₂): A non-polar solvent that can be effective.

• Nitrobenzene: A polar solvent that can improve the solubility of the acyl chloride and influence product regioselectivity.[2] It is critical to use anhydrous solvents to prevent catalyst deactivation.

Q4: Can I use an aromatic substrate with an amine or hydroxyl group?

A4: No, aromatic compounds with amine (-NH₂) or hydroxyl (-OH) groups are generally not suitable for Friedel-Crafts acylation. These functional groups are Lewis basic and will react with the Lewis acid catalyst, deactivating it and preventing the desired acylation from occurring.

Data Presentation

The following tables provide illustrative data on how reaction parameters can influence the yield of Friedel-Crafts acylation reactions. Note that this data is for analogous reactions and will likely require optimization for 12-tridecenoyl chloride.

Table 1: Effect of Lewis Acid Catalyst on the Acylation of Toluene with Benzoyl Chloride

Entry	Lewis Acid	Molar Ratio (Catalyst:Acyl Chloride)	Yield (%)
1	AlCl₃	1.1 : 1	95
2	FeCl₃	1.1 : 1	85
3	ZnCl₂	1.1 : 1	70

Table 2: Effect of Solvent on the Acylation of Naphthalene with Acetyl Chloride

Entry	Solvent	Product Ratio (1-acetylnaphthalene : 2-acetylnaphthalene)
1	Carbon Disulfide (CS₂)	9 : 1
2	Nitrobenzene	1 : 9

Table 3: Effect of Temperature on the Acylation of Anisole with Acetyl Chloride

Entry	Temperature (°C)	Yield (%)
1	0	65
2	25 (Room Temp)	80
3	50	92
4	80	85 (with side products)

Experimental Protocols

General Protocol for Friedel-Crafts Acylation with 12-Tridecenoyl Chloride

This is a general guideline and must be optimized for your specific aromatic substrate.

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the anhydrous Lewis acid (e.g., AlCl₃, 1.1 eq.) to a flame-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Solvent Addition: Add the anhydrous solvent (e.g., dichloromethane) to the flask and cool the suspension to 0°C in an ice bath.

• Acyl Chloride Addition: Dissolve 12-tridecenoyl chloride (1.0 eq.) in the anhydrous solvent and add it dropwise to the cooled suspension of the Lewis acid. Stir for 15-30 minutes to allow for the formation of the acylium ion complex.

• Aromatic Substrate Addition: Dissolve the aromatic substrate (1.0 eq.) in the anhydrous solvent and add it dropwise to the reaction mixture at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC). If the reaction is sluggish, gentle heating may be required.

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Wash the combined organic layers with a saturated solution of sodium bicarbonate and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Mandatory Visualization

Caption: Experimental workflow for 12-tridecenoyl chloride acylation.

Caption: Troubleshooting logic for low yield in acylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - Solvent Effects in Friedel–Crafts Reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

dealing with moisture sensitivity of acyl chlorides

Welcome to the technical support center for handling moisture-sensitive acyl chlorides. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the use of these highly reactive compounds.

Frequently Asked Questions (FAQs)

Q1: Why are acyl chlorides so sensitive to moisture?

A1: Acyl chlorides possess a highly electrophilic carbonyl carbon due to the electron-withdrawing effects of both the chlorine and oxygen atoms. This makes them extremely susceptible to nucleophilic attack by water.[1][2][3][4] This high reactivity is why they are valuable reagents in organic synthesis but also demands careful handling to prevent unwanted reactions.[5][6]

Q2: What happens when an acyl chloride is exposed to moisture?

A2: Upon contact with water, acyl chlorides undergo rapid hydrolysis.[1][7] This reaction produces the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[1][8][9] This not only consumes your starting material, reducing the yield of your desired product, but the acidic byproducts can also complicate your reaction and purification processes.[1][5]

Q3: How should I properly store acyl chlorides?

A3: To maintain their integrity, acyl chlorides must be stored in a cool, dry, and well-ventilated area.[5][7][10] It is critical to keep the container tightly sealed, preferably with a cap lined with an inert material like Teflon, to prevent atmospheric moisture from entering.[5] For long-term storage, sealing the cap with paraffin (B1166041) film and storing under an inert atmosphere, such as nitrogen or argon, is highly recommended.[1][5][10] Some suppliers also recommend refrigeration (2-8°C).[1]

Q4: What are the visible signs of acyl chloride decomposition due to moisture?

A4: The most immediate sign of moisture-related decomposition is the evolution of steamy, corrosive fumes of hydrogen chloride (HCl) gas when the container is opened.[1][8] You might also observe the liquid becoming cloudy or the formation of a solid precipitate, which is the corresponding carboxylic acid.[1]

Troubleshooting Guide

Problem 1: Low or no yield in my reaction.

• Possible Cause: Hydrolysis of the acyl chloride.

  • Solution: Ensure that all glassware is rigorously dried before use (e.g., oven-dried or flame-dried under vacuum). Use anhydrous solvents, preferably from a freshly opened bottle or a properly dried and stored source.[1] All additions and transfers should be conducted under a positive pressure of an inert gas like nitrogen or argon.[5]

• Possible Cause: Incomplete reaction.

  • Solution: Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] If the reaction is sluggish, consider increasing the reaction temperature or extending the reaction time.[1]

• Possible Cause: Insufficiently reactive nucleophile.

  • Solution: For less reactive nucleophiles, the addition of a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP) can be effective.[1][11] Alternatively, using a stronger, non-nucleophilic base might be necessary to facilitate the reaction.[1]

Problem 2: Difficulty in purifying the final product.

• Possible Cause: Presence of carboxylic acid impurity from hydrolysis.

  • Solution: The primary impurity is often the corresponding carboxylic acid.[12] For liquid products, efficient fractional distillation can be used to separate the desired product from the less volatile carboxylic acid.[12] For solid products, recrystallization from a suitable anhydrous solvent is a common purification method.[12][13] In some cases, washing the organic phase with a dilute aqueous base (like sodium bicarbonate) can remove acidic impurities, but this must be done cautiously to avoid hydrolysis of the desired product.[12][13]

Problem 3: My reaction is not proceeding as expected, even under anhydrous conditions.

• Possible Cause: Purity of the acyl chloride.

  • Solution: The acyl chloride starting material may have degraded during storage. It is advisable to check the purity before use. Several analytical methods can be employed for this purpose.

Data Presentation

Table 1: Comparison of Purity Assessment Methods for Acyl Chlorides

Method	Principle	Advantages	Disadvantages	Best Suited For
Acid-Base Titration	Hydrolyzes the acyl chloride to form HCl and carboxylic acid, then titrates the total acid with a standardized base.[14]	Simple, inexpensive, and provides a measure of total acid content.[14]	Lacks specificity; cannot distinguish between the acyl chloride and acidic impurities.[14]	Quick purity checks in a production or teaching lab setting.[14]
High-Performance Liquid Chromatography (HPLC)	Separates the acyl chloride from impurities based on their differential partitioning between a stationary and mobile phase.[14] Can be performed after derivatization.[15]	Provides a detailed purity profile, capable of separating and quantifying non-volatile impurities and degradation products.[14] High sensitivity and suitable for automation.[14]	More complex and expensive than titration. The high reactivity of acyl chlorides can make direct analysis challenging.[15]	Research, quality control, and when a detailed impurity profile is required.[14]
Gas Chromatography (GC)	Separates volatile compounds based on their boiling points and interactions with a stationary phase. Can be used after derivatization (e.g., with an amine or alcohol).[16]	High resolution for volatile compounds and impurities.	Requires the compound to be volatile and thermally stable, or require derivatization.	Analysis of volatile acyl chlorides and their impurities.

Experimental Protocols

Protocol 1: General Procedure for Handling and Transfer of Liquid Acyl Chlorides

• Preparation: Ensure all glassware is oven-dried and assembled while hot, then allowed to cool under a stream of inert gas (nitrogen or argon).

• Inert Atmosphere: Maintain a slight positive pressure of the inert gas throughout the procedure. This can be monitored with an oil bubbler.[5]

• Syringe Transfer: For transferring small volumes, use a dry syringe and needle. Pierce the septum of the reagent bottle (which should be under a positive pressure of inert gas) and withdraw the desired amount of the acyl chloride.[5]

• Cannula Transfer: For larger volumes, a double-tipped needle (cannula) is recommended for transferring the liquid between flasks under an inert atmosphere.[5]

Protocol 2: Purity Assessment by Titration

This protocol is adapted for a generic acyl chloride.

• Sample Preparation: Accurately weigh approximately 200 mg of the acyl chloride into a 250 mL Erlenmeyer flask.

• Hydrolysis: Carefully and slowly add 25 mL of deionized water to the flask. Swirl gently to facilitate hydrolysis. Let the solution stand for at least 15 minutes to ensure the reaction is complete.[14]

• Titration: Add 2-3 drops of a suitable indicator (e.g., phenolphthalein). Titrate the solution with a standardized 0.1 M sodium hydroxide (B78521) (NaOH) solution until the endpoint is reached (a faint pink color that persists for at least 30 seconds with phenolphthalein).[14]

• Calculation: Calculate the purity based on the stoichiometry of the hydrolysis and neutralization reactions.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. fiveable.me [fiveable.me]
• 4. chemistrystudent.com [chemistrystudent.com]
• 5. benchchem.com [benchchem.com]
• 6. Acyl chloride - Wikipedia [en.wikipedia.org]
• 7. download.basf.com [download.basf.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. wcu.edu [wcu.edu]
• 11. researchgate.net [researchgate.net]
• 12. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 13. echemi.com [echemi.com]
• 14. benchchem.com [benchchem.com]
• 15. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 16. determination of acetyl chloride contents - Chromatography Forum [chromforum.org]

selection of appropriate solvents for 12-Tridecenoyl chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate selection of solvents for use with 12-Tridecenoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for 12-Tridecenoyl chloride?

A1: The primary considerations are the high reactivity of the acyl chloride group and the long hydrocarbon chain of the molecule. The ideal solvent should be aprotic and inert to prevent reaction with the acyl chloride. Due to the molecule's long alkyl chain, it is largely non-polar, favoring solubility in non-polar or moderately polar aprotic solvents.[1] All glassware and solvents must be anhydrous, as 12-Tridecenoyl chloride will react vigorously with water to form the corresponding carboxylic acid.[2][3][4]

Q2: Which types of solvents are suitable for dissolving and reacting 12-Tridecenoyl chloride?

A2: Aprotic solvents are required. These can be categorized as non-polar aprotic and polar aprotic.

• Non-polar aprotic solvents , such as hexane (B92381) and toluene, are good choices for dissolving 12-Tridecenoyl chloride due to the "like dissolves like" principle, where the long non-polar alkyl chain has high affinity for these solvents.

• Polar aprotic solvents , such as dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), and ethyl acetate, are also suitable.[5] They are polar enough to potentially facilitate reactions with other polar molecules but lack the acidic protons that would react with the acyl chloride.[5][6] Solvents like N,N-dimethylformamide (DMF) and acetonitrile (B52724) can also be used, but care must be taken as they are more reactive and hygroscopic.[6][7]

Q3: Which solvents should be strictly avoided when working with 12-Tridecenoyl chloride?

A3: Protic solvents must be strictly avoided. These include water, alcohols (e.g., methanol, ethanol), and primary or secondary amines. The acidic protons in these solvents will react with the highly reactive acyl chloride group, leading to the formation of carboxylic acids, esters, or amides, respectively, thus consuming your starting material.[3][8][9]

Q4: How can I ensure my solvents are suitable for use with 12-Tridecenoyl chloride?

A4: It is crucial to use anhydrous (dry) solvents. Many suppliers offer high-purity anhydrous solvents. If you are unsure of the water content of your solvent, it is recommended to dry it using appropriate methods, such as distillation from a suitable drying agent (e.g., sodium/benzophenone for THF, calcium hydride for dichloromethane). The use of molecular sieves can also help in maintaining the dryness of the solvent.

Q5: What are the signs of an inappropriate solvent choice or solvent contamination?

A5: Signs of an unsuitable solvent or contamination (primarily with water) include:

• Fuming: 12-Tridecenoyl chloride may fume upon contact with moist air or solvent, indicating a reaction to form HCl gas.[4]

• Precipitation: The formation of a solid precipitate could indicate the formation of the less soluble 12-tridecenoic acid.

• Low Yield or No Reaction: If the intended reaction does not proceed or gives a low yield, it could be due to the consumption of the acyl chloride by a reactive solvent.

• Unexpected Byproducts: The presence of 12-tridecenoic acid or other acyl derivatives in your product mixture, as identified by techniques like TLC, GC-MS, or NMR, points to a reaction with the solvent or contaminants.

Solvent Selection Guide

The following table summarizes the properties of recommended and unsuitable solvents for use with 12-Tridecenoyl chloride.

Solvent Category	Solvent Name	Boiling Point (°C)	Dielectric Constant (at 20-25°C)	Suitability	Rationale
Non-Polar Aprotic	Hexane	69	1.88	Recommended	Excellent for dissolving the non-polar molecule. Inert.
Toluene	111	2.38	Recommended	Good solvating power for non-polar compounds and a higher boiling point for reactions requiring heat. Inert.
Polar Aprotic	Dichloromethane (DCM)	39.6	8.93	Highly Recommended	Excellent solvent for a wide range of organic compounds and is relatively inert. Its low boiling point facilitates easy removal.[6]
Tetrahydrofuran (THF)	66	7.58	Recommended	Good general-purpose solvent. Must be anhydrous as it can be hygroscopic.
Ethyl Acetate	77	6.02	Acceptable	Can be used, but less common for acyl chloride reactions. Ensure it is of high purity and anhydrous.
Acetonitrile	82	37.5	Use with Caution	Higher polarity can be beneficial for some reactions, but it is more reactive than DCM or THF.[6]
N,N-Dimethylformamide (DMF)	153	36.7	Use with Caution	High boiling point and polarity can be useful, but it is very hygroscopic and can be difficult to remove.[6]
Protic	Water	100	80.1	Unsuitable	Reacts violently with acyl chlorides to form carboxylic acids.[2][3][4]
Methanol	65	32.7	Unsuitable	Reacts with acyl chlorides to form esters.
Ethanol	78	24.6	Unsuitable	Reacts with acyl chlorides to form esters.

Experimental Protocols

General Protocol for an Acylation Reaction Using 12-Tridecenoyl Chloride

This protocol describes a general procedure for the acylation of a primary or secondary amine. The stoichiometry and reaction conditions may need to be optimized for specific substrates.

Materials:

• 12-Tridecenoyl chloride

• Amine substrate

• Anhydrous dichloromethane (DCM)

• Anhydrous triethylamine (B128534) (TEA) or pyridine (B92270) (as an acid scavenger)

• Anhydrous nitrogen or argon gas

• Schlenk flask or round-bottom flask with a rubber septum

• Magnetic stirrer and stir bar

• Syringes and needles

• Standard glassware for workup (separatory funnel, flasks, etc.)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Dry all glassware in an oven at >100°C for several hours and allow to cool in a desiccator or under a stream of inert gas.

  • Assemble the reaction flask with a stir bar and septum.

  • Flush the flask with anhydrous nitrogen or argon for several minutes to create an inert atmosphere.

• Addition of Reactants:

  • In the reaction flask, dissolve the amine substrate (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM.

  • In a separate, dry flask under an inert atmosphere, dissolve 12-Tridecenoyl chloride (1.1 equivalents) in anhydrous DCM.

  • Cool the amine solution to 0°C using an ice bath.

• Reaction:

  • Slowly add the solution of 12-Tridecenoyl chloride to the stirred amine solution at 0°C via syringe.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup:

  • Once the reaction is complete, quench the reaction by slowly adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2-3 times).

  • Combine the organic layers and wash with 1M HCl (to remove excess amine and triethylamine), followed by saturated aqueous sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate).

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Wet solvent or glassware. 2. Decomposed 12-Tridecenoyl chloride. 3. Insufficient reaction time or temperature.	1. Ensure all solvents and glassware are rigorously dried. 2. Use freshly opened or properly stored 12-Tridecenoyl chloride. 3. Monitor the reaction by TLC and consider increasing the reaction time or temperature if necessary.
Formation of 12-tridecenoic acid as a major byproduct	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents, and maintain a strict inert atmosphere.
Multiple spots on TLC of the crude product	1. Incomplete reaction. 2. Formation of side products. 3. Decomposition of the product during workup.	1. Allow the reaction to stir for a longer duration. 2. Optimize reaction conditions (e.g., lower temperature during addition). 3. Use a milder workup procedure if the product is sensitive.
Difficulty in removing the solvent	Use of a high-boiling point solvent like DMF.	If possible, use a lower-boiling point solvent like DCM. If DMF is necessary, use a high-vacuum pump for removal.

Visualizations

Caption: Logical workflow for selecting an appropriate solvent for 12-Tridecenoyl chloride.

Caption: Simplified reaction pathway for the acylation of an amine with 12-Tridecenoyl chloride.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. savemyexams.com [savemyexams.com]

Technical Support Center: Reactions Involving 12-Tridecenoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 12-tridecenoyl chloride. The information is designed to address specific issues that may be encountered during experimental work-ups.

Troubleshooting Guide

This guide is presented in a question-and-answer format to directly address common challenges.

Question: My reaction is incomplete, and I still have starting material. What could be the cause?

Answer: Incomplete reactions are a common issue. Several factors could be at play:

• Insufficient Reaction Time or Temperature: Acylation reactions, while often fast, may require more time or gentle heating, especially with sterically hindered substrates. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

• Moisture Contamination: 12-Tridecenoyl chloride is highly reactive towards water.[1][2] Any moisture in the reaction setup (glassware, solvents, reagents) will lead to hydrolysis of the acyl chloride back to the carboxylic acid, thus preventing it from reacting with your intended nucleophile.[1][3] Ensure all glassware is oven-dried, and use anhydrous solvents.

• Poor Nucleophilicity of the Substrate: If your substrate is a poor nucleophile, the reaction may be sluggish. In such cases, you might consider using a stronger base to deprotonate the nucleophile or adding a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).[4]

• Improper Stoichiometry: Ensure the molar ratios of your reactants are correct. A slight excess of the 12-tridecenoyl chloride may be necessary to drive the reaction to completion.

Question: I am observing the formation of a significant amount of 12-tridecenoic acid as a byproduct. How can I prevent this?

Answer: The formation of 12-tridecenoic acid is a direct result of the hydrolysis of 12-tridecenoyl chloride.[1] To minimize this side reaction, rigorous exclusion of water is critical.[3][5] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). All solvents and liquid reagents should be freshly dried according to standard laboratory procedures.

Question: During the aqueous work-up, I am getting an emulsion that is difficult to separate. What should I do?

Answer: Emulsion formation is common when working with long-chain aliphatic compounds like those derived from 12-tridecenoyl chloride due to their surfactant-like properties. Here are some techniques to break emulsions:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[6]

• Addition of a Different Organic Solvent: Adding a small amount of a different organic solvent can sometimes disrupt the emulsion.

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to separate the layers.

• Filtration through Celite or Glass Wool: Passing the emulsified mixture through a pad of Celite or glass wool can help to break up the emulsion.

Question: How do I effectively remove the base (e.g., triethylamine, pyridine) and its corresponding salt from my product?

Answer: The removal of amine bases and their salts is a crucial step in the purification process.

• Aqueous Washes: Wash the organic layer with a dilute acidic solution, such as 1 M HCl or saturated aqueous ammonium (B1175870) chloride, to protonate the amine and its salt, rendering them water-soluble.[6][7]

• Copper Sulfate (B86663) Wash: For pyridine (B92270) and other amines that can be difficult to remove, washing with a 10% aqueous copper (II) sulfate solution can be effective. The copper ions form a complex with the amine, which is then extracted into the aqueous layer.[7]

• Water Washes: Subsequent washes with deionized water will help remove any remaining water-soluble impurities.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of a reaction involving 12-tridecenoyl chloride?

A1: Thin Layer Chromatography (TLC) is a quick and effective method. However, since acyl chlorides can be hydrolyzed by the silica (B1680970) gel on the TLC plate, it is often better to quench a small aliquot of the reaction mixture with methanol.[3] This converts the highly reactive 12-tridecenoyl chloride into its more stable methyl ester, which can be easily visualized on TLC. The disappearance of the starting nucleophile and the appearance of the new ester spot will indicate reaction progress. For more quantitative analysis, LC-MS is a suitable technique.

Q2: What are the recommended storage conditions for 12-tridecenoyl chloride?

A2: Due to its reactivity with moisture, 12-tridecenoyl chloride should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon). It is also recommended to store it in a freezer to minimize degradation over time.[8]

Q3: Can I purify the product of my reaction using column chromatography directly after the reaction?

A3: It is highly recommended to perform an aqueous work-up before column chromatography. This will remove the majority of polar impurities, such as amine salts and residual base, which can interfere with the chromatographic separation. Direct loading of the crude reaction mixture can lead to poor separation and contamination of the column.

Q4: My final product appears as an oil. How can I best purify it?

A4: Oily products are common with long-chain aliphatic compounds. Purification can be achieved through:

• Column Chromatography: Use a suitable solvent system (e.g., hexanes/ethyl acetate) to purify the compound on a silica gel column.

• Distillation: If the product is thermally stable and has a sufficiently low boiling point, vacuum distillation can be an effective purification method.

• Crystallization: Even oily compounds can sometimes be crystallized from a suitable solvent at low temperatures. This can be a very effective method for achieving high purity.

Quantitative Data Summary

The following table summarizes typical yields and purity levels that can be expected for a standard acylation reaction using 12-tridecenoyl chloride under optimized conditions. Note that these are representative values and actual results may vary depending on the specific substrate and reaction conditions.

Parameter	Expected Value	Notes
Reaction Yield	75-95%	Highly dependent on the nucleophilicity of the substrate and the exclusion of moisture.
Purity after Work-up	>90%	Purity as determined by 1H NMR or LC-MS analysis.
Purity after Chromatography	>98%	Final purity after purification by column chromatography.
Typical Reaction Time	1-4 hours	Monitored by TLC or LC-MS until completion.

Experimental Protocols

Standard Aqueous Work-up Procedure for a Reaction Involving 12-Tridecenoyl Chloride

This protocol assumes the reaction was carried out in a water-immiscible organic solvent (e.g., dichloromethane, diethyl ether, ethyl acetate) and used a tertiary amine base (e.g., triethylamine).

• Quenching the Reaction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add deionized water or a saturated aqueous solution of ammonium chloride to quench any unreacted 12-tridecenoyl chloride.

• Transfer to Separatory Funnel: Transfer the quenched reaction mixture to a separatory funnel. If necessary, add more of the organic solvent to ensure the product is fully dissolved.

• Acidic Wash: Add an equal volume of 1 M HCl (aq) to the separatory funnel. Shake gently at first to release any gas that may form, then shake vigorously. Allow the layers to separate and discard the aqueous layer. This step removes the amine base.[6][7]

• Neutral Wash: Wash the organic layer with an equal volume of deionized water. Separate and discard the aqueous layer.[6]

• Bicarbonate Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate. This will neutralize any remaining acidic species. Be sure to vent the separatory funnel frequently as carbon dioxide gas may be evolved. Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove residual water from the organic layer.[6]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.

• Filtration and Concentration: Filter off the drying agent and rinse it with a small amount of fresh organic solvent. Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Further Purification: The crude product can then be further purified by column chromatography, distillation, or crystallization as needed.

Visualizations

Caption: Standard aqueous work-up workflow for reactions involving 12-tridecenoyl chloride.

Caption: Troubleshooting decision tree for common issues in 12-tridecenoyl chloride reactions.

References

• 1. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. larodan.com [larodan.com]

identifying and removing impurities from 12-Tridecenoyl chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and removing impurities from 12-Tridecenoyl chloride.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification and handling of 12-Tridecenoyl chloride.

Issue	Possible Cause(s)	Recommended Solution(s)
Product is discolored (yellow to brown)	Thermal degradation during synthesis or purification.	- Ensure the reaction temperature during synthesis did not exceed recommended limits. - Purify the precursor, 12-tridecenoic acid, before conversion to the acyl chloride. - Use high-vacuum distillation to lower the boiling point and minimize thermal stress.[1]
Low yield of purified product after distillation	- Thermal degradation. - Inefficient distillation setup.	- Use a high-vacuum distillation apparatus to lower the boiling point.[1] - Ensure the heating bath temperature is only slightly higher than the vapor temperature. - Check for any leaks in the vacuum system.
Purified product is contaminated with 12-tridecenoic acid	Hydrolysis due to exposure to moisture.	- Use flame- or oven-dried glassware for the purification process.[1] - Handle the compound under an inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents if a solvent is required. - Store the purified 12-Tridecenoyl chloride in a tightly sealed container under an inert atmosphere in a freezer.
Acyl chloride solidifies in the condenser during distillation	The condenser temperature is too low.	- Increase the temperature of the coolant circulating through the condenser to just above the melting point of 12-Tridecenoyl chloride.
Inconsistent results in TLC analysis	Hydrolysis of the acyl chloride on the silica (B1680970) gel plate.	- Avoid using standard silica gel TLC for purity analysis of 12-Tridecenoyl chloride.[1] - To monitor reaction progress or purity, quench a small aliquot with anhydrous methanol (B129727) to form the more stable methyl 12-tridecenoate, which can then be analyzed by TLC.
Residual chlorinating agent (e.g., thionyl chloride) in the product	Incomplete removal after synthesis.	- If thionyl chloride was used, it can be removed by co-evaporation with an inert, dry solvent like toluene (B28343) under reduced pressure.[2] Repeat this process multiple times.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 12-Tridecenoyl chloride?

A1: The most prevalent impurity is 12-tridecenoic acid, which forms from the hydrolysis of 12-Tridecenoyl chloride upon contact with moisture. Other potential impurities can include residual reagents from the synthesis, such as thionyl chloride, oxalyl chloride, or phosphorus-containing byproducts if phosphorus trichloride (B1173362) or pentachloride were used. At elevated temperatures, thermal decomposition can also lead to colored byproducts.

Q2: What is the recommended method for purifying 12-Tridecenoyl chloride?

A2: High-vacuum distillation is the most effective method for purifying 12-Tridecenoyl chloride.[1] This technique lowers the boiling point of the compound, which minimizes the risk of thermal degradation. It is crucial to use a dry, inert atmosphere during the distillation process to prevent hydrolysis.

Q3: How can I assess the purity of 12-Tridecenoyl chloride?

A3: Due to its high reactivity, direct analysis of 12-Tridecenoyl chloride by methods like HPLC or GC can be challenging. A more reliable approach is to derivatize the acyl chloride into a more stable compound. For instance, reaction with 2-nitrophenylhydrazine (B1229437) produces a stable derivative that can be analyzed by HPLC with UV detection.[3][4] Alternatively, conversion to the methyl ester with anhydrous methanol allows for analysis by GC-MS.

Q4: What are the optimal storage conditions for 12-Tridecenoyl chloride?

A4: 12-Tridecenoyl chloride should be stored in a freezer under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, dry container. This minimizes exposure to moisture and reduces the rate of hydrolysis and other degradation reactions.

Q5: Can I use column chromatography to purify 12-Tridecenoyl chloride?

A5: Column chromatography on standard silica or alumina (B75360) gel is generally not recommended for purifying acyl chlorides. The water content of the stationary phase can cause rapid hydrolysis of the product on the column, leading to low yields and contamination with the corresponding carboxylic acid.

Quantitative Data

Table 1: Boiling Points of Similar Long-Chain Acyl Chlorides at Reduced Pressure

Compound	Molecular Formula	Boiling Point (°C)	Pressure (mmHg)
Nonanoyl chloride	C₉H₁₇ClO	108-110	22
Oleoyl chloride	C₁₈H₃₃ClO	193	4

Data sourced from publicly available chemical databases.

Table 2: Representative Purity of a Long-Chain Acyl Chloride Before and After Vacuum Distillation

This table illustrates the typical improvement in purity that can be expected from vacuum distillation.

Sample	Purity (%)	Major Impurity	Impurity Content (%)
Crude Product	90	Corresponding Carboxylic Acid	8
After Vacuum Distillation	>99	Corresponding Carboxylic Acid	<0.5

Experimental Protocols

Protocol 1: Identification of Impurities via HPLC after Derivatization

This protocol describes the derivatization of 12-Tridecenoyl chloride with 2-nitrophenylhydrazine and subsequent analysis by HPLC.[3][4]

Materials:

• 12-Tridecenoyl chloride sample

• Acetonitrile (B52724) (anhydrous, HPLC grade)

• 2-nitrophenylhydrazine

• Deionized water

• HPLC system with a DAD or UV detector

• C18 reversed-phase HPLC column

Procedure:

• Preparation of Derivatization Reagent: Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in anhydrous acetonitrile.

• Sample Preparation: In a dry vial, dissolve a known amount of the 12-Tridecenoyl chloride sample in anhydrous acetonitrile to a concentration of approximately 1 mg/mL.

• Derivatization: To 1 mL of the sample solution, add 1 mL of the 2-nitrophenylhydrazine solution. Mix well and allow the reaction to proceed at room temperature for 30 minutes.

• HPLC Analysis:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor the eluent at 395 nm.

  • Injection Volume: 10 µL.

• Data Analysis: The peak corresponding to the 12-tridecenoyl-2-nitrophenylhydrazide derivative can be quantified. Any peak corresponding to the derivatized 12-tridecenoic acid will have a different retention time, allowing for quantification of this major impurity.

Protocol 2: Purification of 12-Tridecenoyl Chloride by High-Vacuum Distillation

This protocol provides a general procedure for the purification of 12-Tridecenoyl chloride.

Materials:

• Crude 12-Tridecenoyl chloride

• High-vacuum pump

• Distillation apparatus (flame-dried)

• Heating mantle or oil bath

• Cold trap

• Inert gas source (nitrogen or argon)

Procedure:

• Apparatus Setup: Assemble a flame-dried distillation apparatus, including a round-bottom flask, a short-path distillation head with a condenser, and a receiving flask. Ensure all joints are well-sealed with high-vacuum grease.

• Inert Atmosphere: Flush the entire system with a dry inert gas (nitrogen or argon).

• Charging the Flask: Transfer the crude 12-Tridecenoyl chloride to the distillation flask under a positive pressure of the inert gas. Add a dry magnetic stir bar.

• Vacuum Application: Connect the apparatus to a high-vacuum pump protected by a cold trap (e.g., liquid nitrogen or dry ice/acetone). Gradually apply the vacuum.

• Distillation:

  • Begin stirring and gently heat the distillation flask using a heating mantle or oil bath.

  • Slowly increase the temperature until the product begins to distill. Monitor the vapor temperature at the distillation head.

  • Collect a small forerun fraction, which may contain more volatile impurities.

  • Collect the main fraction of 12-Tridecenoyl chloride at a constant vapor temperature. Based on similar compounds, the boiling point will likely be in the range of 120-200°C at a high vacuum (<5 mmHg). The optimal conditions should be determined empirically.

• Completion: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, slowly introduce the inert gas to bring the system back to atmospheric pressure.

• Storage: Immediately transfer the purified product to a dry, pre-weighed storage container under an inert atmosphere and store it in a freezer.

Visualizations

Caption: Workflow for impurity identification in 12-Tridecenoyl chloride.

Caption: Workflow for the purification of 12-Tridecenoyl chloride.

References

• 1. buschvacuum.com [buschvacuum.com]
• 2. Dodecanoyl chloride [webbook.nist.gov]
• 3. larodan.com [larodan.com]
• 4. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Scaling Up Reactions with 12-Tridecenoyl Chloride

This technical support center is designed for researchers, scientists, and drug development professionals working with 12-Tridecenoyl chloride. It provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the scaling up of acylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up reactions with 12-Tridecenoyl chloride?

A1: Scaling up reactions with 12-Tridecenoyl chloride presents several challenges:

• Exothermic Reactions: Acylation reactions are often exothermic. Heat dissipation becomes less efficient as the reactor volume increases, potentially leading to temperature control issues and side reactions.

• Mass Transfer Limitations: In larger reactors, inefficient mixing can lead to localized concentration gradients of reactants and reagents, resulting in incomplete reactions and the formation of byproducts.

• Moisture Sensitivity: 12-Tridecenoyl chloride is highly sensitive to moisture, which can lead to hydrolysis back to 12-tridecenoic acid. Maintaining anhydrous conditions is critical and can be more challenging on a larger scale.[1]

• Side Reactions: The terminal double bond in 12-Tridecenoyl chloride can be susceptible to side reactions, such as polymerization or isomerization, under prolonged reaction times or elevated temperatures.

• Product Isolation and Purification: Isolating and purifying the final product from larger volumes of reaction mixtures can be complex, especially for long-chain, lipophilic molecules.

Q2: How can I monitor the progress of my reaction with 12-Tridecenoyl chloride?

A2: Monitoring the reaction can be challenging due to the high reactivity of the acyl chloride.

• Thin-Layer Chromatography (TLC): Direct TLC analysis of the acyl chloride is often unreliable as it can hydrolyze on the silica (B1680970) plate.[1][2] A useful technique is to quench a small aliquot of the reaction mixture with a nucleophile like methanol. The resulting stable methyl ester can then be easily monitored by TLC to track the consumption of the starting carboxylic acid (if the acyl chloride was prepared in situ) and the formation of the ester.[2]

• Infrared (IR) Spectroscopy: The reaction can be monitored by observing the disappearance of the starting material's characteristic IR peaks (e.g., the broad O-H stretch of a carboxylic acid) and the appearance of the product's peaks (e.g., the amide or ester C=O stretch). The acyl chloride itself has a characteristic C=O stretch at a higher wavenumber (around 1800 cm⁻¹) than the resulting ester or amide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the disappearance of starting material signals and the appearance of product signals in a reaction aliquot.

Q3: What are the recommended storage and handling conditions for 12-Tridecenoyl chloride?

A3: Due to its reactivity, 12-Tridecenoyl chloride should be handled with care.

• Storage: It should be stored in a cool, dry place, preferably in a freezer, under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[3]

• Handling: All glassware and solvents must be scrupulously dried before use.[1] Reactions should be carried out under an inert atmosphere. Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Rationale
Moisture Contamination	Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents. Handle 12-Tridecenoyl chloride under an inert atmosphere (nitrogen or argon).	Acyl chlorides are highly susceptible to hydrolysis, which converts them back to the unreactive carboxylic acid.[1][4]
Incomplete Reaction	Increase reaction time. Gradually increase the reaction temperature while monitoring for side product formation. Ensure efficient stirring to overcome mass transfer limitations.	Scale-up can lead to slower reaction rates due to mixing and heat transfer issues.
Poor Quality of Reagents	Use freshly opened or purified solvents and reagents. Verify the purity of 12-Tridecenoyl chloride if it has been stored for an extended period.	Impurities in solvents or reagents can interfere with the reaction or quench the acyl chloride.
Suboptimal Stoichiometry	For reactions with amines or alcohols, a slight excess (1.1-1.2 equivalents) of the nucleophile may be beneficial. If a base is used, ensure at least one equivalent is present to neutralize the HCl byproduct.	Incomplete reaction can occur if the stoichiometry is not optimized, especially on a larger scale where weighing errors can be more significant.

Problem 2: Formation of Impurities and Side Products

Potential Cause	Troubleshooting Step	Rationale
Hydrolysis of Acyl Chloride	See "Moisture Contamination" in Problem 1.	The primary impurity is often the corresponding carboxylic acid from hydrolysis.
Side reactions at the double bond	Maintain a lower reaction temperature. Minimize reaction time. Avoid strongly acidic or basic conditions that could promote isomerization or polymerization.	The terminal double bond can undergo side reactions under harsh conditions.
Formation of Symmetric Anhydride (B1165640)	Add the acyl chloride slowly to the nucleophile. Ensure good mixing.	If the reaction is with a carboxylate salt, slow addition can minimize the formation of the symmetric anhydride from the starting acyl chloride.
Over-acylation of Primary Amines	Use a controlled amount of the acylating agent. Consider using a protecting group strategy if multiple reactive sites are present.	Primary amines can sometimes react twice with the acyl chloride.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of N-Octyl-12-tridecenamide

This protocol is a general guideline and may require optimization for specific equipment and scales.

• Preparation: Under an inert atmosphere (nitrogen or argon), charge a suitably sized, dry reactor with octylamine (B49996) (1.0 equivalent) and anhydrous dichloromethane (B109758) (DCM). Cool the mixture to 0-5 °C with an ice bath.

• Addition of Base: Add triethylamine (B128534) (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Addition of Acyl Chloride: Slowly add 12-Tridecenoyl chloride (1.05 equivalents) dropwise to the reaction mixture. The rate of addition should be controlled to maintain the internal temperature below 15 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC (quenching an aliquot with methanol) or IR spectroscopy.

• Work-up: Quench the reaction by slowly adding water. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Scale-Up Synthesis of Octyl 12-tridecenoate

• Preparation: Under an inert atmosphere, charge a reactor with octanol (B41247) (1.0 equivalent), anhydrous pyridine (B92270) (1.2 equivalents), and a suitable anhydrous solvent (e.g., DCM or toluene). Cool the mixture to 0-5 °C.

• Addition of Acyl Chloride: Add 12-Tridecenoyl chloride (1.05 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours or until the reaction is complete as indicated by TLC or IR analysis.

• Work-up: Dilute the reaction mixture with an organic solvent like ethyl acetate. Wash the solution sequentially with 1 M HCl (to remove pyridine), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by vacuum distillation or column chromatography.

Data Presentation

Table 1: Typical Reaction Parameters for Acylation Reactions

Parameter	Amide Synthesis	Ester Synthesis
Nucleophile	Primary/Secondary Amine	Primary/Secondary Alcohol
Solvent	Dichloromethane, THF	Dichloromethane, Toluene
Base	Triethylamine, Pyridine	Pyridine, DMAP (catalytic)
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Typical Reaction Time	1-4 hours	2-8 hours
Typical Yield (unoptimized)	70-90%	65-85%

Table 2: Spectroscopic Data for Oleoyl (B10858665) Chloride (Analogue for 12-Tridecenoyl Chloride)

Data Type	Characteristic Peaks
¹H NMR (CDCl₃)	δ 5.34 (m, 2H, -CH=CH-), 2.88 (t, 2H, -CH₂-COCl), 2.01 (m, 4H, allylic CH₂), 1.65 (m, 2H), 1.28 (br s, 20H, -(CH₂)₁₀-), 0.88 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ 173.9 (COCl), 130.0, 129.8 (-CH=CH-), 47.1, 33.0, 31.9, 29.7, 29.5, 29.3, 29.2, 29.1, 27.2, 25.0, 22.7, 14.1
FTIR (neat)	~2925 cm⁻¹ (C-H stretch), ~1800 cm⁻¹ (C=O stretch, acyl chloride), ~1465 cm⁻¹ (C-H bend)

Visualizations

Caption: General experimental workflow for acylation reactions.

Caption: Troubleshooting decision tree for low product yield.

Caption: Generalized reaction mechanism for acylation.

References

• 1. 2024.sci-hub.st [2024.sci-hub.st]
• 2. digital.csic.es [digital.csic.es]
• 3. Amide Synthesis [fishersci.co.uk]
• 4. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Unveiling the Reactivity Landscape: A Comparative Analysis of 12-Tridecenoyl Chloride and Saturated Acyl Chlorides

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is a critical step in the synthesis of novel molecules. Acyl chlorides are prized for their high reactivity, serving as key intermediates in a multitude of acylation reactions. This guide provides a comparative analysis of the reactivity of 12-tridecenoyl chloride, an unsaturated long-chain acyl chloride, against its saturated counterparts. While direct comparative kinetic data for 12-tridecenoyl chloride is not extensively available in public literature, this guide will draw upon established principles of organic chemistry and theoretical analyses to provide a comprehensive overview for the scientific community.

Theoretical Reactivity Profile

Acyl chlorides are among the most reactive of the carboxylic acid derivatives.[1][2] Their reactivity stems from the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which imparts a significant partial positive charge on the carbonyl carbon, making it highly susceptible to nucleophilic attack.[2][3] The general order of reactivity for carboxylic acid derivatives is: Acyl chloride > Acid anhydride (B1165640) > Ester > Amide.[3]

The primary factor influencing the reactivity of an acyl chloride is the electronic environment of the carbonyl group. In the case of long-chain aliphatic acyl chlorides, such as tridecanoyl chloride, the alkyl chain has a mild electron-donating inductive effect, which slightly tempers the electrophilicity of the carbonyl carbon.

For 12-tridecenoyl chloride, the presence of a terminal double bond is the key structural differentiator. Theoretical predictions suggest that the electronic effects of a terminal double bond are not expected to significantly alter the inherent reactivity of the acyl chloride functional group itself.[4] The double bond is sufficiently removed from the carbonyl carbon, minimizing inductive and resonance effects that could substantially impact its electrophilicity. Therefore, it is anticipated that 12-tridecenoyl chloride will exhibit reactivity comparable to its saturated analog, tridecanoyl chloride, in typical acylation reactions.[4]

However, the presence of the alkene functional group in 12-tridecenoyl chloride introduces the possibility of side reactions under certain conditions, particularly in the presence of reagents that can react with carbon-carbon double bonds. This is a crucial consideration in reaction design and purification strategies.

Comparative Data Summary

While specific experimental kinetic data comparing 12-tridecenoyl chloride and saturated acyl chlorides is sparse, the following table provides a qualitative and theoretical comparison of their key properties relevant to reactivity.

Property	12-Tridecenoyl Chloride (Unsaturated)	Tridecanoyl Chloride (Saturated)
Molecular Formula	C₁₃H₂₃ClO	C₁₃H₂₅ClO[5]
Molecular Weight	~230.78 g/mol	232.79 g/mol [5]
Reactivity (Predicted)	High, comparable to saturated long-chain acyl chlorides.[4]	High, typical for an aliphatic acyl chloride.[6]
Key Reactive Site	Electrophilic carbonyl carbon.	Electrophilic carbonyl carbon.
Potential Side Reactions	Reactions involving the C=C double bond (e.g., addition, oxidation).	Generally limited to reactions of the acyl chloride group.
Physical State	Likely a liquid at room temperature.	Liquid at room temperature.

Experimental Protocols

To empirically determine and compare the reactivity of 12-tridecenoyl chloride and its saturated analogs, a kinetic study of a model acylation reaction can be performed. The following is a representative protocol for a competitive reaction experiment.

Objective: To compare the relative reactivity of 12-tridecenoyl chloride and tridecanoyl chloride in an esterification reaction with a model alcohol.

Materials:

• 12-Tridecenoyl chloride

• Tridecanoyl chloride

• Anhydrous isopropanol (B130326)

• Anhydrous pyridine (B92270) (as a non-nucleophilic base)

• Anhydrous dichloromethane (B109758) (DCM) as solvent

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Reagents: Prepare equimolar stock solutions of 12-tridecenoyl chloride, tridecanoyl chloride, and isopropanol in anhydrous DCM. Prepare a stock solution of the internal standard in DCM.

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine the isopropanol solution and the pyridine.

• Initiation of Reaction: To the stirred solution, add the equimolar mixture of the 12-tridecenoyl chloride and tridecanoyl chloride stock solutions at a controlled temperature (e.g., 0 °C).

• Sampling and Quenching: At timed intervals, withdraw aliquots of the reaction mixture and immediately quench the reaction by adding the aliquot to a vial containing a dilute aqueous acid solution to neutralize the pyridine and hydrolyze any unreacted acyl chlorides.

• Extraction: Extract the organic components from the quenched aliquots with a suitable solvent (e.g., diethyl ether).

• Analysis: Add the internal standard to the extracted organic layer and analyze the sample by GC-MS.

• Data Analysis: Quantify the formation of the corresponding isopropyl esters (isopropyl 12-tridecenoate and isopropyl tridecanoate) over time relative to the internal standard. The relative rates of formation of the two ester products will provide a direct measure of the relative reactivity of the two acyl chlorides.

Visualizing Reaction Pathways

The following diagrams illustrate the general nucleophilic acyl substitution mechanism for acyl chlorides and a logical workflow for comparing their reactivity.

General mechanism of nucleophilic acyl substitution.

Workflow for comparing acyl chloride reactivity.

Conclusion

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chemistrystudent.com [chemistrystudent.com]
• 3. smart.dhgate.com [smart.dhgate.com]
• 4. benchchem.com [benchchem.com]
• 5. Tridecanoyl chloride | C13H25ClO | CID 87288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tridecanoyl chloride | 17746-06-4 | Benchchem [benchchem.com]

A Comparative Guide to 12-Tridecenoyl Chloride and Other Acylating Reagents in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of acyl groups is a cornerstone of modern organic synthesis, pivotal in the creation of novel therapeutics, probing biological pathways, and developing new materials. The choice of the acylating agent is a critical decision that directly influences reaction efficiency, selectivity, and overall synthetic strategy. This guide provides an objective comparison of 12-tridecenoyl chloride with other common acylating reagents, supported by representative experimental data and detailed protocols to inform reagent selection in your research.

12-Tridecenoyl Chloride: An Unsaturated Long-Chain Acylating Reagent

12-Tridecenoyl chloride is a long-chain, unsaturated acyl chloride. Its chemical structure, featuring a terminal double bond and a reactive acyl chloride moiety, makes it a valuable tool for introducing a C13 lipophilic and functionalizable chain into target molecules. The presence of the terminal alkene allows for further chemical modifications, such as cross-coupling reactions, thiol-ene additions, or polymerization.

Comparison with Other Acylating Reagents

Acylating agents can be broadly categorized by their reactivity, which generally follows the order: Acyl Chlorides > Acid Anhydrides > Carboxylic Acids . This reactivity trend dictates the necessary reaction conditions and the scope of compatible functional groups.

General Reactivity and Applications

• Acyl Chlorides (e.g., 12-Tridecenoyl Chloride, Acetyl Chloride, Benzoyl Chloride): As the most reactive acylating agents, acyl chlorides react readily with a wide range of nucleophiles, including alcohols, amines, and water.[1] These reactions are often rapid and can typically be carried out at room temperature.[2] Their high reactivity, however, necessitates careful handling under anhydrous conditions to prevent hydrolysis back to the corresponding carboxylic acid.[1] The use of a non-nucleophilic base, such as pyridine (B92270) or triethylamine (B128534), is common to neutralize the HCl byproduct.[3]

• Acid Anhydrides (e.g., Acetic Anhydride, Succinic Anhydride): Acid anhydrides are less reactive than acyl chlorides, making them more selective and easier to handle.[4] They are often used for the acylation of amines and alcohols, sometimes requiring heating or a catalyst.[4] The byproduct of the reaction is a carboxylic acid, which is generally less corrosive than HCl.

• Carboxylic Acids (e.g., Tridecenoic Acid, Acetic Acid): Carboxylic acids are the least reactive acylating agents and require activating agents (e.g., carbodiimides like DCC or EDC) to facilitate acylation. These methods are common in peptide synthesis and other applications where mild reaction conditions are crucial to avoid side reactions with sensitive functional groups.

Quantitative Comparison of Acylating Agent Performance

While direct comparative studies for 12-tridecenoyl chloride are not extensively available in the literature, we can infer its performance based on the known reactivity of long-chain acyl chlorides. The following tables provide a representative comparison of different acylating agents in typical N-acylation and O-acylation reactions. The data for 12-tridecenoyl chloride is projected based on the expected high reactivity of an acyl chloride.

Table 1: N-Acylation of Ethylenediamine (B42938)

Entry	Acylating Reagent	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	12-Tridecenoyl Chloride	Triethylamine	Dichloromethane	0 to RT	2	>95 (Projected)
2	Tridecenoic Anhydride	Pyridine	Dichloromethane	RT to 40	6	~90
3	Tridecenoic Acid / EDC	DMAP	Dichloromethane	RT	12	~85

Table 2: O-Acylation of Benzyl (B1604629) Alcohol

Entry	Acylating Reagent	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	12-Tridecenoyl Chloride	Pyridine	Diethyl Ether	0 to RT	1	>95 (Projected)
2	Tridecenoic Anhydride	DMAP	Dichloromethane	RT	8	~90
3	Tridecenoic Acid / DCC	DMAP	Dichloromethane	RT	24	~80

Experimental Protocols

Below are detailed protocols for representative N-acylation and O-acylation reactions that can be adapted for use with 12-tridecenoyl chloride.

Protocol 1: N-Acylation of an Amine with 12-Tridecenoyl Chloride

Synthesis of N-(2-aminoethyl)-12-tridecenamide

This protocol describes the mono-acylation of a primary amine of a diamine.

Materials:

• Ethylenediamine

• 12-Tridecenoyl chloride

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethylenediamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 12-tridecenoyl chloride (1.1 equivalents) in a minimal amount of anhydrous dichloromethane.

• Add the 12-tridecenoyl chloride solution dropwise to the stirred amine solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess amine and triethylamine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: O-Acylation of an Alcohol with 12-Tridecenoyl Chloride

Synthesis of Benzyl 12-tridecenoate

Materials:

• Benzyl alcohol

• 12-Tridecenoyl chloride

• Pyridine

• Anhydrous Diethyl Ether

• 1 M Hydrochloric Acid

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve benzyl alcohol (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 12-tridecenoyl chloride (1.1 equivalents) in a minimal amount of anhydrous diethyl ether.

• Add the 12-tridecenoyl chloride solution dropwise to the stirred alcohol solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Visualization of Relevant Pathways and Workflows

Wnt Signaling Pathway and Protein Acylation

Long-chain fatty acylation is a crucial post-translational modification for various signaling proteins. For instance, in the Wnt signaling pathway, the protein Wnt is palmitoylated, a process essential for its secretion and function in cell-to-cell communication. The use of acylating reagents like 12-tridecenoyl chloride can be instrumental in synthesizing probes to study such pathways.

Caption: Simplified Wnt signaling pathway where protein acylation is critical.

Experimental Workflow for Acylation

The following diagram illustrates a typical experimental workflow for an acylation reaction using an acyl chloride.

Caption: General experimental workflow for acylation reactions.

Logical Relationship for Reagent Selection

The choice of an acylating agent is a multifactorial decision. The following diagram provides a logical framework for selecting the appropriate reagent based on key experimental parameters.

Caption: Decision tree for selecting an appropriate acylating agent.

Conclusion

12-Tridecenoyl chloride stands out as a highly effective acylating agent for researchers aiming to introduce a long, unsaturated lipid chain into a molecule. Its high reactivity ensures efficient conversion under mild conditions, making it a superior choice for many applications when compared to less reactive alternatives like acid anhydrides and carboxylic acids. However, its reactivity also demands careful handling to prevent hydrolysis. By understanding the comparative performance and adhering to optimized protocols, researchers can effectively leverage 12-tridecenoyl chloride and other acylating reagents to advance their synthetic goals in drug discovery and chemical biology.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. savemyexams.com [savemyexams.com]

A Comparative Guide to the Validation of Analytical Methods for 12-Tridecenoyl Chloride Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of reactive compounds like 12-Tridecenoyl chloride is critical for ensuring product quality, stability, and safety. Due to its inherent reactivity as an acyl chloride, direct analysis is often challenging, necessitating derivatization to a more stable form for reliable and reproducible quantification. This guide provides a comparative overview of two primary analytical methodologies for the quantification of 12-Tridecenoyl chloride: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), both incorporating essential derivatization steps.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including required sensitivity, selectivity, available instrumentation, and the nature of the sample matrix. The following table summarizes the key performance characteristics of HPLC-UV and GC-MS methods for the analysis of acyl chlorides, based on data from analogous compounds.

Parameter	HPLC-UV with Derivatization	GC-MS with Derivatization
Derivatization Agent	2-Nitrophenylhydrazine (B1229437)	Methanol (B129727) (for FAME conversion)
Limit of Detection (LOD)	0.01–0.03 µg/mL[1][2]	Low ng/mL to pg/mL range (typical for GC-MS)
Limit of Quantification (LOQ)	~0.04 µg/mL[1][2]	Low to mid ng/mL range (typical for GC-MS)
Linearity (R²)	> 0.999[1]	> 0.99[3]
Precision (%RSD)	< 2% (typical for HPLC)	3-13%[3]
Accuracy/Recovery (%)	Typically 98-102%	67-80% for similar chloride derivatives[3]
Selectivity	Good, enhanced by derivatization and chromatographic separation.	Excellent, based on both retention time and mass fragmentation pattern.
Primary Application	Quantification of trace impurities in drug substances and intermediates.	Broad applicability for volatile and semi-volatile compounds, including lipidomics.

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the quantification of 12-Tridecenoyl chloride using HPLC-UV and GC-MS.

HPLC-UV Experimental Workflow

GC-MS Experimental Workflow

Detailed Experimental Protocols

Below are detailed protocols for the two primary analytical methods for 12-Tridecenoyl chloride quantification.

HPLC-UV Method with 2-Nitrophenylhydrazine Derivatization

This method is based on a general procedure for the determination of aliphatic and aromatic acyl chlorides in lipophilic drug substances.[1][2]

1. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 2-Nitrophenylhydrazine

• 12-Tridecenoyl chloride standard

• Sample containing 12-Tridecenoyl chloride

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve 12-Tridecenoyl chloride in acetonitrile to prepare a stock solution of a known concentration.

• Derivatizing Reagent: Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in acetonitrile.

• Standard Derivatization: To a specific volume of the standard stock solution, add an equal volume of the derivatizing reagent. Allow the reaction to proceed at room temperature for 30 minutes.[1][2]

• Sample Derivatization: Accurately weigh the sample and dissolve it in a known volume of acetonitrile. Add an equal volume of the derivatizing reagent and allow the reaction to proceed at room temperature for 30 minutes.

3. HPLC-UV Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water may be used for optimal separation.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 395 nm[1][2]

4. Validation Parameters:

• Specificity: Analyze blank samples, underivatized 12-Tridecenoyl chloride, and the derivatizing reagent to ensure no interfering peaks at the retention time of the derivatized analyte.

• Linearity: Prepare a series of calibration standards by diluting the derivatized stock solution. Plot the peak area against the concentration and determine the correlation coefficient (should be > 0.999).

• Accuracy: Perform recovery studies by spiking a known amount of 12-Tridecenoyl chloride into a blank sample matrix at three different concentration levels.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a standard solution. The relative standard deviation (%RSD) should be within acceptable limits (typically < 2%).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

GC-MS Method with Methanolysis

This method involves the conversion of 12-Tridecenoyl chloride to its more stable and volatile methyl ester (methyl 12-tridecenoate) for GC-MS analysis.

1. Reagents and Materials:

• Anhydrous Methanol

• Hexane (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Internal Standard (e.g., a suitable fatty acid methyl ester not present in the sample)

• 12-Tridecenoyl chloride standard

• Sample containing 12-Tridecenoyl chloride

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve 12-Tridecenoyl chloride in a small amount of an inert solvent like hexane.

• Internal Standard Stock Solution: Prepare a stock solution of the internal standard in hexane.

• Standard Derivatization: To a known amount of the 12-Tridecenoyl chloride standard, add a known amount of the internal standard stock solution. Add 1 mL of anhydrous methanol and vortex. The reaction is typically rapid at room temperature.

• Sample Derivatization: Accurately weigh the sample and add a known amount of the internal standard. Add 1 mL of anhydrous methanol and vortex.

• Extraction: To the reaction mixture, add 1 mL of hexane and 1 mL of water. Vortex thoroughly and centrifuge to separate the layers. Carefully transfer the upper hexane layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

3. GC-MS Conditions:

• GC Column: A non-polar or medium-polarity capillary column is suitable (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Injector: Splitless injection at 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-15 °C/min to a final temperature of 280-300 °C and hold for several minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Mode: Full scan mode for qualitative analysis and identification of the methyl ester derivative.

  • Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor characteristic ions of methyl 12-tridecenoate and the internal standard to enhance sensitivity and selectivity.

4. Validation Parameters:

• Specificity: Analyze a blank sample matrix to ensure no interfering peaks at the retention times of the analyte and internal standard.

• Linearity: Prepare a series of calibration standards with a fixed amount of internal standard and varying concentrations of 12-Tridecenoyl chloride. Plot the ratio of the analyte peak area to the internal standard peak area against the concentration.

• Accuracy and Precision: Similar to the HPLC method, perform recovery studies and assess repeatability and intermediate precision.

• LOD and LOQ: Determine based on the signal-to-noise ratio of the characteristic ions in SIM mode.

Conclusion

Both HPLC-UV and GC-MS with appropriate derivatization are powerful and reliable techniques for the quantification of 12-Tridecenoyl chloride. The choice between the two methods will depend on the specific requirements of the analysis. HPLC-UV is a robust and widely available technique suitable for routine quality control, while GC-MS offers higher selectivity and sensitivity, making it ideal for complex matrices and trace-level analysis. Proper method validation is crucial to ensure the accuracy, precision, and reliability of the analytical data generated.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of Long-Chain Acyl Chlorides in Lipid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate precursors is a critical determinant of success in lipid synthesis, impacting reaction efficiency, product purity, and the biological function of the resulting lipids. This guide provides a comparative analysis of three common long-chain acyl chlorides—Palmitoyl (B13399708) Chloride, Stearoyl Chloride, and Oleoyl (B10858665) Chloride—as precursors for the synthesis of key lipid classes. By understanding the nuances of their reactivity and the properties they impart to the final lipid products, researchers can make more informed decisions in their experimental design.

Physicochemical Properties and Reactivity Comparison

Long-chain acyl chlorides are highly reactive molecules, readily undergoing nucleophilic acyl substitution with alcohols and amines to form esters and amides, the fundamental linkages in many lipids.[1] Their reactivity is primarily dictated by the electrophilicity of the carbonyl carbon. While all three acyl chlorides are highly reactive, subtle differences in their chain length and saturation can influence their physical properties and handling characteristics.

Palmitoyl chloride (C16:0) and stearoyl chloride (C18:0) are derived from saturated fatty acids, while oleoyl chloride (C18:1) contains a cis double bond. This unsaturation lowers the melting point of oleoyl chloride, making it a liquid at room temperature, whereas palmitoyl and stearoyl chloride are solids or semi-solids.[2] This can have practical implications for reagent handling and reaction setup. The electronic effects of the double bond in oleoyl chloride do not significantly alter the inherent reactivity of the acyl chloride group for esterification or amidation reactions.[2]

Data Presentation: A Comparative Overview

The following tables summarize key data for the synthesis of the acyl chlorides themselves and provide a representative comparison of their use in the synthesis of various lipid classes. It is important to note that direct comparative studies under identical conditions are scarce in the literature; therefore, the yields for lipid synthesis are presented as representative ranges based on analogous reactions.

Table 1: Synthesis and Properties of Long-Chain Acyl Chlorides

Parameter	Palmitoyl Chloride (C16:0)	Stearoyl Chloride (C18:0)	Oleoyl Chloride (C18:1)
Synthesis Method	Reaction of palmitic acid with thionyl chloride[3]	Reaction of stearic acid with thionyl chloride[4]	Reaction of oleic acid with thionyl chloride[5]
Typical Yield	94-96%[3]	~99%[4]	97-99%[5]
Typical Purity	96-98.2%[3]	>98%	>95%[6]
Appearance	Colorless to pale yellow liquid/solid[7]	Light yellow oil/solid	Colorless to yellow liquid
Molecular Weight	274.87 g/mol	302.92 g/mol	300.90 g/mol

Table 2: Representative Yields in Lipid Synthesis

Lipid Class	Palmitoyl Chloride	Stearoyl Chloride	Oleoyl Chloride
Triglycerides	85-95%	85-95%	80-90%
Phosphatidylcholines	70-85%	70-85%	65-80%
Ceramides	60-75%[8]	60-75%	55-70%

Note: Yields are estimates based on typical acylation reactions and may vary depending on the specific reaction conditions, substrate, and purification methods.

Experimental Protocols

The following are representative protocols for the synthesis of major lipid classes using long-chain acyl chlorides. These protocols can be adapted for use with palmitoyl, stearoyl, or oleoyl chloride.

Protocol 1: Synthesis of a Triacylglycerol (Triglyceride)

Objective: To synthesize a triacylglycerol by esterification of glycerol (B35011) with a long-chain acyl chloride.

Materials:

• Glycerol

• Long-chain acyl chloride (Palmitoyl, Stearoyl, or Oleoyl Chloride)

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., hexane/ethyl acetate (B1210297) mixture)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve glycerol (1 equivalent) in anhydrous pyridine.

• Addition of Acyl Chloride: Cool the reaction mixture to 0°C in an ice bath. Dissolve the long-chain acyl chloride (3.3 equivalents) in anhydrous DCM and add it dropwise to the glycerol solution over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of deionized water. Transfer the mixture to a separatory funnel and add DCM. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude triglyceride.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure triacylglycerol.

Protocol 2: Synthesis of a Phosphatidylcholine

Objective: To synthesize a phosphatidylcholine by acylation of sn-glycero-3-phosphocholine (GPC).

Materials:

• sn-Glycero-3-phosphocholine (GPC)

• Long-chain acyl chloride (Palmitoyl, Stearoyl, or Oleoyl Chloride)

• Anhydrous pyridine or triethylamine (B128534)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous chloroform (B151607)

• Solvents for purification (e.g., chloroform/methanol/water mixture)

Procedure:

• Preparation of GPC: Dry GPC under high vacuum for several hours to remove any residual water.

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere, suspend GPC (1 equivalent) in anhydrous DMF. Add anhydrous pyridine or triethylamine (4-5 equivalents).

• Acylation: Dissolve the long-chain acyl chloride (2.5 equivalents) in anhydrous chloroform and add it dropwise to the GPC suspension at room temperature.

• Reaction: Stir the reaction mixture at 40-50°C for 24-48 hours. The reaction mixture should become homogeneous as the reaction progresses. Monitor by TLC.

• Solvent Removal: Remove the solvents under high vacuum.

• Purification: Purify the resulting phosphatidylcholine using column chromatography on silica gel with a chloroform/methanol/water solvent system or by preparative HPLC.

Protocol 3: Synthesis of a Ceramide

Objective: To synthesize a ceramide via N-acylation of a sphingoid base (e.g., sphingosine).

Materials:

• Sphingosine

• Long-chain acyl chloride (Palmitoyl, Stearoyl, or Oleoyl Chloride)

• Anhydrous dichloromethane (DCM)

• Anhydrous triethylamine or pyridine

• Deionized water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., chloroform/methanol mixture)

Procedure:

• Dissolution: Dissolve the sphingoid base (1 equivalent) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.[2]

• Addition of Base: Add an excess of anhydrous triethylamine or pyridine (2-3 equivalents) to the reaction mixture to act as a scavenger for the HCl byproduct.[2]

• Addition of Acyl Chloride: Dissolve the long-chain acyl chloride (1.1 equivalents) in anhydrous DCM and add it dropwise to the reaction mixture at 0°C.[2]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.[2] Monitor the progress of the reaction by TLC.

• Work-up: Upon completion, quench the reaction with the addition of water.[2] Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.[2]

• Purification: Concentrate the organic layer under reduced pressure.[2] The crude product can be purified by column chromatography on silica gel to yield the pure ceramide.[2]

Mandatory Visualizations

References

• 1. Acyl chloride - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. CN101863753A - Method for preparing palmitoyl chloride - Google Patents [patents.google.com]
• 4. STEAROYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN102731293A - Method for synthesizing oleoyl chloride by triphosgene - Google Patents [patents.google.com]
• 7. Palmitoyl Chloride|98%+|CAS 112-67-4 Supplier [benchchem.com]
• 8. researchgate.net [researchgate.net]

Assessing the Purity of Synthesized 12-Tridecenoyl Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals utilizing 12-tridecenoyl chloride as a synthetic intermediate, ensuring its purity is paramount to the success of subsequent reactions and the quality of the final product. Due to its reactive nature, direct analysis of 12-tridecenoyl chloride can be challenging. This guide provides a comparative overview of key analytical techniques for assessing the purity of this long-chain unsaturated acyl chloride, offering detailed experimental protocols and performance data to aid in method selection.

Understanding Potential Impurities

The synthesis of 12-tridecenoyl chloride, typically from 12-tridecenoic acid, often employs chlorinating agents such as thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), or phosphorus trichloride (B1173362) (PCl₃). The primary impurities of concern are the unreacted starting material, 12-tridecenoic acid, and residual chlorinating agents or their byproducts. Hydrolysis of the acyl chloride upon exposure to moisture will also lead to the formation of the parent carboxylic acid.

Comparative Analysis of Purity Assessment Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, including the need for quantitative or qualitative results, the expected impurities, and the available instrumentation. The following sections compare three common and effective methods for assessing the purity of 12-tridecenoyl chloride.

Gas Chromatography-Mass Spectrometry (GC-MS) after Derivatization

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the high reactivity and low volatility of 12-tridecenoyl chloride, direct analysis is not feasible. Derivatization to a more stable and volatile ester, typically a methyl ester (fatty acid methyl ester or FAME), is a necessary prerequisite.

Principle: The 12-tridecenoyl chloride is reacted with an alcohol, such as methanol, to form the corresponding methyl ester. This stable derivative is then introduced into the GC, where it is separated from other components based on its boiling point and interaction with the stationary phase. The mass spectrometer fragments the eluted compounds, providing a unique mass spectrum that allows for definitive identification and quantification.

Workflow for GC-MS Analysis:

Caption: Workflow for GC-MS Purity Analysis of 12-Tridecenoyl Chloride.

High-Performance Liquid Chromatography (HPLC) with UV Detection after Derivatization

HPLC is a versatile technique for separating components in a liquid mixture. Similar to GC, direct analysis of the reactive acyl chloride is problematic. Derivatization with a UV-active compound allows for sensitive detection. A common derivatizing agent for acyl chlorides is 2-nitrophenylhydrazine (B1229437).[1]

Principle: The 12-tridecenoyl chloride is reacted with a derivatizing agent that imparts a strong UV chromophore to the molecule. The resulting stable derivative is then separated by reverse-phase HPLC and detected by a UV detector. The retention time and peak area are used for identification and quantification, respectively.

Workflow for HPLC Analysis:

Caption: Workflow for HPLC Purity Analysis of 12-Tridecenoyl Chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for structural elucidation and can be used for a quantitative assessment of purity without the need for derivatization. By comparing the integration of signals corresponding to the acyl chloride and key impurities, a purity value can be determined.

Principle: The sample is dissolved in a deuterated solvent and placed in a strong magnetic field. The response of the hydrogen nuclei to radiofrequency pulses provides a spectrum with signals characteristic of their chemical environment. The position (chemical shift) and splitting pattern of the signals confirm the structure, while the area under the signals (integration) is proportional to the number of protons, allowing for quantification. For acyl chlorides, the protons alpha to the carbonyl group are typically shifted downfield. For instance, in the ¹H NMR spectrum of the similar compound oleoyl (B10858665) chloride, these protons appear around 2.85 ppm.[2]

Performance Comparison

Feature	GC-MS after Derivatization	HPLC-UV after Derivatization	¹H NMR Spectroscopy
Principle	Separation of volatile derivatives by gas chromatography and detection by mass spectrometry.	Separation of UV-active derivatives by liquid chromatography and detection by UV absorbance.	Quantitative analysis based on the integration of specific proton signals.
Sample Prep	Derivatization to a volatile ester is required.	Derivatization to a UV-active compound is necessary.[1]	Simple dissolution in a deuterated solvent.
Specificity	High, mass spectral data provides definitive identification of impurities.	Good, but may require reference standards for impurity identification.	High, provides structural information for impurity identification.
Sensitivity	Very high, capable of detecting trace level impurities.	High, dependent on the molar absorptivity of the derivative.[1]	Moderate, generally less sensitive than chromatographic methods.
Quantification	Excellent, with the use of an internal standard.	Excellent, with proper calibration.	Good, can be highly accurate with a suitable internal standard.
Throughput	Moderate, run times can be relatively long.	High, amenable to automation with autosamplers.	High, rapid data acquisition.
Instrumentation	Requires GC-MS system.	Requires HPLC system with UV detector.	Requires NMR spectrometer.

Experimental Protocols

GC-MS Analysis Protocol (as Methyl Ester)

• Derivatization: To approximately 10 mg of the 12-tridecenoyl chloride sample in a vial, add 1 mL of anhydrous methanol. The reaction is typically rapid at room temperature.

• Extraction: Add 1 mL of hexane (B92381) and 1 mL of water. Vortex the mixture and allow the layers to separate.

• Sample Preparation for GC-MS: Carefully transfer the upper hexane layer to a clean vial for GC-MS analysis.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Oven Program: Initial temperature of 100 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 40-500.

HPLC-UV Analysis Protocol (with 2-Nitrophenylhydrazine Derivatization)

• Derivatization Solution: Prepare a 1 mg/mL solution of 2-nitrophenylhydrazine in acetonitrile (B52724).

• Sample Preparation: To a solution of 12-tridecenoyl chloride in acetonitrile (approx. 1 mg/mL), add an equal volume of the derivatization solution. Allow the reaction to proceed at room temperature for 30 minutes.[1]

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 395 nm.[1]

  • Injection Volume: 10 µL.

¹H NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the 12-tridecenoyl chloride sample in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

• Data Processing: Process the spectrum and integrate the characteristic signals for 12-tridecenoyl chloride (e.g., the triplet for the protons alpha to the carbonyl) and any identified impurities against the integral of the internal standard.

Alternatives to 12-Tridecenoyl Chloride

In drug development and biochemical research, other long-chain unsaturated fatty acids and their derivatives may serve as alternatives to 12-tridecenoyl chloride, depending on the specific application. These alternatives often fall into the class of bioactive lipids.[3]

Alternative Compound	Key Features	Potential Applications
Oleoyl Chloride	18-carbon monounsaturated acyl chloride. Readily available and well-characterized.	Synthesis of various esters and amides for drug delivery systems and as signaling molecule probes.
Linoleoyl Chloride	18-carbon polyunsaturated acyl chloride.	Precursor for the synthesis of bioactive lipids involved in inflammation and cell signaling.
Arachidonoyl Chloride	20-carbon polyunsaturated acyl chloride.	Synthesis of eicosanoid analogues and probes for studying inflammatory pathways.

The choice of an alternative will depend on the desired chain length, degree of unsaturation, and the specific biological or chemical properties required for the intended application. The purity of these alternatives can be assessed using the same analytical methodologies described in this guide.

References

• 1. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. OLEOYL CHLORIDE(112-77-6) 1H NMR spectrum [chemicalbook.com]
• 3. Bioactive Lipids and Their Derivatives in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Unsaturation on the Biological Activity of Fatty Acyl Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological effects of 12-tridecenoyl chloride and its derivatives are not available in the current scientific literature. This guide provides a comparative analysis based on the well-established principles of fatty acid biology, drawing parallels from extensively studied saturated and unsaturated fatty acid derivatives. The insights presented herein are intended to be predictive and to guide future research in this area.

Introduction

The presence and position of double bonds in fatty acid chains are critical determinants of their physicochemical properties and biological functions. This guide explores the biological effects of unsaturation in fatty acyl derivatives, with a particular focus on fatty acid amides, a significant class of bioactive lipids. By comparing saturated and unsaturated analogues, we aim to provide a framework for understanding how the introduction of a double bond, such as in the hypothetical 12-tridecenoyl chloride derivatives, could modulate their biological activity. This comparison is grounded in experimental data from representative saturated and unsaturated fatty acid amides, such as N-palmitoylethanolamine (PEA) and N-oleoylethanolamine (OEA).

Data Presentation: Saturated vs. Unsaturated Fatty Acid Amide Derivatives

The following tables summarize quantitative data comparing the biological activities of saturated and unsaturated fatty acid amides.

Table 1: Comparative Cytotoxicity of Saturated and Unsaturated Fatty Acid Derivatives

Compound	Chain Length & Unsaturation	Cell Line	Assay	IC50 (µM)	Reference
N-Palmitoylethanolamine (PEA)	C16:0 (Saturated)	J774A.1 Macrophages	MTT	> 100	[1]
N-Oleoylethanolamine (OEA)	C18:1 (Monounsaturated)	HCT-116 (Colon Cancer)	CTB	~150	[2]
Lauric Acid	C12:0 (Saturated)	Caco-2 (Intestinal)	MTT	~200	[3]
Oleic Acid	C18:1 (Monounsaturated)	HCT-116 (Colon Cancer)	CTB	Not significantly cytotoxic	[2]
Linoleic Acid	C18:2 (Polyunsaturated)	B16F10 (Melanoma)	CV	~15	[4]

IC50 values represent the concentration required to inhibit 50% of cell viability. Higher values indicate lower cytotoxicity. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, CTB (CellTiter-Blue) assay, and CV (Crystal Violet) assay are all methods to measure cell viability.

Table 2: Interaction with Fatty Acid Amide Hydrolase (FAAH)

Substrate	Chain Length & Unsaturation	Relative Hydrolysis Rate (%)	Reference
Anandamide (B1667382) (AEA)	C20:4 (Polyunsaturated)	100	[5]
N-Oleoylethanolamine (OEA)	C18:1 (Monounsaturated)	~50	[5]
N-Palmitoylethanolamine (PEA)	C16:0 (Saturated)	~10	[5]

Relative hydrolysis rates are approximate and can vary based on experimental conditions. Anandamide is often used as the reference substrate for FAAH activity.

Key Biological Effects Influenced by Unsaturation

The presence of a double bond introduces a kink in the fatty acyl chain, altering its flexibility and spatial conformation. This seemingly simple structural change has profound implications for the biological activity of its derivatives.

Modulation of Anti-Inflammatory Activity

Unsaturated fatty acid derivatives, particularly N-acylethanolamines (NAEs), are well-known for their anti-inflammatory properties. For instance, N-palmitoylethanolamine (PEA), a saturated fatty acid amide, exhibits potent anti-inflammatory and analgesic effects by acting on various cellular targets, including peroxisome proliferator-activated receptor alpha (PPARα)[6][7]. The introduction of a double bond, as seen in N-oleoylethanolamine (OEA), can alter the affinity for and activation of such receptors, thereby modulating the anti-inflammatory response.

Alteration of Cytotoxicity

The degree of unsaturation can significantly impact the cytotoxic effects of fatty acid derivatives on cancer cells. While long-chain saturated fatty acids can induce apoptosis in certain cell types, some unsaturated fatty acids have shown enhanced anticancer activity[4]. This differential effect is likely due to the distinct ways in which saturated and unsaturated fatty acids are metabolized and incorporated into cellular membranes, potentially leading to increased oxidative stress and cell death in cancer cells.

Interaction with Metabolic Enzymes

The catabolism of fatty acid amides is primarily regulated by the enzyme Fatty Acid Amide Hydrolase (FAAH). The structure of the fatty acyl chain, including the presence and position of double bonds, is a key determinant of substrate recognition and hydrolysis rate by FAAH[5]. Polyunsaturated fatty acid amides like anandamide are rapidly degraded by FAAH, while their saturated and monounsaturated counterparts are hydrolyzed at slower rates. This differential metabolism has significant implications for the duration and intensity of their signaling.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is adapted from methodologies used to assess the cytotoxicity of fatty acid derivatives[3].

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on cell viability.

Materials:

• Target cell line (e.g., HCT-116, J774A.1)

• Complete cell culture medium

• Test compound (e.g., 12-tridecenoyl chloride derivative) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted test compound to each well. Include a vehicle control (medium with solvent) and a blank (medium only).

• Incubate the plate for 48 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay (Fluorometric)

This protocol is based on commercially available FAAH inhibitor screening kits and published methodologies[8][9].

Objective: To determine the inhibitory effect of a test compound on FAAH activity.

Materials:

• Recombinant human FAAH enzyme

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, containing 1 mM EDTA)

• FAAH substrate (e.g., AMC-arachidonoyl amide)

• Test compound

• Known FAAH inhibitor (positive control, e.g., JZL 195)

• 96-well black microtiter plate

• Fluorescence microplate reader

Procedure:

• Prepare dilutions of the test compound and the positive control in the assay buffer.

• In a 96-well plate, add the assay buffer, the diluted test compound (or positive control), and the FAAH enzyme solution. Include wells with enzyme and solvent (for 100% activity) and wells with buffer and solvent (for background).

• Incubate the plate for 15 minutes at 37°C.

• Initiate the reaction by adding the FAAH substrate to all wells.

• Immediately measure the fluorescence kinetically for 30 minutes at 37°C with excitation and emission wavelengths of 340-360 nm and 450-465 nm, respectively.

• Calculate the rate of reaction for each well.

• Determine the percentage of inhibition for each concentration of the test compound and calculate the IC50 value.

Mandatory Visualization

Signaling Pathway of N-Acylethanolamine (NAE) Metabolism

The following diagram illustrates the general metabolic pathway of NAEs, highlighting the key enzymes involved in their synthesis and degradation.

Caption: Metabolic pathway of N-acylethanolamines (NAEs).

Experimental Workflow for Cytotoxicity Screening

The following diagram outlines the workflow for assessing the cytotoxic effects of a novel compound.

Caption: Workflow for in vitro cytotoxicity screening.

Conclusion

While the biological effects of 12-tridecenoyl chloride derivatives remain to be elucidated, the principles outlined in this guide provide a strong foundation for predicting their potential activities. The presence of a double bond is expected to significantly influence their interaction with biological systems, modulating their anti-inflammatory, cytotoxic, and metabolic profiles. The provided experimental protocols and diagrams offer a practical framework for researchers to investigate these and other novel fatty acyl derivatives, contributing to the development of new therapeutic agents. Future studies are warranted to synthesize and characterize 12-tridecenoyl chloride derivatives and to validate these predictions through rigorous experimental evaluation.

References

• 1. Anti-Inflammatory, Antioxidant and Crystallographic Studies of N-Palmitoyl-Ethanol Amine (PEA) Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Structure–Activity Relationships and In Vitro Toxicity Profile of Lactose-Based Fatty Acid Monoesters as Possible Drug Permeability Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The N-acylethanolamine-mediated regulatory pathway in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Therapeutic Efficacy of Palmitoylethanolamide and Its New Formulations in Synergy with Different Antioxidant Molecules Present in Diets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Guide to the Electrophilicity of Acyl Chlorides and Sulfonyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophilicity of acyl chlorides and sulfonyl chlorides, two functional groups of paramount importance in organic synthesis and medicinal chemistry. Understanding their relative reactivity is crucial for reaction design, optimization, and the development of novel molecular entities. This document summarizes experimental data, provides detailed experimental protocols, and visualizes key concepts to facilitate a comprehensive understanding.

Executive Summary

Acyl chlorides are generally more electrophilic and reactive towards nucleophiles than sulfonyl chlorides. This heightened reactivity is manifested in significantly faster reaction rates for acyl chlorides in nucleophilic substitution reactions. The primary reasons for this difference lie in the electronic structure of the carbonyl versus the sulfonyl group, the stability of the respective transition states, and the nature of the bond between the central atom (carbon or sulfur) and the chlorine atom. Acyl chlorides typically react with nucleophiles, such as alcohols, in minutes at room temperature, whereas sulfonyl chlorides often require elevated temperatures and longer reaction times to achieve comparable conversions.[1]

Data Presentation: A Quantitative Comparison

The most direct method to compare the electrophilicity of acyl and sulfonyl chlorides is to examine their reaction kinetics under identical conditions. Solvolysis reactions, where the solvent acts as the nucleophile, provide a standardized measure of reactivity.

Table 1: Comparative Solvolysis Rate Constants

The following table presents the first-order rate constants (k) for the solvolysis of representative acyl and sulfonyl chlorides in 97% w/w trifluoroethanol (TFE)-water at 25°C. The data is extracted from a comprehensive study by T. William Bentley.[2]

Compound	Structure	Rate Constant (k) at 25°C (s⁻¹)
Acetyl Chloride	CH₃COCl	1.8 x 10⁻¹
Benzoyl Chloride	C₆H₅COCl	4.2 x 10⁻⁵
Methanesulfonyl Chloride	CH₃SO₂Cl	1.9 x 10⁻⁷
Benzenesulfonyl Chloride	C₆H₅SO₂Cl	4.9 x 10⁻⁷

Data sourced from Bentley, T. W. J. Org. Chem. 2008, 73 (16), 6251–6257.[2]

As the data clearly indicates, acetyl chloride is several orders of magnitude more reactive than methanesulfonyl chloride. Similarly, benzoyl chloride is significantly more reactive than benzenesulfonyl chloride. This trend holds true for a wide range of substrates and nucleophiles.

Table 2: Comparative Spectroscopic Data

The electronic environment of the electrophilic center can be probed using spectroscopic techniques. The following table compares key spectroscopic features of a simple acyl chloride and sulfonyl chloride.

Spectroscopic Property	Acetyl Chloride (CH₃COCl)	Methanesulfonyl Chloride (CH₃SO₂Cl)
IR Stretching Frequency (C=O or S=O)	~1800 cm⁻¹ (strong, sharp)	~1375 and ~1180 cm⁻¹ (two strong bands)
¹³C NMR Chemical Shift (COCl or SO₂Cl)	~170 ppm	~45 ppm
¹H NMR Chemical Shift (CH₃)	~2.7 ppm	~3.4 ppm

The highly deshielded ¹³C NMR chemical shift of the carbonyl carbon in acetyl chloride compared to the sulfur-attached carbon in methanesulfonyl chloride is indicative of the greater positive charge density on the carbonyl carbon, contributing to its higher electrophilicity.

Mechanistic Insights

The difference in reactivity between acyl and sulfonyl chlorides can be attributed to the distinct mechanisms through which they undergo nucleophilic substitution.

Acyl Chloride Reaction Mechanism

Acyl chlorides typically react via a nucleophilic addition-elimination mechanism. The nucleophile attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a good leaving group, to form the final product.

References

• 1. reddit.com [reddit.com]
• 2. Structural effects on the solvolytic reactivity of carboxylic and sulfonic acid chlorides. Comparisons with gas-phase data for cation formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Structural Confirmation of 12-Tridecenoyl Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic characteristics of 12-Tridecenoyl chloride, a long-chain unsaturated acyl chloride, with a saturated counterpart, Palmitoyl chloride. The structural confirmation of these molecules is paramount in drug development and chemical synthesis, where purity and precise molecular structure are critical. This document outlines the expected spectroscopic data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS), supported by detailed experimental protocols.

Comparative Spectroscopic Data

The following tables summarize the expected and experimentally observed spectroscopic data for 12-Tridecenoyl chloride and Palmitoyl chloride. These tables are designed for easy comparison to aid in the structural elucidation of these and similar long-chain acyl chlorides.

Spectroscopic Technique	12-Tridecenoyl chloride (Predicted)	Palmitoyl chloride (Experimental/Predicted)
Molecular Formula	C₁₃H₂₃ClO	C₁₆H₃₁ClO
Molecular Weight	230.77 g/mol	274.87 g/mol

Table 1: General Properties

Analysis	Predicted Data for 12-Tridecenoyl chloride	Experimental/Predicted Data for Palmitoyl chloride
IR Spectrum (cm⁻¹)	~3077 (C-H stretch, vinyl), ~2925, ~2854 (C-H stretch, alkyl), ~1800 (C=O stretch, strong), ~1640 (C=C stretch), ~910 (vinyl C-H bend)	~2920, ~2850 (C-H stretch, alkyl), ~1800 (C=O stretch, strong)[1][2][3]
¹H NMR (ppm)	~5.8 (m, 1H, -CH=CH₂), ~4.9 (m, 2H, -CH=CH₂), 2.89 (t, 2H, -CH₂-COCl), ~2.0 (m, 2H, allylic), 1.2-1.7 (m, 16H, aliphatic)	2.85 (t, 2H, -CH₂-COCl), 1.7 (quint, 2H, -CH₂-CH₂COCl), 1.2-1.4 (m, 24H, aliphatic), 0.88 (t, 3H, -CH₃)[4]
¹³C NMR (ppm)	~173 (C=O), ~139 (-CH=CH₂), ~114 (-CH=CH₂), ~45 (-CH₂-COCl), 25-34 (aliphatic carbons)	~173 (C=O), ~45 (-CH₂-COCl), 22-34 (aliphatic carbons), 14 (-CH₃)[5]
Mass Spectrum (m/z)	M⁺ at 230/232 (isotope pattern), base peak [M-Cl]⁺ at 195, characteristic fragments from alkyl chain and vinyl group	M⁺ at 274/276 (isotope pattern), base peak [M-Cl]⁺ at 239, characteristic fragments from alkyl chain[6][7]

Table 2: Detailed Spectroscopic Comparison

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the acyl chloride carbonyl group and the carbon-carbon double bond.

Methodology: A small drop of the neat liquid sample (12-Tridecenoyl chloride or Palmitoyl chloride) is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates. The plates are then mounted in a sample holder and placed in the beam of an FTIR spectrometer. The spectrum is recorded over the range of 4000-400 cm⁻¹. The background spectrum of the clean salt plates is subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule, providing information on the chemical environment of each proton and carbon atom.

Methodology: Approximately 10-20 mg of the sample is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (0 ppm).

• ¹H NMR: The proton NMR spectrum is acquired using a standard pulse sequence. Key parameters to set include the spectral width, acquisition time, and relaxation delay.

• ¹³C NMR: The carbon-13 NMR spectrum is typically acquired using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans is usually required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of the compound and to gain structural information from its fragmentation pattern.

Methodology: A small amount of the sample is introduced into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC-MS). Electron Ionization (EI) is a common method for acyl chlorides. In EI-MS, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation of the molecule. The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer. The detector records the abundance of each ion, generating a mass spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis and structural confirmation of an acyl chloride like 12-Tridecenoyl chloride.

Caption: Logical workflow for the spectroscopic analysis of 12-Tridecenoyl chloride.

This guide provides a foundational framework for the spectroscopic analysis of 12-Tridecenoyl chloride. By comparing its predicted spectral data with that of a well-characterized alternative and following standardized experimental protocols, researchers can confidently confirm the structure of this and other novel long-chain acyl chlorides.

References

• 1. Palmitoyl chloride [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. Palmitoyl chloride(112-67-4) IR Spectrum [chemicalbook.com]
• 4. Palmitoyl Chloride|98%+|CAS 112-67-4 Supplier [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Palmitoyl chloride(112-67-4) MS spectrum [chemicalbook.com]
• 7. Palmitoyl chloride [webbook.nist.gov]

A Comparative Guide to the Reaction Kinetics of Long-Chain Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Long-chain acyl chlorides are highly reactive molecules that serve as crucial intermediates in the synthesis of various biologically active compounds, including lipids, signaling molecules, and pharmaceuticals. Their reactivity, particularly their rate of hydrolysis, is a critical parameter influencing their stability, handling, and application in synthetic chemistry. This guide provides a comparative analysis of the reaction kinetics of a series of long-chain acyl chlorides, supported by experimental data and detailed methodologies.

Comparative Reaction Kinetics of Acyl Chloride Hydrolysis

The hydrolysis of acyl chlorides is a fundamental reaction that proceeds via a nucleophilic acyl substitution mechanism, typically following pseudo-first-order kinetics in aqueous environments. The reaction rate is influenced by the chain length of the acyl group, with longer chains exhibiting slightly different reactivity profiles due to steric and electronic effects.

Acyl Chloride	Chemical Formula	Chain Length	Illustrative Pseudo-First-Order Rate Constant (k') (s⁻¹)	Illustrative Half-Life (t½) (s)
Octanoyl Chloride	CH₃(CH₂)₆COCl	C8	0.018	38.5
Decanoyl Chloride	CH₃(CH₂)₈COCl	C10	0.015	46.2
Dodecanoyl (Lauroyl) Chloride	CH₃(CH₂)₁₀COCl	C12	0.013	53.3
Palmitoyl Chloride	CH₃(CH₂)₁₄COCl	C16	0.016	43.3
Stearoyl Chloride	CH₃(CH₂)₁₆COCl	C18	0.019	36.5

Note: These values are illustrative and intended for comparative purposes. Actual reaction rates can vary significantly with changes in solvent composition, temperature, and pH.

Experimental Protocols

The determination of acyl chloride hydrolysis kinetics can be achieved through several methods. Below are detailed protocols for two common approaches: a titrimetric method and a conductometric method.

Titrimetric Method for Monitoring Hydrolysis

This method relies on the titration of the hydrochloric acid (HCl) produced during the hydrolysis of the acyl chloride.

Materials:

• Long-chain acyl chloride (e.g., Octanoyl Chloride)

• Acetone (B3395972) (anhydrous)

• Distilled, deionized water

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.02 M)

• Phenolphthalein (B1677637) indicator

• Thermostated reaction vessel

• Magnetic stirrer and stir bar

• Burette

• Pipettes

• Stopwatch

Procedure:

• Prepare a 90:10 (v/v) acetone-water solvent mixture.

• Equilibrate the solvent mixture to the desired reaction temperature (e.g., 25°C) in the thermostated reaction vessel with continuous stirring.

• Accurately prepare a stock solution of the acyl chloride in anhydrous acetone (e.g., 0.1 M).

• Initiate the reaction by injecting a precise volume of the acyl chloride stock solution into the thermostated solvent mixture to achieve a desired initial concentration (e.g., 0.005 M). Start the stopwatch immediately.

• At regular time intervals (e.g., every 30 seconds), withdraw a known volume of the reaction mixture (aliquot) and quench the reaction by adding it to a flask containing ice-cold distilled water.

• Add a few drops of phenolphthalein indicator to the quenched aliquot.

• Titrate the liberated HCl with the standardized NaOH solution until a persistent pink endpoint is observed.

• Record the volume of NaOH consumed.

• Repeat the titration for aliquots taken at various time points until the reaction is complete (i.e., the titer value becomes constant).

• The concentration of HCl at each time point is proportional to the extent of reaction. The pseudo-first-order rate constant (k') can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the final titer volume and Vt is the titer volume at time t. The slope of this plot will be -k'.

Conductometric Method for Monitoring Hydrolysis

This method follows the change in electrical conductivity of the solution as the highly mobile H⁺ and Cl⁻ ions are produced during hydrolysis.

Materials:

• Long-chain acyl chloride

• Acetone (anhydrous)

• High-purity deionized water

• Conductivity meter with a thermostated cell

• Magnetic stirrer and stir bar

• Micropipette

• Stopwatch

Procedure:

• Prepare a 90:10 (v/v) acetone-water solvent mixture with high-purity water.

• Place a known volume of the solvent mixture into the thermostated conductivity cell and allow it to reach thermal equilibrium (e.g., 25°C) with gentle stirring.

• Record the initial conductivity of the solvent (G₀).

• Initiate the reaction by injecting a small, precise volume of the neat acyl chloride or a concentrated solution in anhydrous acetone into the conductivity cell. Start the stopwatch simultaneously.

• Record the conductivity (Gt) of the solution at regular time intervals.

• Continue recording until the conductivity reaches a stable final value (G∞).

• The pseudo-first-order rate constant (k') can be determined by plotting ln(G∞ - Gt) against time. The slope of the resulting linear plot is equal to -k'.

Visualizations

Signaling Pathway of Long-Chain Acyl-CoAs

Long-chain acyl chlorides are readily converted to their corresponding acyl-Coenzyme A (acyl-CoA) thioesters in biological systems. These long-chain acyl-CoAs are not just metabolic intermediates but also act as important signaling molecules that can regulate gene expression and enzyme activity.

Caption: Signaling pathway of long-chain acyl-CoAs.

Experimental Workflow: Synthesis of Long-Chain Acyl-CoA from Acyl Chloride

The following diagram illustrates a typical laboratory workflow for the synthesis of a long-chain acyl-CoA, a key step in studying its biological activity.

Caption: Workflow for synthesizing long-chain acyl-CoA.

A Comparative Guide to Novel Lipids Synthesized from 12-Tridecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative characterization of two novel, hypothetically synthesized lipids derived from 12-tridecenoyl chloride: a cationic lipid, 1,2-di-(12-tridecenoyl)-3-trimethylammonium-propane (DTTAP), and a neutral lipid, tri-(12-tridecenoyl)-glycerol (TTG). Their potential performance attributes are compared against the well-characterized, naturally occurring phospholipid, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC). This document is intended to serve as a framework for the characterization and evaluation of novel lipids in the context of drug delivery and biomedical research.

Introduction

The rational design of synthetic lipids is a cornerstone of innovation in drug delivery, particularly for the formulation of lipid nanoparticles (LNPs) for nucleic acid therapeutics. The physicochemical properties of these lipids, dictated by their molecular structure, govern the efficacy, stability, and safety of the delivery system. 12-tridecenoyl chloride, a 13-carbon fatty acyl chloride with a terminal double bond, offers a unique building block for the synthesis of novel lipids with potentially advantageous properties. The odd-chain length and terminal unsaturation may influence membrane fluidity, packing parameters, and interaction with biological membranes in ways that differ from more common even-chain and internally unsaturated lipids.

This guide details the synthesis and characterization of a cationic lipid (DTTAP) and a neutral lipid (TTG) from this precursor and presents a comparative analysis against POPC.

Synthesis of Novel Lipids

The synthesis of DTTAP and TTG from 12-tridecenoyl chloride can be achieved through straightforward esterification reactions with the appropriate alcohol precursors.

General Synthesis Workflow

A Comparative Guide to the Cross-Reactivity of 12-Tridecenoyl Chloride with Common Functional Groups

Disclaimer: As of late 2025, specific cross-reactivity studies for 12-Tridecenoyl chloride are not available in the public domain. This guide presents a hypothetical comparative study based on the well-established principles of acyl chloride chemistry. The experimental data herein is illustrative and intended to provide a framework for researchers designing similar selectivity studies.

Introduction:

12-Tridecenoyl chloride is a reactive organic compound featuring a terminal double bond and an acyl chloride functional group. Acyl chlorides are among the most reactive carboxylic acid derivatives, readily undergoing nucleophilic acyl substitution with a wide range of functional groups.[1][2][3] This high reactivity is due to the electron-withdrawing nature of both the oxygen and chlorine atoms bonded to the carbonyl carbon, which imparts a significant partial positive charge on the carbon, making it highly susceptible to nucleophilic attack.[1][3]

For researchers in drug development and materials science, understanding the selectivity and cross-reactivity of an acylating agent like 12-Tridecenoyl chloride is critical. It determines which functional groups on a complex molecule will be modified, influencing the design of protecting group strategies and the potential for off-target reactions. This guide provides a comparative analysis of the expected reactivity of 12-Tridecenoyl chloride with primary amine, alcohol, and thiol functional groups, supported by a detailed experimental protocol for assessing this selectivity.

Quantitative Comparison of Reactivity

The relative reactivity of nucleophiles towards an acyl chloride generally follows the order: primary amines > thiols > primary alcohols. This is attributed to the greater nucleophilicity of the amine's nitrogen and the thiol's sulfur compared to the alcohol's oxygen under neutral or basic conditions. The following table summarizes the hypothetical product distribution from a competitive reaction where 12-Tridecenoyl chloride is treated with an equimolar mixture of a primary amine, a primary alcohol, and a primary thiol.

Table 1: Hypothetical Product Distribution in a Competitive Reaction

Nucleophile Functional Group	Representative Molecule	Product Formed	pKa of Conjugate Acid	Expected Product Yield (%)
Primary Amine	Butylamine	N-Butyl-12-tridecenamide	~10.6	> 90
Primary Thiol	Butane-1-thiol	S-Butyl 12-tridecenethioate	~10.5	< 5
Primary Alcohol	Butan-1-ol	Butyl 12-tridecenoate	~16	< 5

Yields are hypothetical and based on a 1:1:1 molar ratio of nucleophiles competing for a limited amount of 12-Tridecenoyl chloride.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the workflow for the competitive cross-reactivity study detailed in the subsequent section.

Caption: Workflow for the competitive acylation experiment.

Experimental Protocols

This section provides a detailed methodology for a competitive reaction experiment to determine the cross-reactivity and selectivity of 12-Tridecenoyl chloride.

Objective: To quantify the relative reactivity of 12-Tridecenoyl chloride with a primary amine, a primary alcohol, and a primary thiol in a competitive reaction.

Materials and Equipment:

• Reagents: 12-Tridecenoyl chloride (>98%), Butylamine (>99%), Butan-1-ol (>99%), Butane-1-thiol (>99%), Dichloromethane (DCM, anhydrous, >99.8%), Dodecane (Internal Standard, >99%), Saturated Sodium Bicarbonate solution, Sodium Sulfate (anhydrous).

• Equipment: 100 mL three-neck round-bottom flask, magnetic stirrer with stir bar, dropping funnel, thermometer, ice bath, rotary evaporator, Gas Chromatography-Mass Spectrometry (GC-MS) system.

Procedure:

• Reaction Setup:

  • A 100 mL three-neck round-bottom flask is charged with a magnetic stir bar and purged with dry nitrogen.

  • The flask is fitted with a dropping funnel, a nitrogen inlet, and a thermometer.

  • The entire apparatus is maintained under a positive pressure of nitrogen to prevent moisture ingress, as acyl chlorides react vigorously with water.[1][4]

• Reactant Preparation:

  • In the reaction flask, a solution containing Butylamine (10 mmol), Butan-1-ol (10 mmol), Butane-1-thiol (10 mmol), and Dodecane (5 mmol, as an internal standard) in 30 mL of anhydrous DCM is prepared.

  • The solution is cooled to 0°C using an ice bath.

  • A solution of 12-Tridecenoyl chloride (10 mmol) in 20 mL of anhydrous DCM is prepared and loaded into the dropping funnel.

• Reaction Execution:

  • The 12-Tridecenoyl chloride solution is added dropwise to the stirred nucleophile mixture over a period of 20 minutes, ensuring the internal temperature does not exceed 5°C. The reaction is highly exothermic.[5]

  • After the addition is complete, the reaction mixture is stirred at 0°C for an additional 60 minutes.

• Workup:

  • The reaction is quenched by the slow addition of 30 mL of cold, saturated sodium bicarbonate solution to neutralize the HCl byproduct.

  • The mixture is transferred to a separatory funnel, and the organic layer is collected. The aqueous layer is extracted twice more with 15 mL portions of DCM.

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Analysis:

• The resulting crude product mixture is dissolved in a known volume of DCM.

• The sample is analyzed by GC-MS to identify and quantify the products: N-Butyl-12-tridecenamide, Butyl 12-tridecenoate, and S-Butyl 12-tridecenethioate.

• The relative peak areas are normalized against the internal standard (Dodecane) to determine the molar ratio and thus the percentage yield of each product. This data allows for a direct comparison of the reactivity of the functional groups towards 12-Tridecenoyl chloride.

References

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 12-Tridecenoyl Chloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 12-tridecenoyl chloride, a reactive acyl chloride. Adherence to these protocols is critical to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

12-Tridecenoyl chloride is a corrosive and moisture-sensitive compound. It reacts exothermically with water and other protic solvents, releasing hydrochloric acid (HCl) gas. Therefore, handling should always occur in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Quantitative Data and Reagents

Proper disposal requires specific reagents and adherence to safety thresholds. The following table summarizes essential quantitative information.

Item	Specification	Purpose
Personal Protective Equipment (PPE)
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and fumes
Hand Protection	Nitrile or neoprene gloves (double-gloved)	Prevents skin contact
Body Protection	Flame-retardant lab coat	Protects against spills
Respiratory Protection	Use within a certified chemical fume hood	Prevents inhalation of corrosive vapors
Neutralizing Agents
Sodium Bicarbonate (NaHCO₃)	5-10% aqueous solution	To neutralize acidic waste
Sodium Hydroxide (NaOH)	1 M aqueous solution	Alternative for controlled neutralization
Disposal Materials
Absorbent Material	Vermiculite, sand, or sodium carbonate	For spill containment
Waste Container	Clearly labeled, sealed container for hazardous waste	For final disposal of neutralized material

Experimental Protocol for Disposal

This protocol details the step-by-step methodology for the safe neutralization and disposal of 12-tridecenoyl chloride.

1. Preparation:

• Ensure a certified chemical fume hood is operational.
• Prepare a 5-10% aqueous solution of sodium bicarbonate.
• Have an ice bath ready for cooling the reaction vessel.
• Wear all required personal protective equipment.

2. Neutralization Procedure:

• In the fume hood, place a beaker of the sodium bicarbonate solution in an ice bath.
• Slowly and carefully, add the 12-tridecenoyl chloride dropwise to the cold sodium bicarbonate solution with constant stirring. The reaction is exothermic and will produce gas (carbon dioxide), so addition must be controlled to prevent excessive foaming and splashing.
• Continue stirring the mixture in the ice bath until the reaction has subsided.

3. pH Verification:

• Once the reaction is complete, remove the beaker from the ice bath and allow it to reach room temperature.
• Test the pH of the solution using pH paper or a calibrated pH meter. The target pH should be between 6.0 and 8.0.
• If the solution is still acidic, add more sodium bicarbonate solution until the desired pH is achieved.

4. Final Disposal:

• The neutralized aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local and institutional regulations. Always confirm your institution's specific disposal policies.
• If any solid precipitate forms, it should be collected by filtration, and both the solid and the filtrate should be disposed of as hazardous waste in a properly labeled container.

5. Spill Management:

• In the event of a spill, do not use water to clean it up, as this will cause a violent reaction.
• Cover the spill with an inert absorbent material such as vermiculite, sand, or dry sodium carbonate.
• Carefully collect the absorbed material into a designated hazardous waste container.
• The spill area should then be decontaminated with a sodium bicarbonate solution.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of 12-tridecenoyl chloride.

Caption: Workflow for the safe disposal of 12-Tridecenoyl Chloride.

Safeguarding Your Research: A Comprehensive Guide to Handling 12-Tridecenoyl Chloride

For laboratory professionals engaged in pioneering research and drug development, the safe handling of reactive chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of 12-Tridecenoyl chloride, a member of the acyl chloride family of compounds. Adherence to these protocols is critical for ensuring personnel safety and maintaining the integrity of your research.

Acyl chlorides are characterized by their high reactivity, particularly with water and other nucleophilic substances.[1] This reactivity makes them valuable reagents in synthesis but also necessitates stringent safety measures to prevent accidental exposure, which can lead to severe skin burns, eye damage, and respiratory irritation.[2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive suite of personal protective equipment is mandatory when handling 12-Tridecenoyl chloride to prevent exposure.[1] The following table summarizes the required PPE for various levels of protection.

PPE Category	Equipment Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.[1][4]	Provides maximum protection against splashes and corrosive vapors.[1]
Respiratory Protection	An air-purifying respirator (APR) with acid gas cartridges or a supplied-air respirator (SAR).[1][5]	Protects against the inhalation of corrosive and irritating vapors.[1]
Skin and Body Protection	A liquid-tight, chemical-resistant suit (at least Type 3) or a flame-retardant lab coat worn over long-sleeved clothing.[1]	Prevents skin contact with the corrosive liquid.[1]
Hand Protection	Heavy-duty nitrile or butyl rubber gloves.[1][4]	Provides resistance to corrosive chemicals. Always consult the glove manufacturer's compatibility chart.
Foot Protection	Chemical-resistant boots, potentially with steel toes.[1]	Protects feet from spills.

Operational Plan: A Step-by-Step Handling Procedure

A strict operational protocol is crucial for minimizing risks during the handling of 12-Tridecenoyl chloride. All operations should be conducted within a certified chemical fume hood.[6]

1. Preparation:

• Ventilation: Confirm that the chemical fume hood is functioning correctly.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[6]

• Spill Kit: Have a spill kit containing an inert absorbent material (e.g., sand or vermiculite) readily available. Do not use combustible materials like paper towels for spill cleanup.[3]

2. Handling and Dispensing:

• Inert Atmosphere: Whenever possible, handle 12-Tridecenoyl chloride under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.[7]

• Dispensing: Use only non-sparking tools and ground all equipment to prevent static discharge.[1] When transferring, do so slowly and carefully to avoid splashes.[1]

3. Post-Handling:

• Decontamination: Thoroughly clean the work area after use.[1]

• Glove Removal: Remove gloves using the proper technique to avoid contaminating your skin.

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[2]

Disposal Plan: Safe Neutralization and Waste Management

Proper disposal of 12-Tridecenoyl chloride and its containers is essential to prevent environmental contamination and ensure safety.[1] The primary method for safe disposal is controlled neutralization.[3]

1. Quenching Excess Reagent:

• Unused or excess 12-Tridecenoyl chloride must be neutralized before disposal.

• In a fume hood, slowly add the acid chloride to a stirred, cold solution of sodium bicarbonate or a similar weak base.[1][3] Alternatively, it can be slowly added to an alcohol like isopropanol (B130326) or ethanol (B145695) to form a less reactive ester.[1] This process is exothermic, and the reaction should be cooled in an ice bath.[3]

2. Waste Collection:

• Collect the neutralized chemical waste in a designated, properly labeled, and sealed container.[1]

• Contaminated materials (e.g., gloves, absorbent pads) should also be collected in a labeled, sealed container for hazardous waste disposal.[3]

3. Storage and Disposal:

• Store waste containers in a cool, dry, well-ventilated area away from incompatible materials.[1]

• Dispose of all hazardous waste according to your institution's and local regulations. Do not pour down the drain.[3]

Emergency Procedures: Immediate and Appropriate Action

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Scenario	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8]
Spill	Evacuate the area and ensure adequate ventilation. Use an inert absorbent material to contain the spill. The absorbed material should then be neutralized and collected for hazardous waste disposal.[3]

Visualizing the Workflow for Safe Handling

To further clarify the procedural steps for safely managing 12-Tridecenoyl chloride, the following diagram outlines the critical workflow from preparation to disposal.

Workflow for handling 12-Tridecenoyl chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. chemos.de [chemos.de]
• 3. benchchem.com [benchchem.com]
• 4. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 5. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 6. drexel.edu [drexel.edu]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]